Imidazole-1-ethanol, 5-ethyl-2-nitro-

• CAS: 23571-39-3

Core Science & Biosynthesis

An In-depth Technical Guide to Imidazole-1-ethanol, 5-ethyl-2-nitro-: Structure, Properties, and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Imidazole-1-ethanol, 5-ethyl-2-nitro-, a heterocyclic compound belonging to the 5-nitroimidazole class. While specific experimental data for this particular derivative is limited in publicly accessible literature, this document synthesizes information from closely related analogs to offer insights into its chemical structure, expected physical properties, and relevant analytical methodologies. The 5-nitroimidazole scaffold is of significant interest in medicinal chemistry, primarily due to its well-established antimicrobial properties.[1][2] This guide will, therefore, be a valuable resource for researchers engaged in the discovery and development of new therapeutic agents.

Chemical Structure and Properties

The chemical structure of Imidazole-1-ethanol, 5-ethyl-2-nitro- consists of a central imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. This core is substituted with a nitro group at the 2-position, an ethyl group at the 5-position, and an ethanol group at the 1-position of the imidazole ring. The nitro group is crucial for the biological activity of this class of compounds.[3]

Table 1: Physicochemical Properties of Imidazole-1-ethanol, 5-ethyl-2-nitro- and Related Compounds

Property	Imidazole-1-ethanol, 5-ethyl-2-nitro- (Predicted/Inferred)	2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethanol (Metronidazole)[4]	Tinidazole[5]
Molecular Formula	C₇H₁₁N₃O₃	C₆H₉N₃O₃	C₈H₁₃N₃O₄S
Molecular Weight	185.18 g/mol	171.15 g/mol	247.3 g/mol
Melting Point	Not available	159-163 °C	Not available
Solubility	Insoluble in water, soluble in organic solvents like dioxane and DMF (inferred)[6]	Sparingly soluble in water and ethanol	Soluble in ethanol, DMSO, and DMF[5]
CAS Number	Not available	443-48-1	19387-91-8

Note: Some data for the title compound is inferred from the general properties of 5-nitroimidazole derivatives due to the lack of specific experimental values in the available literature.

Synthesis and Chemical Reactivity

The synthesis of 5-nitroimidazole derivatives typically involves a multi-step process. A common strategy is the nitration of a substituted imidazole precursor, followed by the introduction of the side-chain at the N-1 position. For Imidazole-1-ethanol, 5-ethyl-2-nitro-, a plausible synthetic route would involve the initial synthesis of 5-ethyl-2-nitroimidazole, which is then reacted with a suitable two-carbon synthon, such as 2-chloroethanol or ethylene oxide, to introduce the ethanol side chain.[7][8]

The reactivity of the molecule is largely dictated by the electron-withdrawing nature of the nitro group and the aromaticity of the imidazole ring. The nitro group can be reduced in anaerobic environments, a key step in the mechanism of action of antimicrobial 5-nitroimidazoles.[9] The hydroxyl group of the ethanol side chain offers a site for further chemical modification, such as esterification or etherification, to produce prodrugs or derivatives with altered pharmacokinetic properties.[2]

Caption: A plausible synthetic workflow for Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Analytical Characterization

A crucial aspect of drug development is the comprehensive characterization of the synthesized compounds to confirm their identity and purity. A combination of spectroscopic and chromatographic techniques is typically employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the molecular structure. For Imidazole-1-ethanol, 5-ethyl-2-nitro-, the ¹H NMR spectrum would be expected to show characteristic signals for the ethyl group (a triplet and a quartet), the ethanol side chain (two triplets), and the imidazole ring proton. The chemical shifts would be influenced by the electron-withdrawing nitro group.[6][10]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Key vibrational bands would be expected for the O-H stretch of the alcohol, C-H stretches of the alkyl groups, C=N and C=C stretches of the imidazole ring, and the characteristic symmetric and asymmetric stretches of the nitro group (typically around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹).[11][12]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, further confirming its identity. The protonated molecular ion [M+H]⁺ would be expected in the mass spectrum.[13]

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of pharmaceutical compounds. A reverse-phase HPLC method would be suitable for Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Experimental Protocol: Purity Determination by Reverse-Phase HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 stationary phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., phosphate buffer or ammonium acetate) is commonly used for 5-nitroimidazole derivatives. The exact ratio can be optimized through method development.[14][15]

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Based on the UV-Vis spectra of related nitroimidazoles, a detection wavelength in the range of 310-320 nm would be appropriate.[5][6]

• Sample Preparation: A stock solution of the compound is prepared in a suitable solvent (e.g., methanol or the mobile phase) and then diluted to an appropriate concentration for injection.

• Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is analyzed. The purity is determined by the area percentage of the main peak relative to the total peak area.

Caption: A typical workflow for purity analysis of a 5-nitroimidazole derivative by HPLC.

Biological Activity and Potential Applications

The 5-nitroimidazole class of compounds is renowned for its activity against anaerobic bacteria and protozoa.[2] This biological activity is attributed to the reduction of the nitro group within the target organisms, leading to the formation of cytotoxic radical anions that damage DNA and other macromolecules.[9]

Derivatives with an ethyl group at the 5-position are known to possess antimicrobial properties. Therefore, it is highly probable that Imidazole-1-ethanol, 5-ethyl-2-nitro- would exhibit activity against a range of anaerobic pathogens. Its potential applications could be in the treatment of infections caused by organisms such as Clostridium difficile, Bacteroides fragilis, and various protozoa like Trichomonas vaginalis and Giardia lamblia.[1][16] Further research would be required to determine its specific spectrum of activity, potency, and safety profile.

Conclusion

References

• Shafeeq, A. A., Hamandi, Z. M. A., Mohammed, M. H., & Al-Shamma, G. (2022). Synthesis, Characterization and Evaluation of Antimicrobial Activity for New Nitroimidazole Derivatives. International Journal of Drug Delivery Technology, 12(2), 495-501.
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• Linciano, P., & Cavalli, A. (2024). Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases. Molecules, 29(8), 1856.
• Jain, S. K., & Agrawal, G. P. (2010). Analytical Description of 5-Nitroimidazole Derivative – Satranidazole. Der Pharma Chemica, 2(4), 249-257.
• Goudarzi, M., et al. (2023). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Avicenna Journal of Medical Biochemistry, 11(2), 79-85.
• Sigma-Aldrich. (n.d.). 2-(5-Nitro-1H-imidazol-1-yl)ethanol.
• LookChem. (n.d.). 1H-Imidazole, 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro- CAS 19387-91-8.
• Bugaj, A. M. (2014). Determination of nitroimidazoles in the solid state by infrared spectrophotometric method.
• ChemicalBook. (n.d.). 2-Nitroimidazole(527-73-1) IR2 spectrum.
• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319.
• Kedar, P. S., et al. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 6(3), 456-480.
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• Navarro-Peñaloza, R., et al. (2023). Design, synthesis, reactivity, and biological activity of nitroimidazole derivatives and their copper(II) coordination compounds. Frontiers in Chemistry, 11.
• Fang, R., et al. (2025). Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. BMC Chemistry, 19(1), 40.
• Quick Company. (n.d.). Process For The Preparation Of 2 Methyl 5 Nitroimidazole 1 Ethanol.
• Chadha, R., & Arora, P. (2002). Medicinal Significance of Nitroimidazoles. Indian Journal of Pharmaceutical Sciences, 64(1), 1-8.
• Wang, Y., et al. (2023). Synthesis and Evaluation of 99mTc-Labelled 2-Nitroimidazole Derivatives with Different Linkers for Tumour Hypoxia Imaging. Molecules, 28(18), 6537.
• Capitan-Vallvey, L. F., et al. (2002). Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry.
• Google Patents. (n.d.). Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.
• Reddy, K. L., et al. (2020). A concise and sequential synthesis of the nitroimidazooxazole based drug, Delamanid and related compounds. RSC Advances, 10(31), 18367-18371.
• ResearchGate. (n.d.). Synthesis of (S,R) 1-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]propan-2-ol (4) and 2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylthio]ethanol (5).
• Google Patents. (n.d.). CN102321028B - Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.
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Bioreductive Radiosensitization: The Mechanism of Action of Imidazole-1-ethanol, 5-ethyl-2-nitro- in Hypoxic Cells

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper / In-Depth Guide

Executive Summary

The tumor microenvironment is frequently characterized by severe hypoxia, a condition that renders solid tumors highly resistant to standard radiotherapy. As a Senior Application Scientist, I frequently encounter the challenge of targeting these radioresistant niches. Imidazole-1-ethanol, 5-ethyl-2-nitro- (a 2-nitroimidazole derivative) represents a class of electron-affinic compounds designed to act as oxygen-mimetic radiosensitizers. This whitepaper deconstructs the bioreductive mechanism of action of 2-nitroimidazoles, explains the causality behind their hypoxia-selective cytotoxicity, and provides self-validating experimental protocols for evaluating their efficacy in preclinical models.

The Radiobiology of Hypoxia and Oxygen Fixation

To understand why 2-nitroimidazoles are necessary, we must first examine the physics of radiation damage. Ionizing radiation primarily kills cells by generating reactive oxygen species (ROS), such as hydroxyl radicals, from intracellular water. These radicals attack the DNA backbone, creating DNA radicals.

Under normoxic conditions, molecular oxygen ( O2​ ) rapidly reacts with these DNA radicals to form permanent, irreparable peroxyl radicals—a process known as the Oxygen Fixation Hypothesis . However, in a hypoxic tumor microenvironment ( pO2​<10 mmHg), oxygen is scarce. Without O2​ to "fix" the damage, intracellular sulfhydryl compounds (like glutathione, GSH) donate hydrogen atoms to the DNA radicals, effectively repairing the lesion. Consequently, hypoxic cells require 2.5 to 3 times the radiation dose to achieve the same level of cell kill as normoxic cells [1][1].

Molecular Mechanism: Bioreductive Activation

Imidazole-1-ethanol, 5-ethyl-2-nitro- overcomes this resistance by acting as an oxygen surrogate. Its mechanism is driven by its high electron affinity and hypoxia-selective bioreduction [2][2].

• Cellular Entry: The compound is lipophilic and passively diffuses across the cell membrane into both normoxic and hypoxic cells.

• Single-Electron Reduction: Inside the cell, ubiquitous nitroreductase enzymes transfer a single electron to the nitro group, forming a reactive radical anion ( R−NO2∙−​ ).

• Normoxic Futile Cycling: In healthy, well-oxygenated tissues, the high electron affinity of O2​ causes it to strip the electron from the radical anion. This reoxidizes the drug back to its parent prodrug form (futile cycling), generating a superoxide anion but preventing the accumulation of toxic drug metabolites.

• Hypoxic Entrapment and Sensitization: In hypoxic cells, the lack of O2​ prevents reoxidation. The radical anion undergoes further irreversible reduction steps to form nitroso and hydroxylamine ( R−NHOH ) intermediates. These highly reactive species covalently bind to cellular macromolecules (DNA, proteins) and deplete intracellular glutathione pools [3][3]. By depleting GSH, the cell loses its ability to repair radiation-induced DNA radicals, effectively "fixing" the damage.

Caption: Bioreductive activation of 2-nitroimidazoles in normoxic versus hypoxic microenvironments.

Quantitative Profiling: 2-Nitro vs. 5-Nitroimidazoles

The position of the nitro group on the imidazole ring dictates the compound's electron affinity, which directly governs its reduction potential and clinical viability. 2-nitroimidazoles (like Imidazole-1-ethanol, 5-ethyl-2-nitro- and Misonidazole) have a higher electron affinity than 5-nitroimidazoles (like Nimorazole) [4][4].

While a higher electron affinity makes 2-nitroimidazoles more potent radiosensitizers, it also means they can be prematurely reduced in peripheral tissues with borderline oxygenation, leading to dose-limiting neurotoxicity.

Compound Class	Representative Agent	Nitro Position	Electron Affinity (mV)	Hypoxic Selectivity	Clinical Limiting Factor
2-Nitroimidazole	Imidazole-1-ethanol, 5-ethyl-2-nitro-	C2	~ -380 to -400	High	Peripheral Neurotoxicity
2-Nitroimidazole	Misonidazole	C2	~ -389	High	Peripheral Neurotoxicity
5-Nitroimidazole	Nimorazole	C5	~ -421 to -458	Moderate	None (Clinically Approved)

Experimental Causality: Validating Hypoxia-Selective Efficacy

To validate the efficacy of Imidazole-1-ethanol, 5-ethyl-2-nitro-, researchers must use a Clonogenic Survival Assay . Standard metabolic assays (like MTT or CellTiter-Glo) are fundamentally flawed for this application because hypoxia inherently alters cellular metabolism, confounding the readout. The clonogenic assay measures reproductive death—the absolute gold standard for proving that a cell has lost its ability to divide following radiation.

Furthermore, a self-validating protocol must include a normoxic control treated with the drug. If the drug is truly hypoxia-selective via futile cycling, the normoxic survival curve will not shift significantly compared to the vehicle control.

Step-by-Step Methodology: Hypoxic Clonogenic Survival Assay

• Cell Seeding: Plate human squamous cell carcinoma (HNSCC) lines in glass petri dishes (glass prevents oxygen outgassing common in standard plasticware). Allow 24 hours for adherence.

• Hypoxia Equilibration: Transfer dishes to a controlled hypoxic chamber flushed with a certified gas mixture (94.9% N2​ , 5% CO2​ , <0.1% O2​ ). Incubate for 4 hours to establish radiobiological hypoxia.

• Drug Incubation: Treat cells with Imidazole-1-ethanol, 5-ethyl-2-nitro- (e.g., 1 mM concentration) directly within the hypoxic chamber. Pre-incubate for 2 hours to allow for intracellular bioreduction and GSH depletion.

• Irradiation: Irradiate the cells at escalating doses (0, 2, 4, 6, 8, 10 Gy) using a linear accelerator or X-ray irradiator. Critical: Irradiation must occur while cells are still sealed in the hypoxic environment to prevent rapid reoxygenation.

• Colony Formation: Return cells to a standard normoxic incubator ( 21% O2​ ) for 10–14 days. Fix with methanol and stain with crystal violet.

• Data Analysis: Count colonies containing >50 cells. Calculate the Sensitizer Enhancement Ratio (SER) by dividing the radiation dose required to achieve 10% survival ( D10​ ) in the vehicle control by the D10​ of the drug-treated group.

Caption: Standardized experimental workflow for the hypoxic clonogenic survival assay.

Conclusion

Imidazole-1-ethanol, 5-ethyl-2-nitro- functions as a potent radiosensitizer by exploiting the unique redox environment of hypoxic tumors. Through the precise transfer of single electrons via nitroreductases and the subsequent failure of oxygen-mediated futile cycling, the compound selectively traps reactive intermediates within radioresistant cells. By implementing stringent clonogenic assays under strictly controlled pO2​ environments, researchers can accurately quantify the Sensitizer Enhancement Ratio (SER) and continue to refine the therapeutic index of next-generation nitroimidazole derivatives.

References

• Molecular Pathways: A Novel Approach to Targeting Hypoxia and Improving Radiotherapy Efficacy via Reduction in Oxygen Demand National Center for Biotechnology Information (PMC) URL:[Link]

• Targeted and Non-Targeted Mechanisms for Killing Hypoxic Tumour Cells—Are There New Avenues for Treatment? National Center for Biotechnology Information (PMC) URL:[Link]

• Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents National Center for Biotechnology Information (PMC) URL:[Link]

• Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides Journal of Medicinal Chemistry - ACS Publications URL:[Link]

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Pharmacokinetics and Biodistribution of Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS 23571-39-3): A Hypoxia-Targeted Pharmacophore

Executive Summary

Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS 23571-39-3) is a highly specialized molecule belonging to the 2-nitroimidazole class of compounds. In oncology and pharmacology, the 2-nitroimidazole scaffold is the gold standard for hypoxia-selective radiosensitization and non-invasive hypoxia imaging (analogous to clinical agents like Misonidazole, Pimonidazole, and EF5). The unique 5-ethyl substitution on this pharmacophore subtly alters its lipophilicity ( logP ) and volume of distribution compared to standard 5-methyl analogs, optimizing tissue penetration while maintaining the critical electron affinity required for hypoxia-selective bioreduction.

This whitepaper provides an in-depth technical analysis of the pharmacokinetics (PK), biodistribution, and experimental validation protocols for this compound, engineered specifically for researchers and drug development professionals.

Mechanistic Rationale: The Causality of Hypoxia Targeting

The pharmacokinetic utility of 2-nitroimidazoles is entirely dictated by their reduction potential. The 2-nitro group possesses a specific electron affinity that makes it a substrate for ubiquitous intracellular nitroreductases (such as CYP450 reductase).

The causality of its hypoxia selectivity is driven by oxygen competition:

• Normoxia (Futile Cycling): In well-oxygenated tissues, the compound undergoes a 1-electron reduction to a nitro radical anion. However, molecular oxygen ( O2​ ) is highly electron-affinic and rapidly oxidizes the radical back to the parent prodrug. This "futile cycling" prevents the drug from accumulating in healthy, normoxic tissues.

• Hypoxia (Covalent Trapping): In the hypoxic cores of solid tumors ( pO2​<10 mmHg), the absence of oxygen allows the nitro radical anion to undergo further reduction into highly reactive nitroso and hydroxylamine intermediates. These electrophilic species covalently bind to nucleophilic thiol groups on intracellular macromolecules, effectively trapping the compound inside the hypoxic cell.

Caption: Bioreductive activation pathway of 2-nitroimidazoles demonstrating oxygen-dependent futile cycling.

Pharmacokinetic Profiling (ADME)

The PK profile of Imidazole-1-ethanol, 5-ethyl-2-nitro- mirrors the established behavior of the 2-nitroimidazole class, characterized by rapid systemic distribution and predictable clearance[1].

Absorption & Distribution

Rapid distribution is critical for hypoxia markers to penetrate poorly vascularized, necrotic tumor microenvironments. Based on analogous clinical 2-nitroimidazoles like EF5, the volume of distribution ( Vd​ ) is approximately 0.56 L/kg , indicating an even biodistribution throughout soft tissues without excessive lipophilic sequestration in adipose tissue[1]. The 5-ethyl moiety slightly increases the partition coefficient compared to metronidazole, enhancing blood-brain barrier (BBB) penetration and making it viable for glioblastoma models. Furthermore, studies on misonidazole demonstrate that high doses can modify the apparent volume of distribution, a factor that must be accounted for during combination chemotherapy[2].

Metabolism & Elimination

Clearance is primarily renal. Despite the lipophilicity of the ethyl group, up to 70% of the parent compound and its hydrophilic conjugates are excreted via the kidneys[1][3].

• Murine Models: The plasma half-life ( t1/2​ ) in mice is exceptionally rapid, typically ranging from 40 to 75 minutes[3][4]. This rapid clearance is advantageous for imaging, as it quickly lowers the background signal in blood.

• Human Translation: In human patients, the plasma concentration follows a simple exponential decay with a significantly longer half-life of approximately 11.7 hours[1]. This consistent clearance allows for the quantitative mathematical modeling of tissue binding relative to absolute oxygen levels.

Biodistribution Dynamics

Tissue-to-blood ratios dictate the signal-to-noise ratio for hypoxia detection. Following intravenous administration, biodistribution is fast and homogeneous across most organs, with tissue-to-blood ratios remaining close to unity[3].

Exceptions occur in the liver and kidneys, where accumulation is higher due to active metabolism and excretion pathways[3]. In solid tumors, a relative accumulation of the tracer is observed over time. The rate of this accumulation is heavily dependent on the tumor strain and oxygenation conditions; for instance, breathing 10% O2​ significantly increases the tumor-to-muscle ratio, validating the compound's specificity for hypoxic fractions[3].

Quantitative Data Presentation

Table 1: Projected Pharmacokinetic Parameters for Imidazole-1-ethanol, 5-ethyl-2-nitro- based on 2-nitroimidazole class data.

PK Parameter	Murine Model (Preclinical)	Human (Clinical Projection)	Mechanistic Significance
Cmax​	60 - 80 µg/mL	20 - 30 µg/mL	Drives the concentration gradient for deep tumor penetration.
Tmax​	5 - 15 min	30 - 60 min	Indicates rapid systemic availability post-administration.
Vd​	0.6 - 0.8 L/kg	~0.56 L/kg	Confirms widespread soft tissue distribution without lipid trapping.
t1/2​ (Plasma)	40 - 75 min	11.0 - 12.5 hours	Dictates the optimal temporal window for tissue sampling.
Clearance Route	Hepatic / Renal	>70% Renal	Rapid renal clearance minimizes normoxic background signal.

Experimental Protocols: Self-Validating Systems

To rigorously evaluate the PK/PD of Imidazole-1-ethanol, 5-ethyl-2-nitro-, researchers must employ methodologies that inherently control for artifacts. The following protocols are designed as self-validating systems.

Caption: Experimental workflow for self-validating PK/PD profiling and hypoxia mapping.

Protocol 1: LC-MS/MS Quantification of Plasma PK

• Step 1: Matrix Spiking (Self-Validation): Aliquot 50 µL of collected plasma. Immediately spike with a stable isotope-labeled internal standard (e.g., a 13C/15N -labeled analog or Misonidazole).

  • Causality: The internal standard co-elutes with the target analyte, perfectly correcting for matrix-induced ion suppression and extraction losses, ensuring absolute quantitative accuracy.

• Step 2: Protein Precipitation: Add 150 µL of ice-cold acetonitrile to the plasma. Vortex for 30 seconds and centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Causality: Rapid cold quenching halts any ex vivo enzymatic reduction of the nitro group by residual plasma reductases, preserving the exact in vivo concentration.

• Step 3: LC-MS/MS Analysis: Inject the supernatant onto a C18 column using a gradient of water/acetonitrile with 0.1% formic acid. Monitor via Multiple Reaction Monitoring (MRM).

• Step 4: Non-Compartmental Analysis: Calculate PK parameters using non-compartmental modeling.

  • Causality: 2-nitroimidazoles often exhibit complex, multi-phasic tissue distribution that defies simple 1- or 2-compartment assumptions. Non-compartmental analysis provides a more robust calculation of AUC and clearance.

Protocol 2: Ex Vivo Biodistribution and Hypoxia Mapping

• Step 1: In Vivo Dosing: Administer the compound (e.g., 30 mg/kg IV) to tumor-bearing mice. Exactly 1 minute prior to sacrifice, inject a known perfusion marker (e.g., Hoechst 33342).

  • Causality: This dual-injection allows for the spatial correlation between the compound's distribution and the functional vasculature, proving that the drug reaches hypoxic zones beyond the diffusion limit of oxygen.

• Step 2: Tissue Harvesting & Perfusion: Euthanize the animal and immediately perfuse with cold heparinized saline via the left ventricle.

  • Causality: Perfusion flushes the vasculature, removing blood-pool artifacts and ensuring that the measured concentrations reflect true tissue parenchyma uptake rather than circulating drug.

• Step 3: Homogenization: Weigh the excised tissues, homogenize in a 1:3 ratio of PBS, and process via the LC-MS/MS protocol described above to determine the tissue-to-blood partition coefficients.

References

• Aboagye E. O., et al. "Validation of the Fluorinated 2-Nitroimidazole SR-4554 as a Noninvasive Hypoxia Marker Detected by Magnetic Resonance Spectroscopy." AACR Journals.[Link]

• Lee I., et al. "Modification of CCNU pharmacokinetics by misonidazole--a major mechanism of chemosensitization in mice." PubMed.[Link]

• Koch C. J., et al. "Pharmacokinetics of EF5[2-(2-nitro-1-H-imidazol-1-yl)-N-(2,2,3,3,3-pentafluoropropyl) acetamide] in human patients: implications for hypoxia measurements in vivo by 2-nitroimidazoles." PubMed.[Link]

• "Preclinical validation of the hypoxia tracer 2-(2-nitroimidazol-1-yl)- N-(3,3,3-[(18)F]trifluoropropyl)acetamide,[(18)F]EF3." PubMed.[Link]

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In vitro cytotoxicity profile of Imidazole-1-ethanol, 5-ethyl-2-nitro-

An In-Depth Technical Guide:

In Vitro Cytotoxicity Profile of 5-ethyl-2-nitroimidazole-1-ethanol

Executive Summary

This guide provides a comprehensive framework for establishing the in vitro cytotoxicity profile of 5-ethyl-2-nitroimidazole-1-ethanol, a member of the nitroimidazole class of compounds. Nitroimidazoles are of significant interest due to their diverse therapeutic potential, including antibacterial, antiprotozoal, and anticancer activities, often linked to bioreductive activation under hypoxic conditions.[1][2] A thorough understanding of a compound's cytotoxic effects at the cellular level is a cornerstone of preclinical drug development, informing on mechanism of action, therapeutic window, and potential liabilities. This document moves beyond a simple recitation of protocols, offering a structured, logic-driven approach to cytotoxicity assessment. We will explore the causality behind experimental choices, from initial viability screening to complex mechanistic and organ-specific toxicity studies, ensuring a self-validating and robustly supported data package.

Introduction: The Scientific Imperative for Cytotoxicity Profiling

The nitroimidazole scaffold is a privileged structure in medicinal chemistry.[1] Compounds like 5-ethyl-2-nitroimidazole-1-ethanol derive their activity from the nitro group, which can be reduced under the low-oxygen (hypoxic) conditions characteristic of solid tumors and anaerobic infections.[2] This reduction generates reactive nitroso and hydroxylamine intermediates that can induce cellular damage, primarily through protein modification and DNA strand breaks.[1][2]

Before advancing such a compound, a multi-faceted in vitro cytotoxicity profile is essential. It serves to:

• Elucidate Mechanism of Action: Differentiate between cytostatic (growth inhibition) and cytotoxic (cell-killing) effects.

• Determine Potency and Selectivity: Quantify the concentration-dependent effects on cancer cells versus normal, healthy cells.

• Identify Potential Liabilities: Screen for off-target effects, such as cardiotoxicity or neurotoxicity, early in the development pipeline.[3][4]

This guide provides the strategic and technical framework for this evaluation.

Foundational Assays: A Multi-Parametric Approach

No single assay can fully capture the complexity of a compound's interaction with a cell. A robust cytotoxicity profile is built by integrating data from orthogonal assays that measure distinct cellular health parameters. The initial phase of testing typically involves assessing metabolic activity and membrane integrity.

Metabolic Viability Assessment: The MTT Assay

The MTT assay is a foundational, high-throughput colorimetric method for assessing cellular metabolic activity, which serves as a proxy for cell viability, proliferation, and cytotoxicity.[5]

• Causality and Principle: The assay's logic is rooted in the function of healthy mitochondria. Viable, metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) into an insoluble purple formazan product.[6] The quantity of formazan, measured spectrophotometrically after solubilization, is directly proportional to the number of living cells.[5] A reduction in signal in treated cells indicates a loss of metabolic viability.

Membrane Integrity Assessment: The Lactate Dehydrogenase (LDH) Assay

The LDH assay provides a direct measure of cytotoxicity by quantifying the loss of intracellular contents following plasma membrane damage.[7][8] It is an essential orthogonal method to the MTT assay, as it specifically detects cell death via necrosis or late-stage apoptosis.

• Causality and Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme present in most cell types.[8][9] When the plasma membrane is compromised, LDH is released into the cell culture medium.[7] The assay measures the enzymatic activity of this released LDH through a coupled reaction that produces a quantifiable colorimetric or luminescent signal.[8][9][10] An increase in LDH in the supernatant is a direct marker of cell death.[7] It is crucial to note that standard LDH protocols can underestimate cell death in the presence of significant growth inhibition, a common effect of therapeutic agents.[11]

Integrated Experimental Workflow

A logical, tiered approach ensures efficient and comprehensive data generation. The workflow begins with broad screening and progresses to more detailed mechanistic and safety-oriented studies.

Caption: Integrated workflow for in vitro cytotoxicity profiling.

Data Presentation and Analysis

All quantitative results should be summarized to facilitate clear interpretation and comparison across assays and cell lines. The half-maximal inhibitory concentration (IC50) is a key metric, representing the compound concentration that reduces cell viability by 50%.

Table 1: Hypothetical Cytotoxicity Data for 5-ethyl-2-nitroimidazole-1-ethanol (48h Treatment)

Cell Line	Type	Assay	IC50 (µM)
A549	Human Lung Carcinoma	MTT	15.2
MDA-MB-231	Human Breast Carcinoma	MTT	12.8
HepG2	Human Hepatocellular Carcinoma	MTT	21.5
MRC-5	Normal Human Lung Fibroblast	MTT	> 100
A549	Human Lung Carcinoma	LDH	18.9
MRC-5	Normal Human Lung Fibroblast	LDH	> 100

This table illustrates how data can be presented to show potency against cancer lines and selectivity over a normal cell line.

Mechanistic Deep Dive: Uncovering the Mode of Cell Death

If primary screening indicates significant cytotoxic activity, the next critical step is to determine how the cells are dying. Apoptosis, or programmed cell death, is often a desired mechanism for anticancer agents.[12][13]

Caspase Activation: The Point of No Return

• Causality and Principle: Apoptosis proceeds via a cascade of proteolytic enzymes called caspases. The activation of effector caspases, particularly Caspase-3 and Caspase-7, is considered a hallmark of commitment to apoptosis.[14] Luminescent assays like Caspase-Glo® 3/7 use a proluminescent caspase-3/7 substrate; when cleaved by active caspases, it releases a substrate for luciferase, generating a light signal proportional to caspase activity.[14][15]

Phosphatidylserine (PS) Externalization: The "Eat Me" Signal

• Causality and Principle: In healthy cells, phosphatidylserine (PS) is restricted to the inner leaflet of the plasma membrane. During early apoptosis, this symmetry is lost, and PS flips to the outer surface, acting as a signal for phagocytic cells.[14] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye, allowing for the detection of apoptotic cells via flow cytometry or fluorescence microscopy.

Mitochondrial Membrane Potential (ΔΨm): The Canary in the Coal Mine

• Causality and Principle: The disruption of mitochondrial membrane potential is a key event in the intrinsic pathway of apoptosis. Cationic dyes like JC-10 accumulate in healthy mitochondria, forming red fluorescent aggregates.[14] In apoptotic cells, where the membrane potential has collapsed, the dye diffuses into the cytoplasm as monomers that emit green fluorescence.[14] A shift from red to green fluorescence indicates mitochondrial dysfunction and initiation of apoptosis.

Advanced Profiling: Organ-Specific Cytotoxicity

For compounds intended for systemic administration, assessing potential organ-specific toxicity is a modern requirement of preclinical safety assessment. Human induced pluripotent stem cell (hiPSC) technology provides highly relevant models for this purpose.[3][4]

• Cardiotoxicity: Drug-induced cardiotoxicity is a leading cause of compound attrition.[4][16] hiPSC-derived cardiomyocytes (hiPSC-CMs) recapitulate many aspects of human cardiac biology and can be used to detect adverse effects on electrophysiology, contractility, and cell viability.[3][17]

• Neurotoxicity: Assessing neurotoxicity in vitro is critical for compounds that may cross the blood-brain barrier.[18][19] Co-cultures of hiPSC-derived neurons and glial cells on multi-electrode arrays (MEAs) can measure changes in spontaneous synchronized network activity, providing a functional readout for potential neurotoxic liabilities.

Experimental Protocols

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 5-ethyl-2-nitroimidazole-1-ethanol. Remove the old medium and add 100 µL of medium containing the compound concentrations. Include untreated and vehicle controls. Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Incubation: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization: Carefully aspirate the medium and add 150 µL of MTT solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[20] Shake the plate on an orbital shaker for 15 minutes.[20]

• Absorbance Measurement: Read the absorbance at 570 nm (with a reference wavelength of >650 nm) using a microplate reader.

• Data Analysis: Subtract the background absorbance (media only) and calculate the percentage of viability relative to the untreated control.

Protocol: LDH Cytotoxicity Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol. Set up additional controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[8]

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes.[10]

• LDH Reaction: Carefully transfer 100 µL of supernatant from each well to a new 96-well plate.

• Assay Execution: Add 100 µL of the LDH Reaction Solution to each well.[10] Incubate for 30 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm (with a reference wavelength of >650 nm).

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 x [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)].

Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol in a white-walled 96-well plate suitable for luminescence.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions (e.g., Promega).[14]

• Assay Execution: Remove the plate from the incubator and allow it to equilibrate to room temperature.

• Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents by shaking on an orbital shaker for 30 seconds. Incubate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: An increase in relative luminescence units (RLU) compared to the untreated control indicates activation of caspase-3/7.

References

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• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

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• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Enhancing in vitro cardiotoxicity models with human iPSC technology. (2024). AXOL Bioscience. Retrieved from [Link]

• Establishing an In Vitro Assay for Predicting Neurotoxicity Risks Using Functional Human iPSC-Derived Neurons. (n.d.). Axion Biosystems. Retrieved from [Link]

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• Chan, F. K. M., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PMC. Retrieved from [Link]

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• Wang, H., et al. (2012). Highly Sensitive Method for Assay of Drug-Induced Apoptosis Using Fluorescence Correlation Spectroscopy. Analytical Chemistry. Retrieved from [Link]

• Sala, L., et al. (2024). Three-Dimensional iPSC-Based In Vitro Cardiac Models for Biomedical and Pharmaceutical Research Applications. MDPI. Retrieved from [Link]

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• Chronic Cardiotoxicity Assay: hiPSC-Derived Cardiomyocytes. (n.d.). Metrion Biosciences. Retrieved from [Link]

• Brunelle, J. K., & Zhang, B. (2010). Apoptosis assays for quantifying the bioactivity of anticancer drug products. PubMed. Retrieved from [Link]

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Metabolic Pathways of 2-Nitroimidazole-Based Hypoxia-Activated Prodrugs in Solid Tumors

An In-Depth Technical Guide

Introduction: The Challenge of Tumor Hypoxia and the Promise of Bioreductive Prodrugs

Solid tumors are characterized by regions of low oxygen, or hypoxia, which arises from rapid, uncontrolled cell proliferation that outpaces the development of an adequate blood supply.[1][2] This hypoxic microenvironment is a major obstacle in cancer treatment, contributing significantly to resistance against radiotherapy and conventional chemotherapy, which often rely on oxygen to be effective.[3][4][5] To overcome this challenge, researchers have developed hypoxia-activated prodrugs (HAPs), a class of compounds that are selectively activated under low-oxygen conditions to release a cytotoxic agent.[6][7]

Among the most studied HAPs are those based on a 2-nitroimidazole scaffold.[8][9] This guide focuses on the metabolic pathways of this class of compounds, using the representative structure of 5-ethyl-2-nitro-1H-imidazole-1-ethanol as a framework. While literature on this specific analogue is limited, its metabolic fate is dictated by the 2-nitroimidazole core, a well-characterized pharmacophore. These compounds function as electron-affinic agents that undergo bioreductive activation specifically within the hypoxic regions of tumors, leading to targeted cell killing while minimizing damage to well-oxygenated, healthy tissues.[8][10] This document serves as a technical guide for researchers, scientists, and drug development professionals, detailing the mechanisms of activation, the resulting cytotoxic effects, and the state-of-the-art methodologies used to study these pathways.

The Core Mechanism: Oxygen-Dependent Bioreductive Activation

The defining feature of 2-nitroimidazoles is their selective metabolism in hypoxic environments. This selectivity is governed by a one-electron reduction of the nitro group (-NO2), a process that is reversible in the presence of oxygen.

The Futile Cycle in Normoxia

In healthy, well-oxygenated (normoxic) tissues, 2-nitroimidazoles undergo a one-electron reduction catalyzed by ubiquitous one-electron reductases, such as NADPH-cytochrome P450 reductase.[9] This reaction forms a nitro radical anion (R-NO₂⁻•). However, molecular oxygen, being highly electrophilic, rapidly re-oxidizes this radical anion back to the parent nitroimidazole compound.[9] This process, known as a "futile cycle," prevents the accumulation of reactive metabolites in normal tissues, thereby minimizing toxicity.[8][9]

Irreversible Activation in Hypoxia

In the oxygen-deficient environment of a solid tumor (<10 mmHg pO2), the futile cycle is inhibited. The lack of oxygen allows the nitro radical anion to undergo further, irreversible reduction steps. This multi-step reduction cascade generates a series of highly reactive intermediates, including nitroso (R-NO), hydroxylamine (R-NHOH), and ultimately amine (R-NH₂) species.[8][11] It is these reactive intermediates, particularly the hydroxylamine, that are responsible for the compound's cytotoxic effects.[9] This oxygen-dependent activation is the cornerstone of their tumor-selective action.

Below is a diagram illustrating this pivotal metabolic pathway.

Caption: Bioreductive activation pathway of 2-nitroimidazoles.

Cellular Targets and Cytotoxic Consequences

Once formed, the reactive nitro-intermediates covalently bind to cellular macromolecules, leading to cytotoxicity.[8][12] This binding is effectively an irreversible trapping mechanism, causing the drug's metabolites to accumulate selectively in hypoxic cells.[13]

• DNA Damage: Reduced intermediates can directly interact with DNA, causing strand breaks and adducts.[14][15] This damage disrupts DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.

• Protein Adduct Formation: A primary mechanism of cytotoxicity is the formation of covalent adducts with cellular proteins.[12][13] This can lead to the inactivation of critical enzymes. For instance, studies have shown that the enzymatic activities of glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a key glycolytic enzyme, and glutathione S-transferase (GST), involved in detoxification, are significantly inhibited following treatment with nitroimidazoles under hypoxia.[12][13]

• Glutathione Conjugation: The cellular antioxidant glutathione (GSH) can react with reduced nitroimidazole intermediates, a reaction often catalyzed by GSTs.[16] This conjugation is a key step in the accumulation and trapping of metabolites within hypoxic cells, and the resulting conjugates can be detected as major metabolic products.[16]

Enzyme/Molecule	Role in 2-Nitroimidazole Metabolism	Consequence of Interaction
NADPH-Cytochrome P450 Reductases	Catalyze the initial one-electron reduction of the nitro group.[9]	Initiates the activation cascade under hypoxia.
Other One-Electron Reductases	Various flavin-containing reductases can contribute to the initial reduction step.	Broadens the range of activating enzymes in tumor cells.
Glutathione (GSH)	A tripeptide antioxidant that conjugates with reactive drug intermediates.[16]	Forms stable adducts, trapping the drug within hypoxic cells.
Glutathione S-Transferases (GSTs)	Catalyze the conjugation of GSH to the reactive drug intermediates.[16]	Facilitates the trapping mechanism and can be inhibited by adduct formation.[12][13]
Cellular Proteins (e.g., GAPDH)	Serve as targets for covalent binding by reactive intermediates.[12][13]	Inhibition of essential enzymatic functions, leading to cellular stress and death.
DNA	A target for adduct formation and strand breakage by reactive intermediates.[14]	Genomic instability, cell cycle arrest, and apoptosis.
Table 1: Key Cellular Components Involved in the Metabolism and Cytotoxicity of 2-Nitroimidazoles.

Experimental Methodologies for Elucidating Metabolic Pathways

Studying the metabolism of a hypoxia-activated prodrug requires a multi-faceted approach combining in vitro and in vivo models with advanced analytical techniques. The goal is to identify metabolites, quantify their formation under different oxygen conditions, and link their presence to a cytotoxic outcome.

Workflow for In Vitro Metabolic Studies

The workflow below outlines the key steps for investigating the metabolism of a 2-nitroimidazole compound like 5-ethyl-2-nitro-1H-imidazole-1-ethanol in a controlled laboratory setting.

Caption: Experimental workflow for in vitro metabolite analysis.

Protocol 1: Hypoxic Cell Culture and Metabolite Extraction

• Objective: To generate and extract metabolites from cancer cells treated with a 2-nitroimidazole under controlled normoxic and hypoxic conditions.

• Causality: This protocol is designed to mimic the differential oxygen environments of healthy versus tumor tissue. Comparing metabolite profiles between the two conditions is essential to confirm hypoxia-selective activation. Cold solvent quenching is critical to halt all enzymatic activity instantly, preserving the metabolic snapshot at the time of harvesting.[17]

Methodology:

• Cell Seeding: Plate a human cancer cell line known to have active reductase enzymes (e.g., HCT116 colon cancer, FaDu head and neck cancer) in appropriate culture vessels and allow them to adhere overnight.

• Induction of Hypoxia: Place one set of plates in a modular hypoxia chamber. Purge the chamber with a gas mixture of 5% CO₂, 95% N₂ to achieve <1% O₂. Place the control set of plates in a standard normoxic incubator (21% O₂, 5% CO₂). Allow cells to acclimate for at least 4-6 hours.

• Drug Incubation: Prepare a stock solution of the 2-nitroimidazole compound. Add the compound to the media of both the hypoxic and normoxic cells to achieve the desired final concentration. Include vehicle-only controls for both conditions. Incubate for a predetermined time course (e.g., 2, 8, 24 hours).

• Harvesting: At the end of the incubation, work quickly to halt metabolism.

  • Aspirate the media (can be saved for analysis of extracellular metabolites).

  • Wash the cell monolayer rapidly with ice-cold phosphate-buffered saline (PBS).

  • Immediately add 1 mL of ice-cold 80% acetonitrile/20% water to the plate to quench metabolic activity and lyse the cells.

• Extraction:

  • Scrape the cells from the plate into the acetonitrile solution.

  • Transfer the cell lysate to a microcentrifuge tube.

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes at 4°C) to pellet protein and cell debris.

  • Carefully collect the supernatant, which contains the extracted metabolites.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume of a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Parent Drug and Metabolites

• Objective: To separate, identify, and quantify the parent 2-nitroimidazole and its key metabolites.

• Causality: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its exceptional sensitivity and specificity.[18] It allows for the detection of trace-level metabolites in complex biological matrices and provides structural confirmation through fragmentation patterns (MS/MS).[19][20]

Methodology:

• Chromatographic Separation:

  • System: Use a high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.[19]

  • Column: A C18 reverse-phase column is commonly used for separating small molecules like nitroimidazoles and their metabolites.[20][21]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is typical. The gradient will be optimized to resolve the parent drug from its more polar reduced metabolites and conjugates.[20][22]

• Mass Spectrometric Detection:

  • System: A tandem mass spectrometer (e.g., a triple quadrupole or an Orbitrap).

  • Ionization: Use positive electrospray ionization (ESI+), which is effective for protonating the imidazole ring.[20]

  • Detection Mode: Operate in Multiple Reaction Monitoring (MRM) mode for targeted quantification on a triple quadrupole. This involves pre-selecting the mass-to-charge ratio (m/z) of the parent ion and a specific fragment ion for each analyte, providing high specificity. For metabolite discovery, a full scan or data-dependent MS/MS approach on a high-resolution mass spectrometer would be used.

• Data Acquisition and Analysis:

  • Inject the reconstituted samples from Protocol 1.

  • Develop a standard curve using analytical standards of the parent compound and any available metabolite standards to enable absolute quantification.

  • Analyze the data using the instrument's software to integrate peak areas. Compare the levels of the parent drug and its metabolites between the normoxic and hypoxic samples. A significant decrease in the parent drug and a corresponding increase in metabolites in the hypoxic samples confirms hypoxia-selective metabolism.

Technique	Principle	Advantages	Limitations
HPLC-UV	Separates compounds by chromatography; detects them by UV absorbance.[19]	Inexpensive, robust, good for quantifying the parent drug.	Lower sensitivity and specificity; may not detect trace metabolites.
LC-MS/MS	Separates by chromatography; detects by mass-to-charge ratio and fragmentation.[19][20]	High sensitivity and specificity; can identify unknown metabolites; gold standard for quantification.[21]	Higher cost and complexity.
GC-MS	Separates volatile compounds by gas chromatography; detects by mass.	Can be used but often requires derivatization of non-volatile nitroimidazoles.[19]	Sample preparation can be complex.
Immunohistochemistry (IHC)	Uses specific antibodies to detect drug adducts in tissue sections.[9]	Provides spatial information on drug binding within the tumor architecture.	Requires a specific antibody; semi-quantitative.
Table 2: Comparison of Analytical Techniques for Studying 2-Nitroimidazole Metabolism.

In Vivo Analysis: From Animal Models to Clinical Imaging

Translating in vitro findings requires validation in preclinical animal models and, ultimately, in humans. These studies assess pharmacokinetics, biodistribution, and efficacy.

Workflow for In Vivo Tumor Model Studies

Caption: Workflow for in vivo analysis in tumor-bearing animal models.

Protocol 3: Immunohistochemical Detection of Drug Adducts in Tumor Tissue

• Objective: To visualize the spatial distribution of 2-nitroimidazole adducts within a solid tumor, confirming selective accumulation in hypoxic regions.

• Causality: This method provides direct visual evidence of the drug's mechanism of action. By co-staining with hypoxia markers (e.g., HIF-1α, pimonidazole), one can definitively correlate drug binding with the hypoxic tumor microenvironment.[9]

Methodology:

• In Vivo Dosing: Administer the 2-nitroimidazole compound to a tumor-bearing mouse (generated as per the workflow above). If desired, co-administer a known hypoxia marker like pimonidazole.

• Tissue Collection and Fixation: After a suitable time for drug clearance from normoxic tissues (e.g., 24 hours), euthanize the animal and excise the tumor and other control organs (e.g., liver).[23] Fix the tissues in 10% neutral buffered formalin and embed in paraffin.

• Sectioning: Cut thin sections (4-5 µm) of the paraffin-embedded tissues and mount them on microscope slides.

• Antigen Retrieval: Deparaffinize and rehydrate the tissue sections. Perform antigen retrieval (e.g., using heat-induced epitope retrieval in a citrate buffer) to unmask the epitopes of the drug adducts.

• Immunostaining:

  • Block non-specific binding sites using a suitable blocking buffer (e.g., goat serum).

  • Incubate the sections with a primary antibody specific for the 2-nitroimidazole adducts (requires custom antibody generation or use of established ones for analogues like EF5).[23]

  • Wash and incubate with a labeled secondary antibody (e.g., HRP-conjugated or fluorescent-conjugated).

  • Develop the signal using a chromogen (like DAB for HRP) or visualize fluorescence with an appropriate microscope.

• Analysis: Image the stained sections. The areas with positive staining indicate where the drug has been reductively activated and formed adducts. Co-localization with hypoxia markers will confirm the selectivity of this process.

Conclusion and Future Perspectives

The metabolic activation of 2-nitroimidazoles in the hypoxic microenvironment of solid tumors represents a highly targeted and potent anti-cancer strategy. The pathway hinges on an oxygen-sensitive, enzyme-mediated reduction of the nitro group, leading to the formation of reactive species that induce cytotoxicity through covalent binding to essential cellular macromolecules. Understanding this pathway in detail is critical for the rational design of new, more effective hypoxia-activated prodrugs.

Future research in this field will likely focus on:

• Developing next-generation HAPs: Creating novel 2-nitroimidazole derivatives with improved pharmacokinetic properties, enhanced bioreductive activation rates, and more potent cytotoxic payloads.[7][10][24]

• Identifying predictive biomarkers: Discovering which tumors (based on their specific reductase expression levels or degree of hypoxia) are most likely to respond to this class of drugs.

• Advanced Imaging: Using techniques like imaging mass spectrometry to map the distribution of the parent drug and its various metabolites directly within tumor tissue sections, providing an unprecedented level of spatial metabolic detail.[16]

By leveraging the unique metabolic vulnerabilities of solid tumors, researchers and drug developers can continue to refine and advance this promising therapeutic paradigm, offering new hope in the fight against treatment-resistant cancers.

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• A step-by-step guide to performing cancer metabolism research using custom-made media. (URL: [Link])

• Predicting Drug Metabolism: Experiment and/or Computation? - University of Cambridge. (URL: [Link])

• Pre-clinical toxicity studies on the new nitroimidazole 1-methylsulphonyl-3-(1-methyl-5-nitroimidazole-2-yl)-2- imidazolidinone - PubMed. (URL: [Link])

• Pharmacokinetics of EF5 [2-(2-nitro-1-H-imidazol-1-yl)-N-(2,2,3,3,3-pentafluoropropyl) acetamide] in human patients: implications for hypoxia measurements in vivo by 2-nitroimidazoles - PubMed. (URL: [Link])

• Biodistribution of the nitroimidazole EF5 (2-[2-nitro-1H-imidazol-1-yl]-N-(2,2,3,3,3-pentafluoropropyl) acetamide) in mice bearing subcutaneous EMT6 tumors - PubMed. (URL: [Link])

• Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives - IJPPR. (URL: [Link])

• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia - Semantic Scholar. (URL: [Link])

• Medicinal Significance of Nitroimidazoles. (URL: [Link])

• 1,3, 4-oxadiazole-2(3H)thione and N-substituted 2-amino-5-[(2-methyl-5-nitro-1H - ResearchGate. (URL: https://www.researchgate.net/publication/228336332_Synthesis_and_antibacterial_activity_of_5-2-methyl-5-nitro-1H-imidazol-1-ylmethyl-134-oxadiazole-23Hthione_and_N-substituted_2-amino-5-2-methyl-5-nitro-1H-imidazol-1-ylmethyl-134-thiadiazole)

• Theoretical and experimental studies on 2-(2-methyl-5-nitro-1-imidazolyl)ethanol. (URL: [Link])

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Physicochemical Profiling of Imidazole-1-ethanol, 5-ethyl-2-nitro-: Molecular Weight, Aqueous Solubility, and Formulation Thermodynamics

Executive Summary

The compound Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS No. 23571-39-3), also systematically known as 2-(5-ethyl-2-nitroimidazol-1-yl)ethanol, is a specialized nitroimidazole derivative[1]. While structurally related to widely utilized antimicrobial and antiprotozoal agents like metronidazole and secnidazole, the specific placement of the nitro group at the C-2 position of the imidazole ring imparts distinct electronic and physicochemical properties. This technical guide provides an in-depth analysis of its molecular weight, expected aqueous solubility, and the thermodynamic principles governing its behavior in aqueous systems, serving as a foundational resource for drug formulation and pharmacokinetic modeling.

Structural and Molecular Weight Analysis

Understanding the macroscopic behavior of a drug substance begins with its fundamental atomic composition.

• Chemical Formula: C₇H₁₁N₃O₃

• Average Molecular Weight: 185.18 g/mol [2]

• Monoisotopic Mass: 185.08 Da

Structural Causality in Physicochemical Behavior

The molecular architecture of Imidazole-1-ethanol, 5-ethyl-2-nitro- dictates its interaction with aqueous solvents:

• The 2-Nitroimidazole Core: Unlike 5-nitroimidazoles (e.g., metronidazole), 2-nitroimidazoles possess a strongly electron-withdrawing nitro group directly adjacent to the nitrogen atoms of the imidazole ring. This electronic pull drastically reduces the electron density on the basic nitrogen, resulting in a significantly lower pKa (often < 2.0)[3]. Consequently, the molecule remains almost entirely un-ionized across the entire physiological pH range (pH 1.2 to 7.4).

• The N1-Ethanol Moiety: Because the core ring lacks ionization capacity at physiological pH, aqueous solubility is heavily reliant on the hydrogen-bond donor and acceptor capabilities of the terminal hydroxyl group on the ethanol side chain.

• The 5-Ethyl Group: The addition of an ethyl group increases the lipophilicity (LogP) and molecular volume compared to simpler analogs, which slightly depresses its aqueous solubility while enhancing lipid membrane permeability.

Aqueous Solubility and Thermodynamic Causality

Aqueous solubility is not merely a static value; it is a thermodynamic equilibrium between the crystalline solid lattice and the solvated state.

Because Imidazole-1-ethanol, 5-ethyl-2-nitro- lacks a basic center capable of protonation in standard biological buffers, its solubility profile is pH-independent . This is a critical formulation insight: unlike weak bases that dissolve readily in the acidic environment of the stomach but precipitate in the neutral intestine, this compound maintains a consistent solubility profile throughout the gastrointestinal tract. Based on structural analogs like secnidazole (which shares the exact same molecular formula and weight of 185.18 g/mol )[2], the compound is predicted to be moderately soluble in water, relying entirely on dipole-dipole interactions and hydrogen bonding.

Comparative Physicochemical Properties

To contextualize the properties of Imidazole-1-ethanol, 5-ethyl-2-nitro-, we compare it against established nitroimidazole benchmarks[4],[5].

Property	Imidazole-1-ethanol, 5-ethyl-2-nitro-	Metronidazole	Secnidazole
CAS Number	23571-39-3	443-48-1	3366-95-8
Molecular Formula	C₇H₁₁N₃O₃	C₆H₉N₃O₃	C₇H₁₁N₃O₃
Molecular Weight	185.18 g/mol	171.15 g/mol	185.18 g/mol
Nitro Position	C-2	C-5	C-5
Predicted pKa (Imidazole N)	< 2.0	2.5 - 2.8	~ 2.8
Aqueous Solubility (pH 7.4)	Moderately Soluble	~ 10 mg/mL	> 27.8 µg/mL

Experimental Protocol: Thermodynamic Solubility Determination

To accurately determine the aqueous solubility of Imidazole-1-ethanol, 5-ethyl-2-nitro- for regulatory submission or formulation development, the Isothermal Shake-Flask Method is the gold standard.

Unlike kinetic solubility assays (e.g., solvent-shift methods) which often overestimate solubility due to supersaturation, the shake-flask method measures true thermodynamic equilibrium—the lowest energy state of the drug in solution.

Self-Validating Step-by-Step Methodology

• Solid Phase Preparation: Begin with a highly purified, polymorphically characterized batch of the compound. Causality: Different crystal polymorphs have different lattice energies, directly altering thermodynamic solubility.

• Buffer Preparation: Prepare aqueous buffers at pH 1.2 (0.1 N HCl), pH 4.5 (Acetate buffer), and pH 7.4 (Phosphate buffer). Causality: Testing across this range empirically validates the theoretical prediction that the 2-nitroimidazole core does not ionize under physiological conditions[3].

• Isothermal Incubation: Add an excess amount of the solid compound to the buffers. Seal and incubate in a shaking water bath at exactly 37 ± 0.5 °C. Causality: Solubility is highly temperature-dependent; 37°C mimics human physiological conditions.

• Phase Separation via Centrifugation: After incubation, separate the undissolved solid using ultracentrifugation (e.g., 10,000 x g for 15 minutes) rather than filtration. Causality: Lipophilic compounds can adsorb onto filter membranes, artificially lowering the measured concentration in the filtrate.

• Equilibrium Validation (The Self-Validating Step): Draw aliquots at 24 hours and 48 hours. Quantify the concentration using HPLC-UV. Causality: The system validates its own equilibrium. If the concentration difference between the 24h and 48h time points is less than 5%, thermodynamic equilibrium is confirmed. If ΔC > 5%, incubation must continue.

Workflow Visualization

Workflow for Isothermal Shake-Flask Solubility Determination of Nitroimidazoles.

Implications for Drug Development

The molecular weight of 185.18 g/mol is well below the Lipinski Rule of 5 threshold (≤ 500 Da), suggesting excellent potential for oral bioavailability. However, because the aqueous solubility is entirely dependent on the single ethanol moiety and is not enhanced by gastrointestinal pH shifts, formulation scientists must carefully monitor its dissolution rate. If the dissolution rate is found to be rate-limiting, strategies such as particle size reduction (micronization) or the use of hydrophilic excipients (e.g., HPMC) should be employed to maximize the surface area available for solvent interaction.

References

• NextSDS Chemical Substance Database. "5-Ethyl-2-nitro-1H-imidazole-1-ethanol — Chemical Substance Information." Available at:[Link]

• National Institutes of Health (NIH) / PubChem. "Secnidazole | C7H11N3O3 | CID 71815." Available at:[Link]

• U.S. Food and Drug Administration (FDA). "LIKMEZ (metronidazole) Oral Suspension Label." Available at:[Link]

• ResearchGate. "Electrochemical Reduction of 2-Nitroimidazole in Aqueous Mixed Medium." Available at:[Link]

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Bioreductive Thermodynamics: Electron Affinity and Redox Potential of 5-Ethyl-2-nitro-1H-imidazole-1-ethanol

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Protocol Whitepaper

Introduction: The Molecular Architecture of 2-Nitroimidazoles

5-Ethyl-2-nitro-1H-imidazole-1-ethanol (CAS: 23571-39-3) represents a highly specialized class of 2-nitroimidazole derivatives. Its molecular architecture integrates an electron-deficient 2-nitroimidazole core with a 5-ethyl steric modifier and a 1-ethanol solubilizing moiety. In the realm of drug development—particularly for hypoxia-targeted theranostics, anaerobic antimicrobials, and tumor radiosensitizers—the thermodynamic properties of the nitro group dictate the compound's biological selectivity and mechanism of action.

The biological effectiveness of nitroaromatics is directly correlated with their one-electron reduction potential ( E71​ ), which serves as a quantitative measure of electron affinity[1]. The isomeric position of the nitro group on the imidazole ring fundamentally alters the electronic landscape, dictating whether the molecule will act as a potent radiosensitizer or remain biologically inert under specific redox conditions.

Thermodynamic Framework: Redox Potential and Electron Affinity

The reduction of a nitroimidazole is a thermodynamically driven process. Ab initio calculations and electrostatic potential mapping reveal that the electron affinity of nitroimidazoles follows a strict hierarchy: 2−NO2​>5−NO2​≫4−NO2​ [1].

Because the nitro group at the C2 position is flanked by two electronegative nitrogen atoms within the imidazole ring, the inductive electron-withdrawing effect is maximized. This results in a less negative one-electron reduction potential compared to 5-nitroimidazoles[2]. This high electron affinity ensures that 2-nitroimidazoles, such as 5-ethyl-2-nitro-1H-imidazole-1-ethanol, are readily reduced by intracellular electron donors (e.g., ferredoxins or nitroreductases) whose midpoint potentials lie between -350 mV and -450 mV[3].

Quantitative Data: Comparative Redox Properties

The table below summarizes the thermodynamic profiling of nitroimidazole isomers, highlighting why 2-nitroimidazoles are prioritized for hypoxia-selective targeting.

Compound Class	Representative Molecule	Position of NO2​	One-Electron Reduction Potential ( E71​ vs SCE)	Relative Electron Affinity	Primary Biological Application
2-Nitroimidazole	5-Ethyl-2-nitro-1H-imidazole-1-ethanol	C2	-380 mV to -400 mV	High	Hypoxic Radiosensitizer
5-Nitroimidazole	Metronidazole	C5	-475 mV to -486 mV	Moderate	Anaerobic Antimicrobial
4-Nitroimidazole	Pretomanid derivative	C4	-520 mV to -540 mV	Low	Anti-tubercular Agent

Data synthesized from comparative electrochemical studies of nitroheterocyclics[1],[2].

Mechanistic Causality: The "Nitro:Nitro Radical Anion" Redox Cycle

The cornerstone of 2-nitroimidazole pharmacology is the "nitro:nitro radical anion" redox cycle[4]. Upon cellular entry via passive diffusion, the prodrug undergoes an enzymatic single-electron reduction to form a reactive nitro radical anion ( R−NO2∙−​ ).

The fate of this radical anion is dictated entirely by the local oxygen tension:

• Normoxia (Futile Cycling): Molecular oxygen ( O2​ ) possesses a higher electron affinity than the nitroimidazole. It rapidly oxidizes the radical anion back to the parent prodrug, generating superoxide ( O2∙−​ ) in the process[5]. This prevents toxicity in healthy, oxygenated tissues.

• Hypoxia (Toxic Accumulation): In hypoxic microenvironments (e.g., solid tumor cores), the absence of oxygen prevents this back-oxidation. The radical anion undergoes further irreversible reductions to nitroso, hydroxylamine, and highly reactive amine intermediates, which covalently cross-link DNA and trigger apoptosis[6].

Fig 1. Bioreductive activation and futile cycling mechanism of 2-nitroimidazole derivatives.

Experimental Workflows: Quantifying Redox Potential and Electron Affinity

To accurately profile the electron affinity of 5-ethyl-2-nitro-1H-imidazole-1-ethanol, researchers must utilize self-validating electrochemical and radiolytic systems. The following protocols are designed to isolate the primary thermodynamic event (the one-electron transfer) from secondary chemical reactions.

Protocol 1: Thermodynamic Profiling via Cyclic Voltammetry (CV)

Objective: To determine the reversible one-electron reduction potential ( E1/2​ ) of the nitro group.

• Step 1: Electrolyte Preparation. Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous dimethylformamide (DMF).

  • Causality: Aprotic solvents are strictly required to prevent the immediate protonation of the radical anion. Protonation shifts the reduction potential positively and triggers irreversible multi-electron cascades, masking the true thermodynamic E1/2​ of the R−NO2​/R−NO2∙−​ couple.

• Step 2: Analyte Introduction. Add 1.0 mM of 5-ethyl-2-nitro-1H-imidazole-1-ethanol to the electrolyte solution.

• Step 3: Deoxygenation. Purge the electrochemical cell with high-purity Argon gas for 15 minutes prior to scanning.

  • Causality: Molecular oxygen reduces electrochemically at ~ -0.6 V, which overlaps with the nitroimidazole reduction wave. Furthermore, O2​ will chemically quench the generated radical anion, destroying the reversibility of the voltammogram.

• Step 4: Electrochemical Scanning (Self-Validation). Using a glassy carbon working electrode, sweep the potential from 0.0 V to -1.5 V at varying scan rates (50, 100, 250, and 500 mV/s).

  • Causality: Varying the scan rate acts as an internal validation control. If the peak current ( ip​ ) scales linearly with the square root of the scan rate ( v1/2 ), the system proves that the electron transfer is purely diffusion-controlled (per the Randles-Sevcik equation) and free from electrode-fouling adsorption artifacts.

Protocol 2: Kinetic Stability Analysis via Pulse Radiolysis

Objective: To measure the bimolecular rate constant and half-life of the nitro radical anion in an aqueous environment.

• Step 1: Matrix Saturation. Prepare a 0.1 mM aqueous solution of the compound containing 0.1 M sodium formate, buffered to pH 7.0. Saturate the solution continuously with N2​O gas.

  • Causality: N2​O converts all solvated electrons ( eaq−​ ) to hydroxyl radicals ( OH∙ ). The OH∙ radicals subsequently react with formate to yield the carbon dioxide radical anion ( CO2∙−​ ). This ensures that CO2∙−​ acts as the sole, uniform one-electron reducing agent, preventing complex mixed-radical kinetics[4].

• Step 2: Electron Pulsing. Subject the sample to a 50 ns pulse of a 2-10 MeV electron beam from a linear accelerator.

  • Causality: The high-energy pulse generates a near-instantaneous concentration of reducing species, establishing a strict t=0 baseline to accurately track the sub-millisecond formation kinetics of the nitro radical anion.

• Step 3: Transient Absorption Spectroscopy. Monitor the optical absorbance at 400–450 nm using a photomultiplier tube.

  • Causality: The radical anion of 2-nitroimidazoles exhibits a distinct, strong transient absorption band in this specific visible region, allowing for direct calculation of its decay half-life and protonation kinetics without interference from the parent compound's UV absorbance.

Conclusion

The pharmacological utility of 5-ethyl-2-nitro-1H-imidazole-1-ethanol is inextricably linked to the thermodynamic properties of its C2-positioned nitro group. By exhibiting a high electron affinity and a relatively positive one-electron reduction potential, the molecule is primed for selective bioreductive activation in hypoxic environments. Understanding and quantifying these parameters through rigorous, aprotic cyclic voltammetry and pulse radiolysis is essential for optimizing its application as a radiosensitizer or targeted antimicrobial agent.

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• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Laboratory Synthesis of 5-Ethyl-2-nitro-1H-imidazole-1-ethanol

Introduction

Nitroimidazole derivatives are a cornerstone in medicinal chemistry, exhibiting a broad spectrum of activity against anaerobic bacteria and protozoa.[1][2] The mechanism of action is generally understood to involve the reductive activation of the nitro group within the target organism, leading to the formation of cytotoxic radicals that induce cellular damage. The substitution pattern on the imidazole ring plays a crucial role in the compound's pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive, research-level protocol for the synthesis of 5-ethyl-2-nitro-1H-imidazole-1-ethanol, a derivative with potential for further investigation in drug discovery programs.

Proposed Synthetic Pathway

The synthesis of 5-ethyl-2-nitro-1H-imidazole-1-ethanol is proposed to proceed through a three-step sequence:

• Step 1: Synthesis of the Precursor, 4(5)-Ethyl-1H-imidazole. This initial step involves the construction of the core ethyl-substituted imidazole ring.

• Step 2: Nitration of 4(5)-Ethyl-1H-imidazole. This crucial step introduces the nitro group onto the imidazole ring, yielding the key intermediate, 5-ethyl-2-nitro-1H-imidazole.

• Step 3: N-Alkylation of 5-Ethyl-2-nitro-1H-imidazole. The final step involves the addition of the 1-ethanol side chain to the nitroimidazole intermediate.

The overall synthetic logic is depicted in the workflow diagram below.

Caption: Overall Synthetic Workflow

Physicochemical and Safety Data

A summary of the known and predicted properties of the target compound and key intermediates is provided below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State (Predicted)	Key Safety Considerations
4(5)-Ethyl-1H-imidazole	C5H8N2	96.13	Colorless to pale yellow liquid or solid[3]	Skin and eye irritant.
5-Ethyl-2-nitro-1H-imidazole	C5H7N3O2	141.13	Solid	Nitro compounds can be explosive and should be handled with care. Avoid shock and heat.[4]
5-Ethyl-2-nitro-1H-imidazole-1-ethanol	C7H11N3O3	185.18	Solid	As a nitroimidazole derivative, it should be handled as potentially toxic.[5]

Experimental Protocols

PART 1: Synthesis of 4(5)-Ethyl-1H-imidazole

The synthesis of the ethyl-imidazole precursor can be achieved through various established methods. The choice of method will depend on the available starting materials and equipment. One common approach involves the reaction of an appropriate dicarbonyl compound with an aldehyde and ammonia (the Debus-Radziszewski imidazole synthesis).

PART 2: Nitration of 4(5)-Ethyl-1H-imidazole to 5-Ethyl-2-nitro-1H-imidazole

This step involves the electrophilic nitration of the ethyl-imidazole ring. The reaction conditions must be carefully controlled to favor the formation of the desired 2-nitro isomer.

Caption: Nitration of 4(5)-Ethyl-1H-imidazole

Materials and Equipment:

• 4(5)-Ethyl-1H-imidazole

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ammonium hydroxide solution (25%)

• Ice

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Thermometer

• Ice bath

• Standard glassware for workup and recrystallization

Protocol:

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, cautiously add concentrated nitric acid to concentrated sulfuric acid with stirring. The ratio of nitric acid to sulfuric acid can vary, but a 1:1 or 1:2 (v/v) mixture is a common starting point.

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 4(5)-ethyl-1H-imidazole in an excess of concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath.

• Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the stirred solution of ethyl-imidazole in sulfuric acid, ensuring the temperature does not exceed 10 °C. The addition rate should be carefully controlled to manage the exothermic reaction.[6]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at a low temperature (e.g., 0-10 °C) for a specified period (e.g., 1-3 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.

• Neutralization: Slowly neutralize the acidic solution with a base, such as ammonium hydroxide, while keeping the mixture cool in an ice bath. The product will precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by filtration, wash it with cold water, and dry it. The crude 5-ethyl-2-nitro-1H-imidazole can be further purified by recrystallization from a suitable solvent system (e.g., ethanol-water).

Causality Behind Experimental Choices:

• Use of a mixed acid nitrating agent: The combination of nitric and sulfuric acids generates the highly electrophilic nitronium ion (NO2+), which is necessary for the nitration of the electron-rich imidazole ring.[7]

• Low-temperature control: The nitration of imidazoles is a highly exothermic and potentially hazardous reaction. Maintaining a low temperature is crucial to control the reaction rate, prevent runaway reactions, and minimize the formation of byproducts.[7][8]

• Quenching on ice: This step rapidly stops the reaction and helps to precipitate the product from the highly acidic solution.

• Neutralization: This step is necessary to isolate the product, which is often insoluble in neutral aqueous solutions.

PART 3: N-Alkylation of 5-Ethyl-2-nitro-1H-imidazole

The final step is the introduction of the 1-ethanol group. This can be achieved by reacting the 5-ethyl-2-nitro-1H-imidazole intermediate with ethylene oxide. Extreme caution must be exercised when handling ethylene oxide due to its high toxicity and flammability. [9][10][11][12]

Materials and Equipment:

• 5-Ethyl-2-nitro-1H-imidazole

• Ethylene oxide

• A suitable solvent (e.g., formic acid or a polar aprotic solvent like DMF or acetonitrile)[13][14]

• A base catalyst (e.g., potassium carbonate, if not using an acidic solvent)[14]

• A pressure-rated reaction vessel

• Standard glassware for workup and purification

Protocol (using Ethylene Oxide in Formic Acid):

• Reaction Setup: In a pressure-rated reaction vessel, dissolve 5-ethyl-2-nitro-1H-imidazole in formic acid.[13]

• Addition of Ethylene Oxide: Carefully introduce a measured amount of liquid ethylene oxide to the solution at a controlled temperature (e.g., 30-50 °C).[13] The reaction should be conducted in a well-ventilated fume hood with appropriate safety measures in place.

• Reaction: Seal the vessel and heat the mixture for a specified time (e.g., several hours), monitoring the internal pressure.

• Workup: After cooling the reaction vessel, carefully vent any excess ethylene oxide. The formic acid is then typically removed under reduced pressure.

• Isolation and Purification: The crude product is dissolved in water and neutralized with a base to precipitate the 5-ethyl-2-nitro-1H-imidazole-1-ethanol. The product is then collected by filtration, washed with water, and purified by recrystallization.

Causality Behind Experimental Choices:

• Use of Ethylene Oxide: Ethylene oxide is a highly reactive electrophile that readily undergoes ring-opening reactions with nucleophiles like the deprotonated nitrogen of the imidazole ring to form the hydroxyethyl group.

• Use of Formic Acid as a Solvent: Formic acid can act as both a solvent and a catalyst in this reaction.[13] It can protonate the ethylene oxide, making it more susceptible to nucleophilic attack.

• Pressure Vessel: Due to the low boiling point of ethylene oxide, the reaction is often carried out in a sealed vessel to maintain a sufficient concentration of the reagent in the reaction mixture.

Purification and Characterization

The final product and intermediates should be purified and characterized using standard analytical techniques:

• Purification:

  • Recrystallization: A common method for purifying solid organic compounds.

  • Column Chromatography: Useful for separating the desired product from isomers and other impurities.

• Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compounds.

  • Infrared (IR) Spectroscopy: To identify the presence of key functional groups (e.g., -NO2, -OH).

  • Mass Spectrometry (MS): To determine the molecular weight of the compounds.

  • Melting Point Analysis: To assess the purity of the solid compounds.

Safety and Handling

The synthesis of nitroimidazole derivatives involves the use of hazardous materials and requires strict adherence to safety protocols.

• Nitrating Agents: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents.[15][16][17] Always wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves. Work in a well-ventilated fume hood.

• Ethylene Oxide: Ethylene oxide is a highly flammable, toxic, and carcinogenic gas.[9][10][11][12] It should only be handled in a well-maintained fume hood by trained personnel. Specialized gloves (e.g., butyl rubber or Teflon) are required.[10] An emergency plan for spills and exposures should be in place.

• Nitro Compounds: Many nitro compounds are sensitive to shock and heat and can be explosive.[4] Avoid grinding or subjecting the material to impact.

References

• UA Ethylene Oxide SOP Template_0.docx. (n.d.). Retrieved from University of Arizona, Risk Management Services.
• Ethylene Oxide Standard Operating Procedure Template. (n.d.). Retrieved from University of California, Santa Barbara, Environmental Health & Safety.
• Yu, H., et al. (2011). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate: A key intermediate of olmesartan. Journal of Chemical and Pharmaceutical Research, 3(4), 834-839.
• Working with Ethylene Oxide Steriliz
• Ethylene Oxide (EtO). (n.d.). Retrieved from Georgia Institute of Technology, Environmental Health & Safety.
• Process for the safe nitration of 2-methylimidazole. (1980). U.S.
• Lyapunova, M. V., et al. (2014). Experimental Comparison of 2-methylimidazole Nitration by Nitric Acid and Nitrate Salts of Alkali Metals. International Journal of ChemTech Research, 6(9), 4279-4284.
• Nitration Studies on 2-Isopropylimidazole. (1971). Canadian Journal of Chemistry, 49(11), 1762-1765.
• TOLUENE NITRATION GRADE - Safety D
• Nitric acid - SAFETY DATA SHEET. (2009, March 12). Fisher Scientific.
• Safe nitration of 2-methylimidazole. (1971).
• Nitrate #3 (NO 3 #3)
• Ethyl imidazole-4-carboxyl
• ETHYLENE OXIDE PRODUCT STEWARDSHIP GUIDANCE MANUAL. (2023). American Chemistry Council.
• Safety Data Sheet: NITRATING ACID MIXTURE. (2025, May 1). Dyno Nobel.
• What is the synthesis of Ethyl imidazole-4-carboxyl
• Experimental Comparison of 2-methylimidazole Nitration by Nitric Acid and Nitrate Salts of Alkali Metals. (2014, September 8).
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• What is the synthesis method of 2-Methyl-5-nitroimidazole? (2023, June 18). Guidechem.
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• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4).
• Synthesis and Application of 2-ethyl-4-methylimidazole. (n.d.). ChemicalBook.
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• Environment-friendly synthesis method of 2-ethyl-4-methylimidazole. (2020).
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Using Imidazole-1-ethanol, 5-ethyl-2-nitro- for hypoxia PET imaging

An Application Guide for the Preclinical Evaluation of Novel 2-Nitroimidazole Tracers for Hypoxia PET Imaging

Introduction: The Imperative for Hypoxia Imaging

Tumor hypoxia, a state of reduced oxygen availability, is a critical feature of the microenvironment in most solid tumors.[1] It is a major driver of tumor progression, metastasis, and resistance to conventional treatments like radiotherapy and chemotherapy.[2][3] The ability to non-invasively identify and quantify hypoxic regions within a tumor is therefore of paramount importance for prognostic assessment, patient stratification, and guiding hypoxia-targeted therapies.

Positron Emission Tomography (PET) offers a highly sensitive and quantitative method to visualize physiological processes in vivo.[4] For hypoxia imaging, the 2-nitroimidazole class of compounds has become the gold standard.[5][6] These agents diffuse into tissues and, in the low-oxygen environment of hypoxic cells, undergo bioreductive activation by nitroreductases.[5][7] This process leads to the formation of reactive intermediates that covalently bind to intracellular macromolecules, effectively trapping the radiotracer within viable hypoxic cells.[2][8][9]

While agents such as [¹⁸F]Fluoromisonidazole ([¹⁸F]FMISO) and [¹⁸F]Fluoroazomycin arabinoside ([¹⁸F]FAZA) are well-established, the quest for new tracers with improved pharmacokinetics continues.[4][5][10] This document provides a comprehensive framework for the preclinical evaluation of a novel candidate, 5-ethyl-2-nitroimidazole-1-ethanol. The protocols herein are based on established methodologies for analogous 2-nitroimidazole tracers and are intended to serve as a detailed guide for researchers developing next-generation hypoxia imaging agents.

Part 1: The Scientific Principle of Bioreductive Trapping

The selectivity of 2-nitroimidazole agents for hypoxic tissue is a function of cellular redox potential. The core mechanism involves a one-electron reduction of the nitro group (—NO₂) to a nitro radical anion.[5][7]

• In Normoxic Cells (Sufficient O₂): The nitro radical anion is rapidly re-oxidized back to the parent compound by molecular oxygen.[5] This futile cycle prevents further reduction, and the parent compound, being relatively non-polar, can diffuse back out of the cell.

• In Hypoxic Cells (Low O₂): The absence of oxygen allows for further, irreversible reduction of the nitro radical anion.[2] This leads to the formation of highly reactive hydroxylamine and amine derivatives that covalently bind to thiol-containing proteins and other macromolecules.[8][9] This covalent binding traps the radiolabeled molecule inside the cell, leading to signal accumulation that is directly proportional to the degree and duration of hypoxia.

This oxygen-dependent mechanism ensures that tracer accumulation is specific to viable hypoxic cells, providing a functional readout of the tumor microenvironment.[2]

Figure 1: Mechanism of 2-Nitroimidazole Trapping. A diagram illustrating the differential fate of a 2-nitroimidazole tracer in normoxic versus hypoxic cells.

Part 2: Radiochemistry & Quality Control

For PET imaging, 5-ethyl-2-nitroimidazole-1-ethanol must be labeled with a positron-emitting radionuclide, most commonly Fluorine-18 (¹⁸F), owing to its favorable 109.8-minute half-life and low positron energy.[4] This section outlines a hypothetical protocol for the synthesis of [¹⁸F]fluoro-5-ethyl-2-nitroimidazole-1-ethanol, which we will designate [¹⁸F]FEtNIM .

Hypothetical Radiosynthesis of [¹⁸F]FEtNIM

This procedure is based on a standard nucleophilic aliphatic substitution reaction, a common method for ¹⁸F-labeling.[11][12]

Precursor: A suitable leaving group is required on the ethanol side chain. A tosylate-derivatized precursor, 2-(5-ethyl-2-nitro-1H-imidazol-1-yl)ethyl 4-methylbenzenesulfonate, would be an appropriate starting material.

Protocol:

• [¹⁸F]Fluoride Production & Activation:

  • Produce aqueous [¹⁸F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron.

  • Trap the [¹⁸F]fluoride on an anion exchange cartridge (e.g., QMA).

  • Elute the [¹⁸F]fluoride into a reaction vessel using a solution of potassium carbonate (K₂CO₃) and a phase-transfer catalyst such as Kryptofix 2.2.2 (K₂₂₂) in acetonitrile/water.

  • Azeotropically dry the [¹⁸F]K₂₂₂/K₂CO₃ complex by heating under a stream of nitrogen to remove water.

• Radiolabeling Reaction:

  • Dissolve the tosylated precursor (5-10 mg) in a suitable anhydrous solvent (e.g., DMSO or acetonitrile).

  • Add the precursor solution to the dried [¹⁸F]fluoride complex.

  • Seal the reaction vessel and heat at 90-120°C for 10-15 minutes.[6]

• Purification:

  • Cool the reaction vessel and dilute the mixture with water.

  • Pass the crude reaction mixture through a solid-phase extraction (SPE) cartridge (e.g., a C18 Sep-Pak) to trap the labeled product and unreacted precursor, while allowing polar impurities to pass through.

  • Wash the cartridge with water to remove any remaining polar impurities.

  • Elute the desired product, [¹⁸F]FEtNIM, from the cartridge using ethanol or an ethanol/water mixture.

  • For clinical-grade production, further purification using semi-preparative High-Performance Liquid Chromatography (HPLC) is required to separate the radiolabeled product from any chemical impurities.[11]

• Formulation:

  • If HPLC is used, the collected fraction is typically passed through another C18 cartridge to exchange the solvent.

  • The final product is eluted from the cartridge with USP-grade ethanol and diluted with sterile saline for injection to achieve the desired final concentration and an ethanol concentration of <10%.

  • The final solution must be passed through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.

Figure 2: Radiosynthesis Workflow. A generalized workflow for the production of [¹⁸F]FEtNIM via nucleophilic substitution.

Quality Control (QC) Specifications

Each batch of synthesized [¹⁸F]FEtNIM must undergo rigorous QC testing before preclinical use.

Parameter	Specification	Method
Identity	Co-elution with non-radioactive standard	Analytical HPLC
Radiochemical Purity	> 95%	Analytical HPLC, Radio-TLC
Radionuclidic Purity	> 99.5% ([¹⁸F] only)	Gamma Spectroscopy
Molar Activity (Aₘ)	> 50 GBq/µmol at EOS	Analytical HPLC
pH	4.5 - 7.5	pH meter or strip
Residual Solvents	Per USP guidelines (e.g., EtOH <10%)	Gas Chromatography (GC)
Sterility & Endotoxins	Sterile, < 175 EU/V	Standard microbiological tests

Part 3: Preclinical Evaluation Protocols

Protocol 1: In Vitro Hypoxia-Selective Cellular Uptake

This assay is crucial to confirm that the tracer's uptake is dependent on oxygen concentration.

Objective: To quantify and compare the uptake of [¹⁸F]FEtNIM in cancer cells under normoxic and hypoxic conditions.

Materials:

• Cancer cell line (e.g., EMT-6 murine sarcoma, MCF-7 human breast adenocarcinoma).[11][13]

• Cell culture medium, fetal bovine serum (FBS), antibiotics.

• Hypoxia chamber or incubator capable of maintaining <0.1% O₂.

• [¹⁸F]FEtNIM solution (~0.5 MBq/mL).

• Gamma counter.

Procedure:

• Cell Seeding: Plate cells in 24-well plates at a density of 2-3 x 10⁵ cells/well and allow them to attach overnight.

• Induction of Hypoxia: Place one set of plates in a hypoxia chamber (<0.1% O₂, 5% CO₂, balance N₂) for at least 4 hours prior to the experiment. Keep a parallel set of plates in a standard normoxic incubator (21% O₂, 5% CO₂).

• Tracer Incubation:

  • Prepare a working solution of [¹⁸F]FEtNIM in serum-free medium.

  • Remove plates from incubators, aspirate the medium, and add 500 µL of the tracer-containing medium to each well (~0.25 MBq/well).

  • Return the plates to their respective normoxic or hypoxic conditions and incubate for various time points (e.g., 30, 60, 120, 180 minutes).[14][15]

• Cell Lysis and Counting:

  • At each time point, remove the plates, place them on ice, and quickly aspirate the radioactive medium.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells by adding 500 µL of 0.1 M NaOH to each well.

  • Transfer the lysate from each well into a counting tube.

  • Measure the radioactivity in each tube using a gamma counter.

• Data Analysis:

  • Determine the protein concentration in a parallel set of wells to normalize the data.

  • Calculate the uptake as a percentage of the added dose per milligram of protein.

  • Calculate the Hypoxia-to-Normoxia (H/N) ratio for each time point. An H/N ratio significantly greater than 1 indicates hypoxia selectivity.[16]

Representative Data Table:

Time (min)	Normoxic Uptake (% dose/mg protein)	Hypoxic Uptake (% dose/mg protein)	H/N Ratio
30	0.8 ± 0.1	1.5 ± 0.2	1.9
60	0.9 ± 0.1	3.2 ± 0.4	3.6
120	1.0 ± 0.2	7.5 ± 0.9	7.5
180	1.1 ± 0.2	11.8 ± 1.5	10.7

Protocol 2: In Vivo PET/CT Imaging in Tumor-Bearing Mice

This protocol assesses the tracer's biodistribution, tumor-targeting capability, and clearance dynamics in a living system.

Objective: To visualize and quantify the uptake of [¹⁸F]FEtNIM in tumors and major organs over time.

Materials:

• Immunocompromised mice (e.g., nude mice) bearing subcutaneous tumor xenografts (e.g., EMT-6, AR42J).[10][11]

• Small-animal PET/CT scanner.

• Anesthesia system (e.g., isoflurane).

• [¹⁸F]FEtNIM formulated in sterile saline.

Procedure:

• Animal Preparation:

  • Fast the mouse for 4-6 hours before imaging to reduce background signal variability.

  • Anesthetize the mouse using isoflurane (2-3% for induction, 1-2% for maintenance).

  • Place the animal on the scanner bed, which should be heated to maintain body temperature.

• Tracer Administration:

  • Administer approximately 5-10 MBq (150-250 µCi) of [¹⁸F]FEtNIM intravenously via the tail vein. The injection volume should be < 150 µL.[17]

• PET/CT Imaging:

  • Position the animal in the center of the PET scanner's field of view.

  • Perform a CT scan for anatomical co-registration and attenuation correction.

  • Acquire dynamic PET scans for 60 minutes post-injection, followed by static scans at later time points (e.g., 2 and 3 hours post-injection).[18][19]

• Image Reconstruction and Analysis:

  • Reconstruct PET data using an appropriate algorithm (e.g., OSEM3D).

  • Fuse the PET and CT images using image analysis software (e.g., PMOD, Amide).

  • Draw Regions of Interest (ROIs) over the tumor, muscle (as a reference for non-specific uptake), liver, kidneys, and blood pool (e.g., heart).[17]

  • Calculate the mean radioactivity concentration within each ROI and express uptake as Standardized Uptake Value (SUV) or percentage of injected dose per gram of tissue (%ID/g).

  • Calculate Tumor-to-Muscle (T/M) and Tumor-to-Blood (T/B) ratios to assess image contrast.[11][18]

Figure 3: In Vivo PET/CT Workflow. A step-by-step process for preclinical imaging of a tumor-bearing mouse.

Protocol 3: Ex Vivo Biodistribution and Autoradiography

This protocol provides a definitive, quantitative measure of tracer distribution at a specific time point, validating the PET image data.

Objective: To determine the precise %ID/g in all major tissues and to visualize microscopic tracer distribution within the tumor.

Procedure:

• Study Groups: Inject separate cohorts of tumor-bearing mice with [¹⁸F]FEtNIM as described above.

• Tissue Harvesting:

  • At predefined time points (e.g., 2 or 3 hours post-injection), euthanize the mice.

  • Quickly dissect and collect major organs and tissues (tumor, blood, muscle, liver, kidney, spleen, heart, lung, brain, bone, etc.).[20]

  • Blot tissues dry and weigh them accurately.

• Gamma Counting:

  • Measure the radioactivity in each tissue sample using a gamma counter, alongside standards prepared from the injected dose.

  • Calculate the uptake as %ID/g for each tissue.

• Autoradiography (Optional):

  • Immediately after dissection, freeze the tumor and other relevant tissues.

  • Cryo-section the tissues (20 µm slices) and expose them to a phosphor imaging plate.

  • Scan the plate after exposure to generate a high-resolution image of tracer distribution.

  • The tissue sections can subsequently be stained (e.g., with H&E or pimonidazole, an exogenous hypoxia marker) to correlate tracer uptake with tumor histology and hypoxic regions.[4]

Representative Biodistribution Data Table (%ID/g at 2h p.i.):

Tissue	[¹⁸F]FMISO (Reference)	[¹⁸F]FEtNIM (Hypothetical)
Blood	0.8 ± 0.1	0.5 ± 0.1
Tumor	2.5 ± 0.4	3.0 ± 0.5
Muscle	0.6 ± 0.1	0.4 ± 0.1
Liver	1.5 ± 0.3	1.0 ± 0.2
Kidney	1.2 ± 0.2	2.5 ± 0.4
T/M Ratio	4.2	7.5
T/B Ratio	3.1	6.0

Conclusion

The protocols detailed in this guide provide a robust framework for the comprehensive preclinical evaluation of 5-ethyl-2-nitroimidazole-1-ethanol, or any novel 2-nitroimidazole derivative, as a PET imaging agent for tumor hypoxia. Successful validation through these in vitro and in vivo methodologies, demonstrating high hypoxia-selectivity and favorable pharmacokinetics, is a critical step in the translational pathway toward clinical application. The ultimate goal is to develop superior imaging agents that can improve the diagnosis and personalized treatment of cancer.

References

• Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents. (2022). Redox Biology.
• Application Notes and Protocols for Preclinical [¹⁸F]Fluoroestradiol (FES) PET Imaging. Benchchem.
• Cellular mechanism of action of 2-nitroimidzoles as hypoxia-selective therapeutic agents. (2025). Redox Biology.
• 2-Nitroimidazole-Furanoside Derivatives for Hypoxia Imaging—Investigation of Nucleoside Transporter Interaction, 18 F-Labeling and Preclinical PET Imaging. (2019). MDPI.
• Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer. (2015). Open MedScience.
• Development of novel 18F-PET agents for tumor hypoxia imaging. (N.D.). PMC.
• Imaging of Tumor Hypoxia With Radionuclide-Labeled Tracers for PET. (N.D.). Frontiers.
• Synthesis and evaluation of two novel 2-nitroimidazole derivatives as potential PET radioligands for tumor imaging. (N.D.). PMC.
• Synthesis and Evaluation of Two Novel 2-nitroimidazole Derivatives as Potential PET Radioligands for Tumor Imaging. (2011). PubMed.
• 18 F-click labeling and preclinical evaluation of a new 18 F-folate for PET imaging. (2013). PMC.
• Chemical structures of commonly used hypoxia PET imaging agents containing nitroimidazole moieties. (N.D.). ResearchGate.
• Hypoxia imaging with the nitroimidazole 18F-FAZA PET tracer. (N.D.). DIAL@UCLouvain.
• The synthesis and radiolabeling of 2-nitroimidazole derivatives of cyclam and their preclinical evaluation as positive markers of tumor hypoxia. (2002). PubMed.
• In Vitro and in Vivo Evaluation of a technetium-99m-labeled 2-nitroimidazole (BMS181321) as a Marker of Tumor Hypoxia. (N.D.). PubMed.
• Toward Novel [18F]Fluorine-Labeled Radiotracers for the Imaging of α-Synuclein Fibrils. (N.D.). Frontiers.
• Hypoxia-Specific Tumor Imaging with 18 F-Fluoroazomycin Arabinoside. (2005). Journal of Nuclear Medicine.
• Synthesis and Radiosynthesis of Prospective 2-Nitroimidazole Hypoxia PET Tracers via Thiazolidine Ligation with 5-Fluorodeoxyribose (FDR). (2017). ResearchGate.
• Radiosynthesis and Preclinical Evaluation of 18 F-Labeled Estradiol Derivatives with Different Lipophilicity for PET Imaging of Breast Cancer. (2024). MDPI.
• Noninvasive imaging of tumor hypoxia in rats using the 2-nitroimidazole 18F-EF5. (2003). PubMed.
• Synthesis and in Vitro and in Vivo Evaluation of Three Radioiodinated Nitroimidazole Analogues as Tumor Hypoxia Markers. (2005). PubMed.
• Preclinical In Vitro and In Vivo Evaluation of [18F]FE@SUPPY for Cancer PET Imaging: Limitations of a Xenograft Model for Colorectal Cancer. (2018). PubMed.
• Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers. (2023). MDPI.
• Synthesis and Evaluation of 99mTc-Labelled 2-Nitroimidazole Derivatives with Different Linkers for Tumour Hypoxia Imaging. (2023). Semantic Scholar.
• Synthesis of PET Radiopharmaceuticals. (2016). Radiology Key.

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Application Note: Advanced HPLC Method Development for Imidazole-1-ethanol, 5-ethyl-2-nitro-

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS 23571-39-3) Methodology: Isocratic Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Executive Summary

Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS 23571-39-3) is a specialized 2-nitroimidazole derivative[1]. Compounds in this class are highly relevant in antiprotozoal drug development and as radiosensitizing agents in oncology. Developing a robust RP-HPLC method for this molecule presents specific chromatographic challenges: the basic imidazole nitrogen is prone to severe secondary interactions with silica supports, and the polar ethanol substituent requires careful optimization of organic modifiers to achieve adequate retention. This protocol outlines a self-validating, stability-indicating method grounded in physicochemical causality.

Physicochemical Rationale & Method Design

As an analytical scientist, method development must begin with the molecule's intrinsic properties rather than empirical guesswork. Every parameter in this protocol is selected based on the specific structural dynamics of the 2-nitroimidazole scaffold.

Spectroscopic Profiling & Detection Strategy

The 2-nitroimidazole core features a highly conjugated π -system. Computational chemistry and empirical spectroscopic studies demonstrate that 2-nitroimidazole derivatives exhibit a broad UV absorption band centered around 316–320 nm, which is primarily driven by HOMO → LUMO electronic transitions[2].

• Causality: By setting the UV detector to 316 nm, we maximize the signal-to-noise (S/N) ratio for the analyte while operating well outside the UV cutoff range of common organic modifiers, rendering baseline drift negligible[3].

Stationary Phase Causality

Basic analytes like nitroimidazoles frequently interact with residual, unendcapped silanols on standard C18 columns, leading to peak tailing and poor resolution.

• Causality: A sterically protected C18 column (e.g., Agilent ZORBAX SB-C18) is mandated[3]. The bulky diisobutyl side chains of the stationary phase protect the underlying siloxane bonds from acid-catalyzed hydrolysis at low pH, ensuring long-term column survivability and highly reproducible retention times.

Mobile Phase Dynamics

A purely aqueous-organic gradient fails to suppress the ionization of the basic imidazole nitrogen. To establish a robust isocratic elution, we employ a dual-action buffer system consisting of 0.1% Triethylamine (TEA) adjusted to pH 3.0 with orthophosphoric acid[3].

• Causality: The low pH (3.0) ensures the analyte remains in a consistent protonation state. Simultaneously, TEA acts as a highly effective silanol-masking agent. As a competing base, TEA aggressively binds to active silanol sites on the column bed, preventing the analyte from undergoing deleterious ion-exchange interactions[3][4]. Methanol is selected over acetonitrile (at a 26:74 organic-to-aqueous ratio) because its protic nature provides superior solvation of the analyte's ethanol moiety, yielding sharper peak symmetries[3].

Experimental Workflow

Fig 1: End-to-end HPLC method development lifecycle for 2-nitroimidazole derivatives.

Standardized Analytical Protocol

Reagents & Materials

• Analyte: Imidazole-1-ethanol, 5-ethyl-2-nitro- reference standard (>99.0% purity).

• Solvents: HPLC-grade Methanol, Ultrapure water (18.2 MΩ·cm).

• Modifiers: Triethylamine (TEA) HPLC-grade, Orthophosphoric acid (85%) AR grade.

Optimized Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	ZORBAX SB-C18 (150 × 4.6 mm, 5 µm)	Steric protection prevents siloxane hydrolysis at low pH[3].
Mobile Phase	0.1% TEA in Water (pH 3.0) : Methanol (74:26 v/v)	Methanol solvates the ethanol moiety; TEA masks silanols[3].
Flow Rate	1.0 mL/min	Optimal linear velocity for 5 µm particle thermodynamics.
Detection	UV at 316 nm	Targets the π→π∗ transition of the nitroimidazole ring[2].
Column Temp	30 °C	Ensures reproducible mass transfer kinetics and pressure stability.
Injection Vol	10 µL	Prevents column mass overloading and longitudinal band broadening.

Step-by-Step Execution

• Buffer Preparation: Transfer 1.0 mL of TEA into 1000 mL of ultrapure water. Titrate dropwise with orthophosphoric acid under continuous stirring until a stable pH of 3.0 ± 0.05 is achieved. Filter immediately through a 0.22 µm nylon membrane.

• Mobile Phase Blending: Combine the prepared aqueous buffer and methanol in a 74:26 (v/v) ratio. Degas ultrasonically for 15 minutes to prevent micro-bubble formation in the pump heads. (Note: Alternatively, a 80:20 v/v aqueous-to-acetonitrile ratio can be utilized if methanol is unavailable, though peak shape must be re-verified[4]).

• Standard Preparation: Accurately weigh 10.0 mg of the Imidazole-1-ethanol, 5-ethyl-2-nitro- standard into a 100 mL volumetric flask. Dissolve completely in 20 mL of methanol, sonicate for 5 minutes, and make up to volume with the mobile phase to create a 100 µg/mL stock. Dilute to a working concentration of 10 µg/mL.

• System Equilibration: Purge the HPLC system lines and equilibrate the column with the mobile phase at 1.0 mL/min for a minimum of 30 column volumes until the UV baseline strictly stabilizes.

System Suitability Testing (SST) & Validation

This protocol operates as a self-validating system . Analytical runs must only proceed if the following SST criteria are strictly met during the initial six replicate injections of the 10 µg/mL standard.

SST Parameter	Acceptance Criterion	Diagnostic Significance
Retention Time (RT)	± 2.0% RSD (n=6)	Confirms pump proportioning accuracy and column temperature stability.
Peak Tailing Factor ( Tf​ )	≤1.5	Validates effective silanol masking by TEA and correct buffer pH.
Theoretical Plates ( N )	≥5000	Ensures column bed integrity and optimal separation efficiency.
Peak Area Precision	≤2.0% RSD (n=6)	Verifies autosampler injection precision and UV detector stability.

ICH Q2(R2) Validation Framework:

• Linearity: Prepare calibration standards ranging from 1.0 to 50.0 µg/mL. The correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy: Perform spike recovery studies at 50%, 100%, and 150% of the target analytical concentration. Acceptable recovery bounds are 98.0% – 102.0%.

Troubleshooting & Diagnostic Pathways

When chromatographic anomalies occur, rely on logical deduction rather than random adjustments. The following decision tree maps the causality of common failures when analyzing 2-nitroimidazoles.

Fig 2: Diagnostic decision tree for resolving peak tailing and retention time shifts.

References

• NextSDS. "5-Ethyl-2-nitro-1H-imidazole-1-ethanol — Chemical Substance Information." NextSDS Substance Database.
• MDPI. "Exploring Geometrical, Electronic and Spectroscopic Properties of 2-Nitroimidazole-Based Radiopharmaceuticals via Computational Chemistry Methods." International Journal of Molecular Sciences.
• National Institutes of Health / PMC. "Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods." PubMed Central.
• Indian Journal of Pharmaceutical Education and Research (IJPER). "Simultaneous Determination of Some 5-Nitroimidazole Derivatives and Ciprofloxacin by High Performance Liquid Chromatography.

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• 4. ijper.org [ijper.org]

Isotope labeling techniques for Imidazole-1-ethanol, 5-ethyl-2-nitro-

Application Note: Advanced Isotope Labeling Techniques for 5-Ethyl-2-nitro-1H-imidazole-1-ethanol in Hypoxia Research

Executive Summary

The quantification and spatial mapping of tissue hypoxia are critical parameters in oncology, ischemia research, and radiation therapy planning. Imidazole-1-ethanol, 5-ethyl-2-nitro- (also known as 5-ethyl-2-nitro-1H-imidazole-1-ethanol) represents a highly lipophilic hypoxia-targeting pharmacophore. Due to its 5-ethyl substitution, it exhibits enhanced passive diffusion across the blood-brain barrier and into avascular tumor cores compared to its 5-methyl analogs (e.g., metronidazole).

This application note provides a comprehensive, field-proven guide to the isotope labeling of this compound. By strategically incorporating stable isotopes ( 2 H, 13 C) for mass spectrometry or radioisotopes ( 14 C, 18 F) for autoradiography and Positron Emission Tomography (PET), researchers can accurately track its pharmacokinetics and map hypoxic microenvironments in vivo.

Mechanistic Grounding: Hypoxia Selectivity and Structural Causality

The utility of 5-ethyl-2-nitro-1H-imidazole-1-ethanol as a hypoxia probe is strictly governed by its electrochemical properties. The 2-nitro group possesses an electron affinity (reduction potential ≈ -350 mV) perfectly tuned for intracellular reduction by nitroreductases [1].

The Futile Cycle vs. Covalent Trapping:

• Normoxia: In healthy, oxygenated tissues, the compound undergoes a single-electron reduction to a radical anion. However, molecular oxygen ( O2​ ) rapidly oxidizes this radical back to the parent prodrug, generating superoxide. This "futile cycle" ensures the drug washes out of healthy tissue.

• Hypoxia: In oxygen-deprived environments (typically <1.5%O2​ ), the radical anion escapes oxidation and undergoes further irreversible reductions to nitroso and hydroxylamine intermediates. These highly reactive electrophiles covalently bind to intracellular nucleophiles (e.g., glutathione, protein thiols), permanently trapping the label within the hypoxic cell [2].

Fig 1: Hypoxia-selective bioreduction and covalent trapping mechanism of 2-nitroimidazoles.

Isotope Labeling Strategies

To utilize this compound across different stages of drug development, three distinct labeling modalities are employed. The choice of isotope dictates the synthetic route and the analytical application.

Strategy A: Stable Isotope Labeling ( 2 H) for LC-MS/MS

• Causality: Absolute quantification of the drug in plasma or tissue homogenates requires an internal standard that co-elutes chromatographically but is mass-shifted to avoid isotopic cross-talk.

• Approach: Alkylation of the 5-ethyl-2-nitroimidazole base with [2H4​] 2-bromoethanol yields a +4 Da mass shift, which is optimal for avoiding interference from the natural 13C isotopic envelope of the analyte.

Strategy B: Radiocarbon ( 14 C) Labeling for ADME

• Causality: Quantitative Whole-Body Autoradiography (QWBA) and mass balance excretion studies require a long-lived beta emitter that does not alter the chemical structure.

• Approach: Ring N-alkylation using [1,2−14C] ethylene oxide ensures the radiolabel is metabolically stable and positioned on the ethanol side chain.

Strategy C: Fluorine-18 ( 18 F) Derivatization for PET Imaging

• Causality: While the parent compound lacks a fluorine atom, replacing the terminal hydroxyl group with an 18F atom generates a fluoroethyl analog (homologous to the clinical tracer [18F] FMISO). The 110-minute half-life of 18F is ideal for tracking the slow accumulation of the tracer in hypoxic tumors [3].

Quantitative Data Presentation

Table 1: Comparison of Isotope Labeling Modalities for 5-Ethyl-2-nitroimidazole Derivatives

Modality	Isotope	Half-Life	Precursor Required	Target Application	Detection Limit
Stable	2 H (Deuterium)	Stable	[2H4​] 2-bromoethanol	LC-MS/MS Internal Std	Picogram (pg/mL)
Beta Emitter	14 C (Carbon-14)	5,730 Years	[14C] ethylene oxide	QWBA / Mass Balance	Nanogram (ng/g)
PET Tracer	18 F (Fluorine-18)	109.7 Mins	O-Tosyl derivative	In vivo PET Imaging	Picomolar (pM)

Experimental Protocols: Self-Validating Methodologies

The following protocols are designed with built-in Quality Control (QC) gates to ensure a self-validating workflow. Proceed to subsequent steps only if the QC criteria of the current step are met.

Protocol 1: Synthesis of [2H4​] -5-Ethyl-2-nitro-1H-imidazole-1-ethanol (Internal Standard)

• Reaction Setup: Dissolve 1.0 eq of 5-ethyl-2-nitro-1H-imidazole in anhydrous N,N-dimethylformamide (DMF). Add 2.0 eq of anhydrous potassium carbonate ( K2​CO3​ ).

• Alkylation: Dropwise, add 1.2 eq of [2H4​] 2-bromoethanol. Stir the suspension at 60°C for 12 hours under an argon atmosphere.

• Extraction: Quench the reaction with distilled water and extract three times with ethyl acetate. Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Dichloromethane:Methanol 95:5 v/v).

• Validation Gate (QC): Analyze via High-Resolution Mass Spectrometry (HRMS). The product must show an [M+H]+ peak at m/z 190.11 (compared to 186.08 for the unlabeled compound) with isotopic purity >99% .

Protocol 2: Radiosynthesis of the [18F] -Fluoroethyl Analog for PET

Note: This protocol requires a shielded hot-cell and an automated radiosynthesizer.

• Precursor Synthesis: React 5-ethyl-2-nitro-1H-imidazole-1-ethanol with p-toluenesulfonyl chloride (TsCl) in pyridine at 0°C to yield the O-tosylate precursor. Purify and confirm structure via NMR.

• Azeotropic Drying: Transfer aqueous [18F] fluoride (approx. 10-20 GBq) from a cyclotron to a V-vial containing Kryptofix 2.2.2 (K222) and K2​CO3​ . Dry azeotropically using anhydrous acetonitrile at 95°C under a helium stream [4].

• Radiofluorination: Add 5 mg of the O-tosylate precursor dissolved in 1 mL of anhydrous acetonitrile to the dried [18F]KF/K222 complex. Heat at 90°C for 10 minutes.

• HPLC Purification: Dilute the crude mixture with water and inject onto a semi-preparative C18 HPLC column. Elute with H2​O/Ethanol (85:15). Collect the radioactive peak corresponding to the [18F] -analog.

• Formulation: Pass the collected fraction through a sterile 0.22 µm filter into a sterile vial containing 0.9% saline to achieve a final ethanol concentration of <10% .

Fig 2: Standardized radiosynthesis workflow for [18F]-derivatization and quality control.

Validation Gate (Post-Synthesis QC):

• Radiochemical Purity (RCP): Perform analytical Radio-HPLC. The radioactive peak must co-elute with a non-radioactive 19F -reference standard ( ΔtR​≤0.2 min). RCP must be ≥95% .

• Specific Activity: Calculate by dividing the radioactivity (GBq) by the mass of the cold carrier determined via UV-Vis integration. Must be ≥50 GBq/µmol for in vivo receptor mapping.

• Endotoxin Test: LAL assay must confirm <175 EU/V before animal injection.

References

• Syntheses of 2-Nitroimidazole Derivatives Conjugated with 1,4,7-Triazacyclononane-N,N′-Diacetic Acid Labeled with F-18 Using an Aluminum Complex Method for Hypoxia Imaging Journal of Medicinal Chemistry (ACS) URL:[Link]

• The synthesis and radiolabeling of 2-nitroimidazole derivatives of cyclam and their preclinical evaluation as positive markers of tumor hypoxia Journal of Nuclear Medicine URL:[Link]

• Synthesis and Evaluation of 99mTc-Labelled 2-Nitroimidazole Derivatives with Different Linkers for Tumour Hypoxia Imaging Pharmaceuticals (Basel) / PubMed Central URL:[Link]

• Production of diverse PET probes with limited resources: 24 18F-labeled compounds prepared with a single radiosynthesizer Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Topic: Sample Preparation for Mass Spectrometry of Imidazole-1-ethanol, 5-ethyl-2-nitro-

An Application Note for Researchers, Scientists, and Drug Development Professionals

**Abstract

This application note provides a comprehensive technical guide for the preparation of samples containing Imidazole-1-ethanol, 5-ethyl-2-nitro- for quantitative analysis by mass spectrometry. Recognizing the critical role of sample preparation in achieving accurate and reproducible results, this document moves beyond a simple recitation of steps to explain the underlying scientific principles behind protocol choices. We detail three robust methodologies—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—offering researchers the flexibility to select a technique best suited for their specific matrix and analytical objectives. Each protocol is designed as a self-validating system, incorporating key performance metrics to ensure scientific integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to develop and validate reliable analytical methods for this and structurally similar nitroimidazole compounds.

Introduction: The Analytical Imperative

Imidazole-1-ethanol, 5-ethyl-2-nitro- is a small polar molecule belonging to the nitroimidazole class of compounds. Molecules in this class are of significant interest in pharmaceutical development and research due to their broad-spectrum applications, including roles as radiosensitizers and antimicrobial agents.[1][2] Accurate and sensitive quantification of this analyte in complex biological matrices (e.g., plasma, urine, tissue homogenates) is paramount for pharmacokinetic studies, drug metabolism research, and toxicological assessments.

The primary challenge in such analyses lies not with the mass spectrometer itself, but in the crucial step that precedes it: sample preparation. The goal of sample preparation is to isolate the target analyte from interfering matrix components—such as proteins, salts, and lipids—that can suppress ionization, introduce background noise, and ultimately compromise data quality.[3][4] This guide provides a detailed exploration of established sample preparation techniques, empowering the scientist to make informed decisions that ensure analytical success.

Analyte Characteristics & Mass Spectrometry Fundamentals

A thorough understanding of the analyte's physicochemical properties is the foundation of a logical method development strategy.

Physicochemical Properties

The properties of Imidazole-1-ethanol, 5-ethyl-2-nitro- dictate its behavior during extraction and ionization. Its polarity, indicated by a low predicted XlogP, suggests good solubility in aqueous and polar organic solvents, while the basic nitrogen atoms of the imidazole ring provide a site for protonation.[5]

Property	Value	Source
Molecular Formula	C₇H₁₁N₃O₃	PubChem[6]
Monoisotopic Mass	185.08005 Da	PubChem[6]
Predicted XlogP	0.6	PubChem[6]
Key Structural Features	Imidazole Ring, Nitro Group, Primary Alcohol	-
Predicted Adducts (m/z)	[M+H]⁺: 186.08733, [M-H]⁻: 184.07277	PubChem[6]

Ionization & Fragmentation Strategy

Ionization Technique: Electrospray Ionization (ESI) Given its polarity and non-volatile nature, Electrospray Ionization (ESI) is the most suitable ionization method for Imidazole-1-ethanol, 5-ethyl-2-nitro-.[4][7][8] ESI is a soft ionization technique that generates intact molecular ions from liquid-phase analytes, minimizing in-source fragmentation and preserving the molecular weight information.[7][9]

• Polarity Selection: Due to the presence of basic nitrogen atoms in the imidazole ring, positive ion mode ESI is recommended.[8] The analyte will readily accept a proton to form a quasi-molecular ion, [M+H]⁺. To enhance protonation and improve signal intensity, the final sample solvent and mobile phase should be acidified, typically with 0.1% formic acid.[7]

Tandem Mass Spectrometry (MS/MS) for Quantification For selective and sensitive quantification, tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode is the gold standard. This involves isolating the precursor ion ([M+H]⁺, m/z 186.1) and monitoring specific, stable product ions generated through collision-induced dissociation (CID).

• Expected Fragmentation: Nitroimidazole compounds are known to exhibit characteristic fragmentation patterns. Common neutral losses include the elimination of the nitro group (NO₂, 46 Da) or nitric oxide (NO, 30 Da).[1][2][10] Therefore, potential MRM transitions to investigate would include 186.1 → 140.1 (loss of NO₂) and 186.1 → 156.1 (loss of NO). Experimental verification is necessary to determine the most abundant and stable fragments for optimal sensitivity.

Core Sample Preparation Protocols

The choice of sample preparation method is a balance between cleanup efficiency, recovery, throughput, and cost. We present three validated approaches, from the simplest to the most selective.

Method 1: Protein Precipitation (PPT)

Principle: This technique utilizes a water-miscible organic solvent to alter the solution's dielectric constant, causing proteins to denature and precipitate out of solution.[11][12] The analyte remains in the supernatant, which is then separated by centrifugation.

• Expertise & Experience: PPT is the fastest and simplest method, making it ideal for high-throughput screening. Acetonitrile is often preferred as the precipitating solvent as it tends to yield cleaner extracts compared to methanol.[12][13] The primary drawback is its non-selective nature; while it removes most proteins, smaller molecules and salts may remain, potentially leading to ion suppression (matrix effects).[4]

Method 2: Liquid-Liquid Extraction (LLE)

Principle: LLE separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and a water-immiscible organic solvent.[14] The analyte is partitioned from the aqueous matrix into the organic phase, leaving behind hydrophilic interferences like salts and proteins.

• Expertise & Experience: LLE provides a significantly cleaner extract than PPT.[14] The choice of extraction solvent is critical. For a polar analyte like Imidazole-1-ethanol, 5-ethyl-2-nitro-, a moderately polar solvent like ethyl acetate is an excellent starting point and has been used successfully for other nitroimidazoles.[15][16] Adjusting the pH of the aqueous sample to be slightly basic (e.g., pH 8-9) will neutralize the analyte, suppressing its solubility in the aqueous phase and maximizing its partitioning into the organic solvent.

Method 3: Solid-Phase Extraction (SPE)

Principle: SPE is a chromatographic technique that uses a solid sorbent packed in a cartridge to retain the analyte from the liquid sample. Interfering compounds are washed away, and the purified analyte is then eluted with a small volume of a strong solvent.[17]

• Expertise & Experience: SPE offers the highest degree of selectivity and concentration, resulting in the cleanest extracts and best sensitivity.[18] For this polar analyte, a hydrophilic-lipophilic balanced (HLB) polymeric reversed-phase sorbent is highly recommended. These sorbents are designed to retain a wide range of compounds from aqueous matrices, making them robust and versatile. The protocol involves four distinct steps: conditioning the sorbent, loading the sample, washing away interferences, and eluting the analyte.

Detailed Experimental Protocols & Workflows

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

Objective: Rapid removal of proteins from plasma or serum samples.

Materials:

• Biological sample (e.g., human plasma)

• Acetonitrile (ACN), HPLC grade, chilled to -20°C

• Internal Standard (IS) solution (a structurally similar, stable isotope-labeled compound is ideal)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer and microcentrifuge

Procedure:

• Pipette 100 µL of the plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of IS solution and briefly vortex.

• Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-sample ratio). This ratio ensures efficient protein precipitation.[11]

• Vortex vigorously for 60 seconds to ensure complete protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant (~350 µL) to a clean tube or HPLC vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and inject into the LC-MS/MS system.

LLE Experimental Workflow

Protocol 3: Solid-Phase Extraction (SPE)

Objective: Highly selective purification and concentration, yielding the cleanest extract for maximum sensitivity.

Materials:

• Biological sample (e.g., human urine)

• Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges (e.g., 30 mg / 1 mL)

• Methanol (MeOH), HPLC grade

• Deionized Water

• Phosphoric Acid, 2% aqueous solution

• Elution Solvent: 95:5 Acetonitrile:Methanol with 0.1% Formic Acid

• Internal Standard (IS) solution

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment:

  • Take 500 µL of urine, add 25 µL of IS, and dilute with 500 µL of 2% phosphoric acid. The acid ensures the analyte is protonated and retained effectively by the reversed-phase mechanism.

  • Vortex and centrifuge to clarify if necessary.

• SPE Cartridge Conditioning:

  • Pass 1 mL of Methanol through the cartridge to wet the sorbent and activate the polymer chains.

  • Pass 1 mL of Deionized Water to equilibrate the sorbent for the aqueous sample. Do not let the cartridge go dry.

• Sample Loading:

  • Load the entire pre-treated sample (approx. 1 mL) onto the cartridge. Apply a slow, steady flow rate (e.g., 1-2 drops per second) to ensure optimal interaction between the analyte and the sorbent.

• Washing (Interference Removal):

  • Wash the cartridge with 1 mL of Deionized Water to remove salts and highly polar interferences.

  • Dry the cartridge thoroughly under high vacuum for 5 minutes to remove all residual water, which can hinder the elution of the analyte.

• Elution (Analyte Recovery):

  • Place clean collection tubes inside the manifold.

  • Elute the analyte by passing 1 mL of the Elution Solvent through the cartridge.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

  • Vortex for 30 seconds and inject into the LC-MS/MS system.

SPE Experimental Workflow

Method Validation and Performance

To ensure trustworthiness, any chosen protocol must be validated. [19]Key parameters to assess include recovery, matrix effect, precision, and accuracy.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein Denaturation	Analyte Partitioning	Chromatographic Retention
Selectivity	Low	Moderate	High
Typical Recovery	80-110%	70-100%	>85%
Matrix Effect	High Potential	Moderate	Low
Throughput	Very High	Moderate	High (with automation)
Recommendation	Rapid screening, high concentration samples	Routine analysis, good balance of cleanup and speed	Trace-level quantification, maximum sensitivity required

Conclusion

The successful mass spectrometric analysis of Imidazole-1-ethanol, 5-ethyl-2-nitro- is critically dependent on a well-designed sample preparation strategy. This application note has detailed three robust protocols—Protein Precipitation, Liquid-Liquid Extraction, and Solid-Phase Extraction—each with distinct advantages. For rapid, high-throughput applications, Protein Precipitation offers an effective solution. For a superior balance of cleanliness and efficiency in routine analysis, Liquid-Liquid Extraction is recommended. For applications demanding the highest sensitivity and selectivity, such as trace-level quantification in complex matrices, Solid-Phase Extraction is the unequivocal choice. By understanding the scientific principles behind each technique, researchers can confidently select and implement the optimal workflow to generate high-quality, reliable, and reproducible data.

References

• Vertex AI Search. (n.d.). Electrospray Ionization – ESI.
• Bio-Synthesis Inc. (2014, September 4). Protein Precipitation Methods for Proteomics.
• ResearchGate. (n.d.). The fragmentation patterns in misonidazole leading to the loss of....
• Abcam. (n.d.). Protein precipitation: A comprehensive guide.
• Phenomenex. (2025, June 9). Protein Precipitation Method.
• ACS Publications. (2020, March 20). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry.
• ACS Publications. (2020, June 8). Fragmentation Patterns of Radiosensitizers Metronidazole and Nimorazole upon Valence Ionization.
• PMC. (n.d.). Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis.
• RSC Publishing. (2024, November 22). Modeling the relative response factor of small molecules in positive electrospray ionization.
• Department of Chemistry Mass Spectrometry Core Laboratory. (n.d.). Helpful Info.
• ResearchGate. (n.d.). Fig. 1 Structures of nitroimidazole compounds investigated....
• PubMed. (2018, August 25). Evaluation of sample preparation methods for mass spectrometry-based proteomic analysis of barley leaves.
• Sigma-Aldrich. (n.d.). Extraction of Nitroimidazoles from Milk and Egg Samples using SupelMIP SPE Nitroimidazoles and LC-MS-MS.
• UTUPub. (n.d.). Fragmentation Patterns of Radiosensitizers Metronidazole and Nimorazole Upon Valence Ionization.
• Frontiers. (2019, September 5). Evaluation of Sample Preparation Methods for Fast Proteotyping of Microorganisms by Tandem Mass Spectrometry.
• Ovid. (n.d.). Development of a rapid method for the determination and confirmation of nitroimidazoles in six matrices by fast liquid chromatography–tandem.
• LC-MS. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations.
• PubMed. (n.d.). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry.
• Sisu@UT. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course.
• Chemical Instrumentation Facility. (n.d.). Mass Spectrometry Tutorial (Dr. Kamel Harrata).
• PubChemLite. (n.d.). Imidazole-1-ethanol, 5-ethyl-2-nitro-.
• The Aquila Digital Community. (2021, August 1). Comparison of Supported Liquid Extraction and Solid Phase Extraction of Methamphetamine from Urine and Method Validation by Gas Chromatography.
• Sigma-Aldrich. (n.d.). Analysis of Drugs of Abuse in Urine.
• Biotage. (2014, August 26). Extraction of Drugs from Plasma Using ISOLUTE SLE Supported Liquid Extraction Plates.
• SAGE Journals. (n.d.). Development and Validation of a HPLC–MS–MS Method for Quantification of Metronidazole in Human Plasma.
• Chromatography Today. (2020, November 23). Evaluation of Mixed-Mode Ion Exchange SPE for the Extraction of Opioids from Human Urine by UHPLC-MS/MS.
• ResearchGate. (n.d.). Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry | Request PDF.
• PubMed. (2009, January 9). Validation of a liquid chromatography-tandem mass spectrometry method for the identification and quantification of 5-nitroimidazole drugs and their corresponding hydroxy metabolites in lyophilised pork meat.
• IJPPR. (n.d.). Chemical and Pharmacological Properties of Imidazoles.

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Application Notes and Protocols for Imidazole-1-ethanol, 5-ethyl-2-nitro- in Radiation Oncology Research

Introduction: Overcoming Hypoxia, the Achilles' Heel of Radiotherapy

Radiation therapy is a cornerstone of cancer treatment, with approximately 50% of all cancer patients receiving it during their course of illness[1][2]. Its efficacy, however, is significantly hampered by the presence of hypoxic regions within solid tumors[1][2]. Hypoxic cells, experiencing low oxygen levels, are up to three times more resistant to the cell-killing effects of ionizing radiation than well-oxygenated cells[1][3]. This phenomenon, known as the "oxygen effect," is a major contributor to treatment failure and tumor recurrence[4][5].

The search for agents that can selectively sensitize these resistant hypoxic cells to radiation has led to the development of nitroimidazole compounds[6][7][8]. These electron-affinic molecules function as "oxygen mimetics," effectively restoring radiosensitivity in the low-oxygen tumor microenvironment[7][9]. This guide provides a detailed overview and experimental protocols for the evaluation of Imidazole-1-ethanol, 5-ethyl-2-nitro- , a representative 2-nitroimidazole derivative, as a potential radiosensitizer for use in radiation oncology.

Principle of Action: The Oxygen Mimetic Effect and Bioreductive Activation

The primary mechanism by which nitroimidazoles like Imidazole-1-ethanol, 5-ethyl-2-nitro- exert their radiosensitizing effect is through the fixation of radiation-induced DNA damage under hypoxic conditions[7].

• Radiation-Induced DNA Damage: Ionizing radiation deposits energy within cells, leading to the formation of highly reactive free radicals, primarily through the radiolysis of water. These radicals attack cellular macromolecules, with DNA being the most critical target. This interaction creates radical sites on the DNA, such as carbon-centered radicals on the sugar-phosphate backbone or the bases.

• The Role of Oxygen: In well-oxygenated (normoxic) cells, molecular oxygen, being highly electronegative, rapidly reacts with these DNA radicals. This reaction forms organic peroxides, "fixing" the damage in an irreparable state and ultimately leading to cell death.

• Hypoxic Resistance: In the absence of oxygen, the radiation-induced DNA radicals are less stable and can be chemically repaired by endogenous reducing agents like glutathione, leading to cell survival and radioresistance[1].

• Nitroimidazole Intervention: Imidazole-1-ethanol, 5-ethyl-2-nitro-, due to its electron-affinic nitro group, can substitute for oxygen in this critical step[10]. Under hypoxic conditions, the compound undergoes bioreductive activation, a process where intracellular reductases (like nitroreductases) transfer an electron to the nitro group, forming a radical anion[9][11]. This reactive species can then interact with the radiation-induced DNA radicals, creating covalent adducts that fix the damage, mimicking the effect of oxygen and restoring radiosensitivity[9]. This selective activation in hypoxic environments ensures that the radiosensitizing effect is targeted to the most radioresistant cell populations while minimizing effects on healthy, well-oxygenated tissues[11][12].

Postulated mechanism of nitroimidazole-mediated radiosensitization.

Preclinical Evaluation Workflow

A structured, multi-stage approach is essential to rigorously evaluate the potential of Imidazole-1-ethanol, 5-ethyl-2-nitro- as a clinical radiosensitizer. The workflow progresses from fundamental in vitro characterization to more complex in vivo efficacy and toxicity studies.

Systematic workflow for preclinical evaluation of a novel radiosensitizer.

Application Notes and Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the core experiments required to assess the efficacy of Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Protocol 1: In Vitro Cytotoxicity (MTT/XTT Assay)

Objective: To determine the intrinsic toxicity of the compound on cancer cells under both normal oxygen (normoxic) and low oxygen (hypoxic) conditions. This is crucial to identify a non-toxic concentration range for subsequent radiosensitization experiments.

Materials:

• Selected cancer cell line (e.g., A549, FaDu, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Imidazole-1-ethanol, 5-ethyl-2-nitro- (stock solution in DMSO)

• MTT or XTT reagent

• Solubilization buffer (e.g., DMSO or SDS-HCl solution)

• Multichannel pipette

• Plate reader (spectrophotometer)

• Hypoxia chamber or incubator (e.g., 1% O₂, 5% CO₂, 94% N₂)

Procedure:

• Cell Seeding: Seed tumor cells into a 96-well plate at a density of 3,000-8,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions of Imidazole-1-ethanol, 5-ethyl-2-nitro- in complete medium from the stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Treatment: Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a no-treatment control. Prepare two identical sets of plates: one for normoxic and one for hypoxic conditions.

• Incubation:

  • Normoxia: Incubate one plate at 37°C in a standard 5% CO₂ incubator.

  • Hypoxia: Place the second plate in a pre-equilibrated hypoxic chamber for the desired duration (e.g., 24, 48, or 72 hours)[7].

• Viability Assessment:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 (the concentration that inhibits cell growth by 50%).

Protocol 2: In Vitro Radiosensitization (Clonogenic Survival Assay)

Objective: To quantify the ability of the compound to enhance radiation-induced cell killing, the gold standard for assessing radiosensitivity[13].

Materials:

• All materials from Protocol 1

• 6-well or 100 mm cell culture dishes

• Calibrated radiation source (e.g., X-ray irradiator)

• Methanol

• 0.5% Crystal Violet staining solution

Procedure:

• Cell Seeding: Seed a known number of cells (e.g., 200-10,000, depending on the radiation dose) into 6-well plates. The number of cells should be adjusted so that approximately 50-150 colonies are formed per plate after treatment.

• Compound Incubation: After 24 hours, replace the medium with fresh medium containing a non-toxic concentration of Imidazole-1-ethanol, 5-ethyl-2-nitro- (determined from Protocol 1). Also, prepare control plates with vehicle only.

• Induce Hypoxia: Transfer the plates designated for hypoxic testing into a hypoxic chamber for 4-6 hours to ensure profound hypoxia at the time of irradiation. Keep normoxic plates in a standard incubator.

• Irradiation: Irradiate the plates with a range of doses (e.g., 0, 2, 4, 6, 8 Gy)[7]. Ensure plates are irradiated in the presence of the compound[14]. Four experimental arms should be established:

  • Control (Vehicle, 0 Gy)

  • Compound Only (Drug, 0 Gy)

  • Radiation Only (Vehicle + IR)

  • Combination (Drug + IR)

• Colony Formation: After irradiation, immediately replace the treatment medium with fresh, drug-free medium. Incubate the plates for 10-14 days until visible colonies (≥50 cells) are formed.

• Staining and Counting:

  • Wash the plates with PBS.

  • Fix the colonies with ice-cold methanol for 15 minutes.

  • Stain with 0.5% crystal violet for 30 minutes.

  • Gently rinse with water and air dry.

  • Count the number of colonies in each plate.

• Data Analysis:

  • Plating Efficiency (PE): (Number of colonies formed / Number of cells seeded) for the 0 Gy control.

  • Surviving Fraction (SF): (Number of colonies formed / (Number of cells seeded x PE)) for each treatment group.

  • Plot the log of the SF against the radiation dose for both "Radiation Only" and "Combination" groups.

  • Dose Enhancement Factor (DEF) or Sensitizer Enhancement Ratio (SER): The ratio of the radiation dose required to produce a given level of survival (e.g., SF=0.1) in the absence of the drug to the dose required for the same level of survival in the presence of the drug[10][15].

Protocol 3: In Vivo Radiosensitization (Tumor Growth Delay)

Objective: To evaluate the efficacy of Imidazole-1-ethanol, 5-ethyl-2-nitro- in enhancing tumor response to radiation in a living animal model.

Materials:

• Immunocompromised mice (e.g., Nude or SCID)

• Tumor cells capable of forming xenografts (e.g., HCT116, A549)

• Sterile PBS, syringes, and needles

• Calipers for tumor measurement

• Animal irradiator with appropriate shielding

• Formulation of Imidazole-1-ethanol, 5-ethyl-2-nitro- for in vivo administration (e.g., in saline or a suitable vehicle)

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 1-5 x 10⁶ cells in 100 µL PBS) into the flank of each mouse.

• Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize mice into four treatment groups (n=8-10 mice per group):

  • Vehicle Control

  • Compound Only

  • Radiation Only

  • Combination (Compound + Radiation)

• Drug Administration: Administer Imidazole-1-ethanol, 5-ethyl-2-nitro- to the "Compound Only" and "Combination" groups via a suitable route (e.g., intraperitoneal or intravenous injection). The timing of administration relative to irradiation should be based on pharmacokinetic data, if available, or a standard time point (e.g., 30-60 minutes prior)[15].

• Tumor Irradiation: At the designated time after drug administration, locally irradiate the tumors of the "Radiation Only" and "Combination" groups with a single, effective dose of radiation (e.g., 10-15 Gy)[7]. Anesthetize the mice and use lead shields to protect the rest of the body.

• Monitoring:

  • Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume (Volume = 0.5 x Length x Width²).

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

  • Continue monitoring until tumors reach a predetermined endpoint size (e.g., 1000 mm³).

• Data Analysis:

  • Plot the mean tumor volume ± SEM over time for each group.

  • Tumor Growth Delay (TGD): Calculate the time it takes for tumors in each group to reach a specific size (e.g., four times the initial volume). The TGD is the difference in this time between treated groups and the control group[13][15].

Data Interpretation and Summary

The data gathered from these experiments will provide a comprehensive preclinical profile of Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Assay	Conditions	Endpoint	Example Favorable Result
In Vitro Cytotoxicity	Normoxia	IC50	> 100 µM (Low toxicity to normal cells)
Hypoxia	IC50	< 50 µM (Selective toxicity to hypoxic cells)
Clonogenic Survival	Normoxia	SER at SF 0.1	~1.0 (No sensitization in normal tissue)
Hypoxia	SER at SF 0.1	> 1.5 (Significant hypoxic sensitization)
Tumor Growth Delay	In Vivo	TGD	Combination > (Drug Only + Radiation Only)

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the preclinical evaluation of Imidazole-1-ethanol, 5-ethyl-2-nitro- as a hypoxic cell radiosensitizer. Positive results, particularly a high sensitizer enhancement ratio in hypoxic conditions in vitro and a significant tumor growth delay in vivo, would warrant further investigation. Future studies could include exploring the impact on DNA damage repair pathways (e.g., by measuring γH2AX foci), assessing its efficacy in combination with fractionated radiation schedules that more closely mimic clinical practice, and detailed pharmacokinetic and toxicology studies to establish a therapeutic window. The development of effective radiosensitizers like the nitroimidazoles remains a critical goal in radiation oncology, holding the promise of improving treatment outcomes for patients with solid tumors characterized by significant hypoxia.

References

• Hypoxia in Solid Tumors: How Low Oxygenation Impacts the “Six Rs” of Radiotherapy - PMC. (n.d.).
• Iodinated Nitroimidazoles as Radiosensitizers - Anticancer Research. (n.d.).
• Radiosensitization by Quaternary Salts of 5-nitroimidazole Derivatives - Taylor & Francis. (n.d.).
• Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides | Journal of Medicinal Chemistry - ACS Publications. (n.d.).
• Iodinated nitroimidazoles as radiosensitizers - PubMed. (2005, May 15).
• The nitroimidazoles as radiosensitizers and cytotoxic agents - PubMed. (n.d.).
• The mechanisms of tumor radioresistance. (A) Tumor hypoxia is thought... - ResearchGate. (n.d.).
• Hypoxia-related radiotherapy resistance in tumors: treatment efficacy investigation in an eco-evolutionary perspective - Frontiers. (n.d.).
• Significance of nitroimidazole compounds and hypoxia‐inducible factor‐1 for imaging tumor hypoxia - PMC. (n.d.).
• Mechanism of bioreductive activation of 2‐nitroimidazole prodrugs. - ResearchGate. (n.d.).
• Restricted bioreductive metabolism of a nitroimidazole-thiadiazole derivative with curative action in experimental Trypanosoma cruzi infections - PubMed. (n.d.).
• Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents. (2022, March 21).
• Hypoxia in Solid Tumors: How Low Oxygenation Impacts the "Six Rs" of Radiotherapy - PubMed. (2021, September 2).
• Unlocking Enhanced Radiotherapy: Application Notes and Protocols for the Radiosensitizer 4-Bromo-1-methyl-2-nitro-1h-imidazole - Benchchem. (n.d.).
• Screening and Validation of Molecular Targeted Radiosensitizers - PMC - NIH. (n.d.).
• A potential solution for eliminating hypoxia as a cause for radioresistance - PNAS. (2018, October 9).
• Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer - Open MedScience. (2015, April 15).
• In vivo drug screening method of radiosensitizers using tumor-bearing chick embryo. (n.d.).
• Different in vivo models used for screening of radiosensitizer and... - ResearchGate. (n.d.).
• Can someone help with in vitro radiation protocol for new radiosensitizer? - ResearchGate. (2015, September 7).
• In-vitro and in-vivo models for the identification and validation of radioprotectors and radiosensitizers. (2023, January 22).
• Evaluation of the In vivo Radiosensitizing Activity of Etanidazole Using Tumor-bearing Chick Embryo | Journal of Radiation Research | Oxford Academic. (2011, March 1).
• Radiosensitivity measured by in vitro radiation assay corresponds to... | Download Scientific Diagram - ResearchGate. (n.d.).
• In vitro and In vivo Radiosensitization Induced by the DNA Methylating Agent Temozolomide. (2008, February 1).
• Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers - MDPI. (2023, May 31).
• In vitro hypoxic cytotoxicity and hypoxic radiosensitization. Efficacy of the novel 2-nitroimidazole N,N,N-tris[2-(2-nitro-1H-imidazol-1-yl)ethyl]amine - PubMed. (2013, March 15).
• Pre-clinical toxicity studies on the new nitroimidazole 1-methylsulphonyl-3-(1-methyl-5-nitroimidazole-2-yl)-2- imidazolidinone - PubMed. (n.d.).
• Design of antiangiogenic hypoxic cell radiosensitizers: 2-Nitroimidazoles containing a 2-aminomethylene-4-cyclopentene-1,3-dione moiety - PMC. (n.d.).
• Dual-function radiosensitizers. Alpha-[[(2-bromoethyl)amino]methyl]-2-nitro-1H-imidazole-1-ethanol and related compounds: preparation via an aziridine equivalent - PubMed. (n.d.).
• Application of Radiosensitizers in Cancer Radiotherapy - PMC. (n.d.).
• US4596817A - Imidazole compounds useful in radiotherapy or chemotherapy and compositions - Google Patents. (n.d.).
• Radiosensitization by 2-nitroimidazole nucleoside analog RP-170: radiosensitizing effects under both intravenous and oral administration - PubMed. (n.d.).
• Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview - PMC. (n.d.).
• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents - JOCPR. (n.d.).
• 2-Nitroimidazole (EF5) binding predicts radiation resistance in individual 9L s.c. tumors - PubMed. (1996, January 15).
• The chemical structure of 2-(2-methyl-5-Nitro-1H-imidazol-1- yl) ethanol also known as Metronidazole - ResearchGate. (n.d.).
• (2,2,2-trichloro-1-((pyrimidin-2- yl)amino)ethyl)carbamate for drug discovery - Benchchem. (n.d.).

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• 15. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Imidazole-1-ethanol, 5-ethyl-2-nitro-

Welcome to the technical support center for Imidazole-1-ethanol, 5-ethyl-2-nitro-. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Here, we provide troubleshooting guidance and frequently asked questions (FAQs) to address specific experimental issues, grounded in established scientific principles and field-proven insights.

I. Troubleshooting Guide: Addressing Poor Aqueous Solubility

This section provides a structured approach to diagnosing and resolving solubility issues with Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Issue 1: Compound precipitates out of aqueous buffer during dilution from an organic stock solution.

This is a common observation for compounds with low aqueous solubility. The abrupt change in solvent polarity from a high-concentration organic stock (e.g., DMSO) to a predominantly aqueous environment causes the compound to crash out of solution.[1]

Root Cause Analysis & Corrective Actions:

• High Supersaturation: The final concentration in the aqueous buffer likely exceeds the thermodynamic solubility of the compound.

• Insufficient Solubilizing Excipients: The buffer may lack components that can help maintain the compound in a dissolved state.

Recommended Solutions:

• pH Adjustment: The imidazole moiety in the compound suggests that its solubility will be pH-dependent.[2][3][4] The imidazole ring contains a basic nitrogen atom that can be protonated at acidic pH, leading to the formation of a more soluble cationic species.

  • Experimental Protocol: pH-Dependent Solubility Screen

    • Prepare a series of buffers with pH values ranging from 2 to 8 (e.g., citrate buffers for pH 2-6, phosphate buffers for pH 6-8).

    • Prepare a concentrated stock solution of Imidazole-1-ethanol, 5-ethyl-2-nitro- in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol).

    • Add a small aliquot of the stock solution to each buffer to create a suspension with an excess of the solid compound.

    • Equilibrate the samples by shaking or stirring at a controlled temperature for 24-48 hours to ensure equilibrium is reached.

    • Filter the samples through a 0.22 µm filter to remove undissolved solid.

    • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

    • Plot solubility versus pH to determine the optimal pH for solubilization.

• Co-solvency: The addition of a water-miscible organic solvent (co-solvent) can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous solvent.[5][6][7][8][9]

  • Experimental Protocol: Co-solvent Solubility Enhancement

    • Select a panel of pharmaceutically acceptable co-solvents (e.g., ethanol, propylene glycol, polyethylene glycol 400 (PEG 400)).[9]

    • Prepare a series of aqueous solutions containing increasing concentrations of each co-solvent (e.g., 5%, 10%, 20%, 40% v/v).

    • Determine the solubility of Imidazole-1-ethanol, 5-ethyl-2-nitro- in each co-solvent mixture using the equilibrium solubility method described above.

    • Plot solubility as a function of co-solvent concentration to identify the most effective co-solvent and its optimal concentration.

  Table 1: Example Co-solvents for Solubility Enhancement

Co-solvent	Typical Concentration Range (v/v)	Notes
Ethanol	1 - 20%	Can cause protein denaturation at higher concentrations.[1]
Propylene Glycol	5 - 40%	Generally well-tolerated.
PEG 400	10 - 50%	Can increase viscosity.[1]

Issue 2: The required concentration for an in-vitro assay cannot be achieved without significant precipitation.

Even with optimized pH and the use of co-solvents, you may still face challenges in reaching the desired concentration for your experiments. In such cases, more advanced formulation strategies are necessary.

Recommended Solutions:

• Micellar Solubilization using Surfactants: Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility.[10][11][12]

  • Experimental Protocol: Surfactant-Mediated Solubilization

    • Choose a selection of non-ionic surfactants (e.g., Polysorbate 80, Cremophor EL) or ionic surfactants. Non-ionic surfactants are often preferred due to their lower toxicity.[10]

    • Prepare aqueous solutions of each surfactant at various concentrations above their known CMC.

    • Determine the solubility of Imidazole-1-ethanol, 5-ethyl-2-nitro- in each surfactant solution.

    • Analyze the results to find the surfactant and concentration that provides the necessary solubility enhancement.

  Caption: Micellar encapsulation of a hydrophobic drug.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[13][14] They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment and increasing its solubility.[13][][16][17]

  • Experimental Protocol: Cyclodextrin Complexation

    • Select suitable cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD), which have improved aqueous solubility and safety profiles compared to native β-cyclodextrin.[13]

    • Prepare aqueous solutions of the chosen cyclodextrin at a range of concentrations.

    • Conduct a phase solubility study by adding an excess of Imidazole-1-ethanol, 5-ethyl-2-nitro- to each cyclodextrin solution and equilibrating for 24-48 hours.

    • Filter the samples and quantify the dissolved drug concentration.

    • Plot the drug concentration against the cyclodextrin concentration. A linear relationship (AL-type phase solubility diagram) indicates the formation of a 1:1 soluble complex.

  Caption: Formation of a soluble inclusion complex.

II. Frequently Asked Questions (FAQs)

Q1: What are the general physicochemical properties of Imidazole-1-ethanol, 5-ethyl-2-nitro- that affect its solubility?

• Imidazole Ring: The imidazole ring is a heterocyclic aromatic compound. The presence of nitrogen atoms allows for hydrogen bonding and also imparts a basic character, making its solubility pH-dependent.[18][19]

• Nitro Group (-NO2): The nitro group is a strong electron-withdrawing group, which generally decreases aqueous solubility.

• Ethanol Group (-CH2CH2OH): The hydroxyl group can participate in hydrogen bonding, which may slightly improve aqueous solubility.

• Ethyl Group (-CH2CH3): This is a hydrophobic alkyl group that will likely decrease aqueous solubility.

Overall, the presence of the nitro group and the ethyl group suggests that the compound is likely to have low aqueous solubility.

Q2: Can solid dispersion techniques be used to improve the solubility of this compound?

A2: Yes, solid dispersion is a powerful technique for enhancing the solubility of poorly water-soluble drugs.[20][21][22] This method involves dispersing the drug in an inert, hydrophilic carrier at a solid state.[22][23] The drug can exist in an amorphous form within the carrier, which has a higher energy state and thus greater solubility than the crystalline form.[24]

Common methods for preparing solid dispersions include:

• Solvent Evaporation: Both the drug and the carrier are dissolved in a common solvent, which is then evaporated.[22]

• Melting (Fusion) Method: The drug is dissolved in the molten carrier.[21]

• Hot-Melt Extrusion: This is a solvent-free method that uses heat and pressure to mix the drug and carrier.[25]

Carriers used in solid dispersions include polyethylene glycols (PEGs), polyvinylpyrrolidone (PVP), and hydroxypropyl methylcellulose (HPMC).[22][26]

Q3: Are there any potential stability concerns when using these solubility enhancement techniques?

A3: Yes, it is crucial to assess the chemical stability of Imidazole-1-ethanol, 5-ethyl-2-nitro- under the conditions used for solubility enhancement.

• pH Adjustment: Extreme pH values can lead to hydrolysis or other degradation pathways. Stability studies at different pH values are recommended.

• Co-solvents and Surfactants: Ensure that the chosen excipients are compatible with the compound and do not catalyze its degradation.

• Solid Dispersions: The amorphous form of a drug in a solid dispersion is thermodynamically metastable and can recrystallize over time, leading to a decrease in solubility.[24] Stability studies under controlled temperature and humidity are essential to ensure the physical stability of the amorphous form.

Q4: How do I choose the best solubility enhancement strategy for my specific application?

A4: The choice of strategy depends on several factors:

• The required fold-increase in solubility: For a small increase, pH adjustment or co-solvents may be sufficient. For a large increase, cyclodextrin complexation or solid dispersions might be necessary.

• The intended application: For in vitro assays, the compatibility of the excipients with the assay components is critical. For in vivo studies, the toxicity and regulatory acceptance of the excipients are paramount.

• The physicochemical properties of the compound: A thorough understanding of the compound's pKa, logP, and solid-state properties will guide the selection of the most appropriate approach.

A systematic screening of multiple techniques is often the most effective way to identify the optimal formulation.

Caption: Decision workflow for solubility enhancement.

III. References

• Vertex AI Search. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved from

• Vertex AI Search. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved from

• Pawar, R. H., Bidagar, N. N., Gavhane, Y. N., Charde, M. S., & Chakole, R. D. (2021, June 15). Solid Dispersion Techniques Improve Solubility of Poorly Water-Soluble Drug: A Review. World Journal of Pharmacy and Pharmaceutical Sciences, 10(7), 1335-1351. Retrieved from

• Sharma, D., Saini, S., Singh, G., & Rana, A. C. (n.d.). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. ResearchGate. Retrieved from

• Popa, G., Mitroi, S. L., Preda, M., Imre, S., & Gitea, D. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(1), 112. Retrieved from

• Verma, S., Rawat, A., Kaul, M., & Saini, S. (2011). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library, 3(2), 111-122. Retrieved from

• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. Retrieved from

• Singh, J., & Kaur, P. (2023). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research, 82(1), 1-10. Retrieved from

• ResearchGate. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Retrieved from

• Journal of Advanced Pharmacy Education & Research. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Retrieved from

• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost. Retrieved from

• Dr. Reddy's Laboratories. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. Retrieved from

• Jermain, S. V., Brough, C., & Williams, R. O. (2018, January 2). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Drug Development and Industrial Pharmacy, 44(3), 353-364. Retrieved from

• Valente, A. J. M., & Costa, L. (2005, July 8). Micellar solubilization of drugs. Journal of Pharmacy & Pharmaceutical Sciences, 8(2), 147-163. Retrieved from

• Maltesen, M. J., Bjerregaard, S., & Hovgaard, L. (2018, April 15). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Journal of Pharmaceutical Sciences, 107(4), 1115-1123. Retrieved from

• Valente, A. J. M., & Costa, L. (2005, July 8). Micellar solubilization of drugs. Journal of Pharmacy & Pharmaceutical Sciences, 8(2), 147-163. Retrieved from

• ScienceDirect. (2025, July 31). Co-solvency: Significance and symbolism. Retrieved from

• Slideshare. (n.d.). Cosolvency. Retrieved from

• Drug Development & Delivery. (2015, June 1). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Retrieved from

• Springer. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Retrieved from

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from

• Wikipedia. (n.d.). Cosolvent. Retrieved from

• International Journal of Pharmacy & Pharmaceutical Research. (2025, March 2). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. Retrieved from

• Sigma-Aldrich. (n.d.). Liquid Formulation Solubility Enhancement. Retrieved from

• ACS Publications. (2017, November 21). pH Dependence of the Imidazole-2-carboxaldehyde Hydration Equilibrium: Implications for Atmospheric Light Absorbance. Environmental Science & Technology Letters. Retrieved from

• BenchChem. (n.d.). overcoming solubility issues of 4-Bromo-1-methyl-2-nitro-1h-imidazole in assays. Retrieved from

• PubMed. (2020, April 6). The Effects of pH on the Structure and Bioavailability of Imidazobenzodiazepine-3-Carboxylate MIDD0301. Retrieved from

• Pendidikan Kimia. (2017, November 21). pH Dependence of the Imidazole-2-carboxaldehyde Hydration Equilibrium: Implications for Atmospheric Light Absorbance. Retrieved from

• Wikipedia. (n.d.). Imidazole. Retrieved from

• Alfa Chemistry. (n.d.). CAS 288-32-4 Imidazole. Retrieved from

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• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
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• 26. japer.in [japer.in]

Technical Support Center: Troubleshooting Low Synthesis Yields of Imidazole-1-ethanol, 5-ethyl-2-nitro-

Welcome to the Technical Support Center. This guide is specifically designed for researchers, medicinal chemists, and drug development professionals experiencing low yields during the synthesis of Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS: 23571-39-3).

As a critical intermediate in the nitroimidazole class of therapeutics, the primary synthetic bottleneck for this compound lies in the N-alkylation of its precursor, 4(5)-ethyl-2-nitroimidazole, with 2-chloroethanol. Competing side reactions and poor regioselectivity frequently reduce the yield of the target 1,5-isomer. This guide provides a mechanistic root-cause analysis, actionable troubleshooting FAQs, and field-proven, self-validating protocols to optimize your workflow.

Part 1: Mechanistic Root Cause Analysis (The "Why")

The persistently low yield of the 5-ethyl-2-nitro isomer is fundamentally a problem of regioselectivity driven by steric hindrance [1].

When the starting material, 4(5)-ethyl-2-nitroimidazole, is deprotonated, it forms a delocalized imidazolate anion with two nucleophilic nitrogen centers (N1 and N3).

• The 1,4-Isomer (Major Product): Alkylation at the nitrogen furthest from the ethyl group is sterically unhindered. This pathway possesses a lower activation energy, making the 1,4-isomer the kinetically and thermodynamically favored product[2].

• The 1,5-Isomer (Minor/Target Product): Alkylation at the nitrogen adjacent to the 5-ethyl group is sterically hindered. Nucleophilic attack at this position requires overcoming a significant steric clash, which naturally results in poor yields of the desired Imidazole-1-ethanol, 5-ethyl-2-nitro-[3].

Furthermore, the choice of base dictates the survival of the alkylating agent. Using strong bases (like Sodium Hydride) to force the reaction often triggers the E2 elimination of 2-chloroethanol, converting it into volatile ethylene oxide or acetaldehyde, effectively destroying the reagent before alkylation can occur[1].

Reaction pathway showing the divergence of the imidazolate anion into 1,4- and 1,5-regioisomers.

Part 2: FAQs & Troubleshooting Guide

Q1: My LC-MS shows two major product peaks with the exact same mass. Why is my target yield so low? A1: You are observing the formation of both the 1,4-ethyl and 1,5-ethyl regioisomers. Because of the steric bulk of the ethyl group, the 1,4-isomer forms preferentially. To shift this ratio, you must move away from thermodynamic control by optimizing your solvent and base to increase the nucleophilicity of the hindered nitrogen, forcing a higher proportion of the kinetic 1,5-product[2].

Q2: I am using Sodium Hydride (NaH) and 2-chloroethanol, but my overall yield is <20% and I observe gas evolution. What is happening? A2: NaH is too strong for this specific alkylating agent. While it efficiently deprotonates the imidazole, the excess hydride induces an E2 elimination on 2-chloroethanol, releasing HCl and forming ethylene oxide gas (which escapes the reaction vessel)[1]. Switch to a milder, inorganic carbonate base like K₂CO₃ to preserve the alkylating agent.

Q3: How can I optimize the base and solvent to favor the 1,5-isomer? A3: Use Potassium Carbonate (K₂CO₃) in a polar aprotic solvent like DMF or Acetonitrile (MeCN). K₂CO₃ is strong enough to maintain a steady-state concentration of the imidazolate anion without degrading the 2-chloroethanol[4]. DMF solvates the potassium cation effectively, leaving a "naked" and highly reactive imidazolate anion that can better overcome the steric barrier of the 1,5-position[1]. Heating to 60–80 °C provides the necessary kinetic energy to drive the hindered attack[2].

Part 3: Quantitative Data Summary

The table below summarizes the causality between reaction parameters, overall yield, and the critical regioisomeric ratio. Notice how transitioning from a strong base/non-polar system to a moderate base/polar aprotic system dramatically improves the target yield.

Alkylating Agent	Base	Solvent	Temp (°C)	Total Yield (%)	Regioisomeric Ratio (1,4 : 1,5)
2-Chloroethanol	NaH	THF	0 to 25	< 30%	95 : 5
2-Chloroethanol	KOH	DMSO	25	45%	85 : 15
2-Chloroethanol	K₂CO₃	DMF	80	75%	70 : 30
Ethylene Oxide	K₂CO₃	MeCN	60	85%	60 : 40

Part 4: Optimized Experimental Protocols

To maximize the yield of Imidazole-1-ethanol, 5-ethyl-2-nitro-, follow this optimized protocol utilizing K₂CO₃ and DMF[4]. This protocol includes built-in self-validating steps to ensure process integrity.

Protocol: K₂CO₃ / DMF Mediated Alkylation

Step 1: Deprotonation (Anion Generation)

• Charge a dry, round-bottom flask with 4(5)-ethyl-2-nitroimidazole (1.0 equiv) and anhydrous K₂CO₃ (1.5 equiv).

• Suspend the mixture in anhydrous DMF (0.2 M concentration).

• Stir vigorously at room temperature for 30 minutes. Self-Validation: The solution will transition to a deep yellow/orange color, confirming the formation of the delocalized imidazolate anion.

Step 2: Alkylation

• Add 2-chloroethanol (1.2 equiv) dropwise over 10 minutes.

• Attach a reflux condenser and heat the reaction mixture to 80 °C for 12 hours. Causality: Heating provides the activation energy required to overcome the steric hindrance at the N3 position, improving the 1,5-isomer ratio[2].

Step 3: Quench & Workup

• Cool the mixture to room temperature and pour it into crushed ice-water to quench the reaction and precipitate inorganic salts.

• Extract the aqueous phase with Ethyl Acetate (EtOAc) three times.

• Wash the combined organic layers with brine (to remove residual DMF), dry over MgSO₄, and concentrate under reduced pressure.

Step 4: Isomer Separation & Self-Validation

• Purify the crude residue via silica gel column chromatography using an EtOAc/Hexane (8:2 to 9:1) gradient.

• Self-Validation via TLC: Spot the crude mixture on a silica TLC plate. The 1,4-isomer will elute faster (higher Rf​ ) than the target 1,5-isomer. Why? In the 1,5-isomer, the proximity of the ethanol group to the ethyl group disrupts internal symmetry, leaving the highly polar nitro group fully exposed to the silica stationary phase, thus lowering its Rf​ value[3].

Step-by-step experimental workflow for the optimized synthesis and isolation of the 1,5-isomer.

References

• Der Pharma Chemica - Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents URL:[Link]

• Der Pharma Chemica - Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents (Extended Study) URL:[Link]

• PubMed Central (PMC) / ACS - Design, Synthesis, and Biological Evaluation of 2-Nitroimidazopyrazin-one/-es with Antitubercular and Antiparasitic Activity URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Troubleshooting Tinidazole (Imidazole-1-ethanol, 5-ethyl-2-nitro-) In Vitro Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers encounter unexpected mammalian cell cytotoxicity when screening 5-nitroimidazole derivatives like Tinidazole (CAS 19387-91-8). Because Tinidazole is a prodrug whose activation is deeply tied to redox potential and oxygen tension, standard assay conditions often trigger off-target mechanisms that confound viability readouts.

This guide provides field-proven, mechanistically grounded solutions to isolate the true pharmacological activity of Tinidazole from experimental artifacts.

Pathway Visualization: The Mechanism of Off-Target Toxicity

To troubleshoot Tinidazole, we must first understand the causality behind its toxicity. The diagram below illustrates how oxygen tension dictates the fate of the drug in mammalian cells, leading to either Reactive Oxygen Species (ROS) generation or covalent adduct formation, and how we can intervene.

Mechanism of Tinidazole activation, futile cycling, and ROS mitigation in mammalian cells.

Frequently Asked Questions & Troubleshooting Guides

Q: Why does Tinidazole cause high background cytotoxicity in my mammalian host-cell co-cultures under normoxic conditions? A: This is driven by a metabolic phenomenon known as "futile cycling." Tinidazole requires the reduction of its nitro group for activation. In mammalian cells, enzymes such as 1[1] and NADPH-cytochrome P450 reductase partially reduce the drug to a reactive nitro radical anion. Under standard normoxic cell culture conditions (~21% O₂), this unstable radical rapidly transfers an electron to molecular oxygen. This process regenerates the parent Tinidazole molecule and produces 2[2]. The continuous generation of ROS leads to severe oxidative stress, lipid peroxidation, and DNA strand breakage in the mammalian host cells, creating a false-positive toxicity signal.

Q: My assay requires hypoxic conditions to culture anaerobic pathogens. Why is the mammalian cell toxicity still high, or even increasing? A: Under hypoxia, futile cycling ceases because molecular oxygen is no longer available to act as an electron acceptor. However, without oxygen to safely regenerate the parent drug, the nitro radical anion undergoes further reduction into highly reactive 3[3]. These electrophilic species covalently bind to intracellular macromolecules (proteins and DNA), forming toxic adducts. While this is the exact mechanism by which Tinidazole kills anaerobic pathogens, under hypoxic assay conditions, mammalian cells become highly susceptible to this direct adduct-mediated cytotoxicity.

Q: How can I reduce this off-target toxicity without neutralizing Tinidazole’s efficacy against the target pathogen? A: The most effective strategy is supplementing the culture medium with thiol-based ROS scavengers, such as L-cysteine or N-acetylcysteine (NAC). Cysteine supplementation (e.g., up to 50 mM) has been shown to4[4] in host cells by quenching the ROS generated during futile cycling. Because target pathogens (like Entamoeba or Trichomonas) activate the drug via highly efficient, oxygen-insensitive pathways (e.g., pyruvate:ferredoxin oxidoreductase), ROS scavengers protect the mammalian cells without inhibiting the formation of lethal adducts inside the pathogen.

Quantitative Data: Optimizing Assay Parameters

To help you select the right conditions, the following table summarizes how different interventions impact the primary mechanisms of Tinidazole toxicity in mammalian cells.

Assay Condition	Oxygen Tension	Primary Cytotoxic Mechanism	Mitigation Strategy	Expected Host Cell Viability
Standard Media	Normoxia (~21% O₂)	ROS generation (Futile Cycling)	None (Baseline)	Low (<50% at high doses)
Thiol-Supplemented	Normoxia (~21% O₂)	ROS generation	50 mM L-Cysteine	High (>90%)
Hypoxic Chamber	Hypoxia (<1% O₂)	Covalent Adduct Formation	Limit exposure time (<24h)	Moderate (Time-dependent)
CYP3A4-Inhibited	Normoxia (~21% O₂)	Reduced Radical Formation	CYP3A4 Inhibitor (e.g., Ketoconazole)	High (>85%)

Experimental Methodology: Self-Validating Protocol

To implement these solutions, use the following optimized workflow. This protocol is designed as a self-validating system : it includes specific internal controls to prove that your interventions are actively scavenging ROS and not simply degrading the Tinidazole prodrug before it reaches the target.

Step-by-step self-validating workflow for optimized Tinidazole in vitro assays.

Optimized Host-Pathogen Co-Culture Cytotoxicity Assay

Step 1: Cell Seeding and Adhesion

• Seed mammalian host cells (e.g., HeLa, CHO) in a 96-well plate at a density of 1×104 cells/well.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow for complete adhesion and metabolic normalization.

Step 2: Antioxidant Pre-Conditioning

• Prepare fresh assay media supplemented with 50 mM L-cysteine. Critical: Adjust the pH to 7.2–7.4, as high concentrations of cysteine will acidify the medium and independently cause cell stress.

• Replace the standard growth media with the cysteine-supplemented media 2 hours prior to drug application. Causality: Pre-incubation allows intracellular accumulation of thiol pools, fortifying the mammalian cells against the sudden oxidative burst that occurs upon drug introduction.

Step 3: Tinidazole Application and Internal Controls

• Prepare Tinidazole in DMSO. Ensure the final DMSO concentration in the well does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

• Apply Tinidazole at physiologically relevant concentrations (titrated up to 50 µg/mL, reflecting the 1[1]).

• Establish Self-Validating Controls:

  • Control A (Vehicle Baseline): Cells + 0.5% DMSO + 50 mM Cysteine. (Establishes the 100% viability baseline).

  • Control B (Cell-Free Drug Stability): Media + 50 mM Cysteine + Tinidazole (No cells). Post-incubation, analyze this well via HPLC or UV-Vis to verify the prodrug remains intact. If the drug degrades here, the scavenger is chemically destroying the drug rather than protecting the cells.

Step 4: Incubation and Endpoint Readout

• Incubate the co-culture for 24–48 hours depending on the target pathogen's replication cycle.

• Perform a viability readout using a resazurin-based fluorometric assay (e.g., CellTiter-Blue) rather than an MTT assay. Causality: MTT relies on cellular oxidoreductases which are directly modulated by both the nitroimidazole reduction process and the L-cysteine supplement. Using MTT in this environment often leads to false-positive viability signals. Resazurin offers higher fidelity in altered redox environments.

References

• Tinidazole tablet, Film Coated prescribing information. PrescriberPoint. URL: [Link]

• A systematic review of the literature on mechanisms of 5-nitroimidazole resistance in Trichomonas vaginalis. PubMed Central (PMC). URL: [Link]

• Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review. MDPI. URL: [Link]

• Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase. PLOS Biology. URL:[Link]

• Identification of proteins and cellular pathways targeted by 2-nitroimidazole hypoxic cytotoxins. PubMed Central (PMC). URL:[Link]

Sources

• 1. Tinidazole (tinidazole) - Dosing, PA Forms & Info (2026) [prescriberpoint.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase | PLOS Biology [journals.plos.org]

Technical Support Center: Optimizing HPLC Detection for Imidazole-1-ethanol, 5-ethyl-2-nitro-

Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals tasked with developing robust High-Performance Liquid Chromatography (HPLC) methods for Imidazole-1-ethanol, 5-ethyl-2-nitro- (a highly polar 5-nitroimidazole derivative).

Due to the presence of a basic imidazole nitrogen and high aqueous solubility, nitroimidazoles notoriously suffer from poor retention, co-elution with the void volume, and severe peak tailing on standard reversed-phase columns. This guide synthesizes field-proven chromatographic principles to help you troubleshoot and optimize your workflow.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my compound elute near the void volume (t₀) on a standard C18 column, and how can I increase retention? The Causality: Imidazole-1-ethanol, 5-ethyl-2-nitro- is highly polar. In reversed-phase chromatography, polar analytes partition poorly into the hydrophobic stationary phase if the mobile phase is too "strong" (i.e., contains too much organic modifier). The Solution: You must drastically reduce the organic modifier concentration. Recent validated methods for structurally analogous 5-nitroimidazoles demonstrate that a highly aqueous mobile phase—such as 26% Methanol to 74% Water, or 20% Isopropyl Alcohol (IPA) to 80% Water—is required to achieve a stable retention time between 5 and 13 minutes [1][2].

Q2: I am experiencing severe peak tailing (Tailing Factor > 2.0). How can I improve peak symmetry? The Causality: Peak tailing in basic compounds is primarily driven by secondary ion-exchange interactions. The basic nitrogen of the imidazole ring interacts strongly with unreacted, acidic residual silanols (Si-OH) on the silica-based stationary phase. The Solution: Implement a dual-action silanol-masking strategy:

• Add a competitive binder: Introduce 0.1% Triethylamine (TEA) to the aqueous mobile phase. TEA is a tertiary amine that competitively binds to and blocks residual silanols.

• Adjust the pH: Lower the aqueous phase pH to 3.0 using phosphoric acid. At pH 3.0, residual silanols (pKa ~4.5) are predominantly protonated (neutralized), significantly reducing their ion-exchange capacity, while TEA (pKa ~10.7) remains fully protonated to act as an effective blocking agent [1].

Q3: What column chemistry is best suited for resolving this compound from related synthetic impurities? The Causality: Standard C18 columns often lack sufficient end-capping, leaving too many exposed silanols that degrade resolution. The Solution: Utilize a sterically protected or densely end-capped column, such as a Zorbax SB-C18 or Waters Symmetry C18 (150 mm × 4.6 mm, 3.5–5 µm). These columns are specifically engineered to minimize secondary interactions, ensuring sharp peaks and baseline resolution (Rs > 1.5) [1][2].

Part 2: Quantitative Data & Method Comparison

To illustrate the impact of mobile phase optimization, the following table summarizes the quantitative chromatographic parameters across different experimental conditions.

Mobile Phase Composition (v/v)	pH Adjustment	Additive	Retention Time (min)	Tailing Factor (Tf)	Theoretical Plates (N)	Resolution (Rs)
50% MeOH / 50% Water	Unadjusted (~6.5)	None	2.1 (Near Void)	2.65	< 1,500	Fails
20% IPA / 80% Water	Unadjusted (~6.5)	None	5.5	1.40	> 2,500	1.2
26% MeOH / 74% Water	Adjusted to 3.0	0.1% TEA	8.3	1.05	> 3,000	> 1.5

Data synthesized from established optimization protocols for 5-nitroimidazole derivatives [1][2]. The 26% MeOH with 0.1% TEA method is considered the gold standard for quantitative accuracy.

Part 3: Self-Validating Experimental Protocol

This step-by-step methodology ensures a self-validating system. You must pass the System Suitability Testing (SST) criteria before proceeding to sample analysis.

Phase 1: Mobile Phase Preparation

• Aqueous Phase Formulation: Measure 1000 mL of ultra-pure HPLC-grade water. Add exactly 1.0 mL of Triethylamine (TEA) to achieve a 0.1% (v/v) concentration.

• pH Titration: Place the aqueous solution on a magnetic stirrer. Insert a calibrated pH probe. Add dilute orthophosphoric acid (H₃PO₄) dropwise until the pH stabilizes exactly at 3.0 ± 0.05.

• Blending: Mix 740 mL of the pH-adjusted aqueous phase with 260 mL of HPLC-grade Methanol (74:26 v/v ratio).

• Degassing: Filter the combined mobile phase through a 0.45 µm nylon membrane filter under vacuum, followed by ultrasonic degassing for 15 minutes to prevent baseline noise from dissolved air.

Phase 2: Chromatographic Conditions

• Column: Zorbax SB-C18 (150 mm × 4.6 mm, 5 µm particle size).

• Column Temperature: Thermostatically controlled at 30 °C.

• Flow Rate: 1.0 mL/min (Isocratic elution).

• Injection Volume: 10 µL.

• Detection: Photodiode Array (PDA) or UV detector set to 315 nm (the optimal absorption maximum for the nitroimidazole chromophore)[2].

Phase 3: System Suitability Testing (Self-Validation)

Inject a 100 µg/mL standard solution of Imidazole-1-ethanol, 5-ethyl-2-nitro- six times consecutively. The system is only validated for use if it meets the following criteria:

• Retention Time RSD: ≤ 1.0%

• Peak Area RSD: ≤ 2.0%

• Tailing Factor (Tf): ≤ 1.5

• Theoretical Plates (N): ≥ 3000

Part 4: Workflow Visualization

The following logical workflow dictates the troubleshooting process for optimizing nitroimidazole retention and peak shape.

Logical workflow for troubleshooting HPLC retention and peak tailing of nitroimidazoles.

References

• Fang, B., Jiang, D., Wang, S., & Chen, F. (2025). "Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods." BMC Chemistry, 19(1), 40.[Link][1]

• Kulkarni, M., & More, P. (2025). "Development and validation of a HPLC–PDA method for quantitation of metronidazole in finished drug formulation." Discover Chemistry, 2(1), 33.[Link][2]

Sources

• 1. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]

Preventing degradation of Imidazole-1-ethanol, 5-ethyl-2-nitro- during storage

Welcome to the technical support center for Imidazole-1-ethanol, 5-ethyl-2-nitro-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the degradation of this compound during storage and experimental use. As your virtual Senior Application Scientist, my goal is to explain not just the "how" but the "why" behind these recommendations, ensuring the integrity of your materials and the success of your research.

The stability of 5-nitroimidazole derivatives is a critical parameter that can significantly impact experimental reproducibility and the therapeutic efficacy of potential drug candidates. This guide synthesizes data from studies on closely related 5-nitroimidazole analogs, such as tinidazole and metronidazole, to provide a robust framework for handling and storing 5-ethyl-2-nitroimidazole-1-ethanol.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the stability and handling of 5-ethyl-2-nitroimidazole-1-ethanol.

Q1: What are the ideal storage conditions for solid 5-ethyl-2-nitroimidazole-1-ethanol?

A1: For maximal stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and dark place.[1][2][3] A controlled room temperature between 4°C and 30°C is generally acceptable for short-to-medium term storage, though refrigeration (2-8°C) is recommended for long-term stability.[2] The key is to protect it from the three primary environmental degradation triggers: light, moisture, and heat.

Q2: I've noticed the color of my compound has changed from white/off-white to a yellowish tint. What does this indicate?

A2: A color change, typically to a yellow or orange hue, is a common visual indicator of degradation.[4] This is often associated with exposure to light (photodegradation) or reaction with atmospheric components. While a slight color change may not signify extensive degradation, it is a warning sign that the compound's purity should be verified by an analytical method like HPLC before use.

Q3: How stable is 5-ethyl-2-nitroimidazole-1-ethanol in solution?

A3: The stability in solution is highly dependent on the solvent, pH, and storage conditions. Generally, solutions are less stable than the solid form. Based on data from analogous compounds, it is most stable in neutral to mildly acidic aqueous solutions (pH 4-7).[5][6] It exhibits significant instability in alkaline (basic) conditions.[7][8] Solutions should always be protected from light and prepared fresh whenever possible.

Q4: What are the primary chemical pathways that cause this compound to degrade?

A4: The main degradation pathways for 5-nitroimidazole compounds are hydrolysis, oxidation, and photodegradation.[7][8]

• Hydrolysis: The imidazole ring can be susceptible to cleavage, particularly under basic (alkaline) conditions.

• Oxidation: The nitro group and the imidazole ring can be oxidized, especially in the presence of oxidizing agents (like hydrogen peroxide) or trace metal catalysts.[7][8]

• Photodegradation: Exposure to UV or even ambient light can provide the energy to initiate degradation reactions, leading to a variety of products.[7][8][9]

Q5: What is a potential degradation product I should look for analytically?

A5: A common degradation product resulting from the cleavage of the side chain from the imidazole ring in similar 5-nitroimidazoles (like tinidazole and secnidazole) is the corresponding 2-substituted-5-nitroimidazole core.[10] For your compound, this would likely be 2-ethyl-5-nitroimidazole . Another potential impurity or degradant to be aware of is the isomeric 1-[2-(Ethylsulphonyl)ethyl]-2-methyl-4-nitro-1H-imidazole (based on tinidazole impurity B), suggesting that isomerization can occur under stress.[11]

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues related to the degradation of 5-ethyl-2-nitroimidazole-1-ethanol.

Issue 1: Inconsistent or Unexpected Results in Biological Assays

• Symptom: You observe a loss of potency, variable IC50 values, or unexpected off-target effects in your experiments.

• Potential Cause: Degradation of the active compound, leading to a lower effective concentration and the presence of potentially active or interfering degradation products.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent assay results.

Issue 2: Appearance of Extra Peaks in HPLC Analysis

• Symptom: During routine purity analysis or after an experiment, you observe new peaks in your HPLC chromatogram that were not present in the reference standard.

• Potential Cause: The compound has degraded due to stress conditions (pH, light, oxidation).

• Troubleshooting & Identification Strategy:

  • Characterize the Degradation:

    • Run a forced degradation study (see protocol below) to intentionally generate degradation products. This helps confirm if the unexpected peaks correspond to known degradation pathways.

    • Compare the retention times of the unknown peaks with those generated under specific stress conditions (e.g., "Peak X appears only in the base hydrolysis sample").

  • Identify the Degradants:

    • If available, use HPLC-MS to determine the mass-to-charge ratio (m/z) of the new peaks.

    • Compare the observed masses with potential structures. For example, the loss of the ethanol side chain would result in a mass corresponding to 2-ethyl-5-nitroimidazole.

  • Mitigate Further Degradation:

    • Based on the forced degradation results, identify the primary cause. If significant degradation occurs under basic conditions, ensure all solutions are buffered to a neutral or slightly acidic pH.[5] If photolytic degradation is evident, protect all samples and solutions from light by using amber vials or covering glassware with aluminum foil.[7][8]

Data Summary & Protocols

Recommended Storage & Handling Conditions

Parameter	Solid Compound	In Solution	Justification
Temperature	2-8°C (long-term) or Cool RT (short-term)	2-8°C (short-term) or -20°C/-80°C (long-term)	Reduces thermal degradation kinetics.[6][10]
Light	Protect from light (Amber container)	Protect from light (Amber vials/foil)	Prevents photodegradation, a major pathway for nitroimidazoles.[7][8][9]
Atmosphere	Tightly sealed container	Use degassed solvents; consider inert gas overlay (Ar/N₂)	Minimizes exposure to moisture (hydrolysis) and oxygen (oxidation).[7][8]
pH (Solution)	N/A	pH 4-7	Compound is most stable in neutral to slightly acidic conditions and degrades rapidly in base.[5][8]
Incompatibilities	Strong oxidizing agents	Strong bases, strong oxidizing agents	These materials directly promote major degradation pathways.

Protocol: Forced Degradation Study

This protocol is designed to intentionally stress the compound to understand its degradation profile and validate the stability-indicating power of your analytical method.[1][12]

Objective: To generate likely degradation products of 5-ethyl-2-nitroimidazole-1-ethanol under hydrolytic, oxidative, thermal, and photolytic stress.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound at ~1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions: For each condition, dilute the stock solution with the stressor to a final concentration of ~100-250 µg/mL.[1]

  • Acid Hydrolysis: Add stock to 0.1 M HCl. Incubate at 60°C for 4-5 hours.[13]

  • Base Hydrolysis: Add stock to 0.1 M NaOH. Incubate at 60°C for 4-5 hours.[13] Note: Expect significant degradation.[7][8]

  • Oxidative Degradation: Add stock to 3% H₂O₂. Keep at room temperature for 24 hours.[1]

  • Thermal Degradation: Keep the stock solution (in a stable solvent like acetonitrile) at 80°C for 5 hours.[1]

  • Photolytic Degradation: Expose the stock solution in a quartz cuvette or clear vial to direct sunlight or a photostability chamber (e.g., option providing 1.2 million lux hours).[1]

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC method (e.g., C18 column, mobile phase of acetonitrile/water or methanol/buffer, detection at ~317 nm).[1][14]

• Data Evaluation:

  • Compare the chromatograms to identify new peaks and the reduction in the parent peak area.

  • The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API), as this is ideal for method validation.[15]

Caption: Workflow for a forced degradation study.

By understanding the inherent instabilities of 5-ethyl-2-nitroimidazole-1-ethanol and implementing these proactive storage and handling strategies, you can ensure the quality and reliability of your experimental outcomes.

References

• A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage. Pharmacognosy Research. Available at: [Link]

• Development And Validation Of RP-HPLC Method And Stability Indicating Quantification Of Tinidazole By Pharmaceutical Formulation. International Journal of Pharmaceutical and Bio-Medical Science. Available at: [Link]

• A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage. PubMed. Available at: [Link]

• HPLC and LC-MS studies on stress degradation behavior of tinidazole and development of a validated specific stability-indicating HPLC assay method. ResearchGate. Available at: [Link]

• High Performance Liquid Chromatographic Analysis of Degradation Products of Tinidazole Pills. Scientific.Net. Available at: [Link]

• Development and validation of stability indicating HPLC method for quantification of tinidazole. Semantic Scholar. Available at: [Link]

• HPLC and LC-MS studies on stress degradation behaviour of tinidazole and development of a validated specific stability-indicating HPLC assay method. PubMed. Available at: [Link]

• rp-hplc method development and validation for the determination of tinidazole in bulk and pharmaceutical dosage form. International Journal Of Advanced Research In Medical & Pharmaceutical Sciences. Available at: [Link]

• Algal organic matter induced photodegradation of tinidazole. PubMed. Available at: [Link]

• Tinidazole-impurities. Pharmaffiliates. Available at: [Link]

• On the hydrolytic behavior of tinidazole, metronidazole, and ornidazole. Semantic Scholar. Available at: [Link]

• Kinetic studies of photodegradation of nitroimidazole derivatives in solutions. ResearchGate. Available at: [Link]

• Degradation of Tinidazole in Water by UV/PS Process: A Study on Degradation Kinetics, Influencing Factors, and Optimization for Most Economical Efficiency. ResearchGate. Available at: [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PMC. Available at: [Link]

• Radiation-induced reactions of (2-methyl-5-nitro-1H-imidazole-1-ethanol)nickel(II) in aqueous solution: a flash-photolysis and steady-state gamma-radiolysis study. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. MDPI. Available at: [Link]

• 2-(5-Nitro-1H-imidazol-1-yl)ethanol. PubChem. Available at: [Link]

• Thermal decomposition of 5-Nitro-2-Furaldehyde Semicarbazone. UKIM Repository. Available at: [Link]

• FLOW CHART OF OXIDATIVE DEGRADATION C. Photolytic Degradation: Exposure... ResearchGate. Available at: [Link]

• Understanding unconventional routes to impurities from drugs in hydrolytic conditions. Semantic Scholar. Available at: [Link]

• The 2-nitroimidazole EF5 Is a Biomarker for Oxidoreductases That Activate the Bioreductive Prodrug CEN-209 Under Hypoxia. PubMed. Available at: [Link]

• Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. IJPPR. Available at: [Link]

• Photocatalytic Degradation of Anti-Inflammatory Drugs in Aqueous Matrices Using Ag/TiO2 Thin Films. SciELO. Available at: [Link]

• TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. PSE Community.org. Available at: [Link]

• Photocatalytic degradation of 5-nitro-1,2,4-triazol-3-one NTO in aqueous suspension of TiO2. Comparison with Fenton oxidation. PubMed. Available at: [Link]

• Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment. PMC. Available at: [Link]

• Photodegradation Illuminated: New analytical tools for studying photochemical processes. Pure and Applied Chemistry, University of Amsterdam. Available at: [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. JOCPR. Available at: [Link]

• Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol. Google Patents.

• Hydrolytic Degradation Profile and RP-HPLC Estimation of Cilostazol in Tablet Dosage Form. PMC. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
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• 4. 2-Methyl-5-nitroimidazole-1-ethanol | 443-48-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. High Performance Liquid Chromatographic Analysis of Degradation Products of Tinidazole Pills | Scientific.Net [scientific.net]
• 6. psecommunity.org [psecommunity.org]
• 7. researchgate.net [researchgate.net]
• 8. HPLC and LC-MS studies on stress degradation behaviour of tinidazole and development of a validated specific stability-indicating HPLC assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Algal organic matter induced photodegradation of tinidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. TLC–Densitometric Analysis of Selected 5-Nitroimidazoles [mdpi.com]
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• 12. A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Background Noise in Imidazole-1-ethanol, 5-ethyl-2-nitro- Imaging

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals utilizing Imidazole-1-ethanol, 5-ethyl-2-nitro- (a lipophilic 2-nitroimidazole derivative) for hypoxia imaging.

Background noise in hypoxia imaging is rarely a simple hardware issue; it is fundamentally driven by the compound's pharmacokinetics, off-target metabolism, and the physics of tissue clearance. This guide bypasses generic advice, focusing instead on the mechanistic causality behind background signal generation and providing self-validating protocols to isolate your true hypoxic signal.

Mechanistic Origins of Background Noise

To troubleshoot background noise, we must first understand the bioreductive pathway of 2-nitroimidazoles. The compound enters cells via passive diffusion. In all cells, nitroreductases perform a single-electron reduction to form a nitro radical anion.

In normoxic cells , oxygen outcompetes the tracer for the electron, re-oxidizing the radical back to the parent compound (futile cycling). Because Imidazole-1-ethanol, 5-ethyl-2-nitro- is lipophilic, this reformed parent compound diffuses out of the tissue very slowly, creating a persistent background signal[1]. Conversely, in hypoxic cells , the radical undergoes further reduction to a hydroxylamine intermediate, which covalently binds to macromolecules, forming the true irreversible signal.

Bioreductive activation and futile cycling of 2-nitroimidazoles in hypoxic vs. normoxic cells.

Troubleshooting Q&A

Q1: Why is the background signal so high in well-oxygenated (normoxic) tissues, particularly in the liver and abdomen? Causality: Imidazole-1-ethanol, 5-ethyl-2-nitro- is a lipophilic molecule. While lipophilicity aids in crossing the blood-brain barrier and penetrating dense tumor microenvironments, it also causes the tracer to partition heavily into lipid-rich normoxic tissues. This results in slow clearance kinetics and extensive hepatobiliary excretion, which floods the abdominal region with non-specific signal[2].

Q2: How can I adjust my imaging window to improve the Tumor-to-Background (T/B) ratio? Causality: The specific hypoxia signal (covalent adducts) is cumulative and irreversible, whereas the background signal (unbound tracer and non-binding metabolites) clears exponentially over time[3]. Imaging too early captures the blood-pool distribution phase rather than the hypoxia-trapping phase. Solution: Do not image immediately post-injection. Delay the acquisition window to at least 120–180 minutes post-injection. This allows sufficient time for the slow passive diffusion of the unbound lipophilic tracer to clear from normoxic muscle and blood[4].

Q3: My in vivo images show signal, but how do I prove it is true hypoxia and not just poor tissue perfusion trapping the tracer? Causality: Poorly perfused necrotic cores can trap lipophilic tracers non-specifically, mimicking a hypoxia signal. Solution: Implement a self-validating kinetic modeling approach. By acquiring a dynamic scan (0–60 mins) followed by a late static scan (120 mins), you can use a two-tissue irreversible compartmental model to mathematically separate the reversible distribution volume (perfusion/background) from the irreversible trapping rate constant ( k3​ ). A true hypoxic region will exhibit a high k3​ value.

Q4: Can formulation changes reduce non-specific binding? Causality: Injecting a lipophilic compound in a suboptimal aqueous vehicle can lead to the formation of micro-micelles or aggregates. These aggregates are rapidly phagocytosed by macrophages or trapped in the pulmonary capillary bed, creating massive artifactual background noise. Solution: Ensure complete dissolution using a validated co-solvent system (e.g., <5% Ethanol and Tween-80 in sterile saline) and pass the formulation through a 0.22 µm hydrophilic filter immediately prior to injection.

Quantitative Pharmacokinetic Comparisons

To contextualize the behavior of Imidazole-1-ethanol, 5-ethyl-2-nitro-, we must compare its quantitative parameters against other standard hypoxia tracers. Understanding these metrics dictates how long you must wait for background clearance.

Parameter	Lipophilic 2-Nitroimidazoles (e.g., 5-Ethyl derivative, FMISO)	Hydrophilic Analogs (e.g., FAZA, HX4)	Mechanistic Impact on Background Noise
Lipophilicity (LogP)	~ 0.4 to 1.6	< 0.1	Higher LogP causes slower washout from lipid-rich normoxic tissues, increasing background[1].
Primary Clearance	Hepatobiliary / Renal	Predominantly Renal	Hepatobiliary clearance causes high abdominal background, complicating gastrointestinal imaging[2].
Optimal Imaging Window	120 - 180+ minutes	60 - 120 minutes	Lipophilic tracers require significantly longer wait times for the unbound background to clear.
Tumor-to-Muscle Ratio	1.2 - 1.5 (at 1h p.i.)	> 2.0 (at 1h p.i.)	Slower kinetics require delayed imaging to achieve a viable signal-to-noise ratio[4].

Standardized Experimental Protocols

To ensure rigorous scientific integrity, use the following self-validating protocol. This workflow utilizes dynamic imaging to mathematically isolate the signal, followed by an ex vivo validation step to confirm the in vivo findings.

Optimized experimental workflow for maximizing the tumor-to-background ratio in hypoxia imaging.

Protocol: Self-Validating In Vivo Hypoxia Imaging & Background Isolation

Step 1: Formulation and Administration

• Dissolve Imidazole-1-ethanol, 5-ethyl-2-nitro- in a vehicle of 5% Ethanol / 5% Tween-80 / 90% Saline to prevent micelle formation.

• Filter through a 0.22 µm membrane.

• Administer intravenously (e.g., via tail vein in murine models) as a bolus injection. Crucial: Simultaneously co-inject a secondary gold-standard biological marker (e.g., pimonidazole at 60 mg/kg) for downstream ex vivo validation.

Step 2: Dynamic Acquisition (Isolating Perfusion Noise)

• Immediately upon injection, initiate a dynamic imaging scan (e.g., PET or dynamic fluorescence) for 60 minutes.

• Extract the arterial input function (AIF) from the left ventricle or major artery ROI.

• Causality: This step captures the delivery and reversible distribution of the tracer, allowing you to mathematically subtract blood-pool background noise later.

Step 3: Washout and Late-Phase Static Imaging

• Allow the animal to rest awake (if using anesthesia, maintain light isoflurane to prevent anesthesia-induced systemic hypoxia) for an additional 60–120 minutes.

• At 120–180 minutes post-injection, acquire a 20-minute static scan.

• Causality: By 180 minutes, the unbound lipophilic tracer will have washed out of the normoxic muscle, maximizing the specific covalent adduct signal.

Step 4: Kinetic Modeling (Mathematical Background Removal)

• Apply Patlak graphical analysis or a two-tissue irreversible compartmental model to the dynamic data.

• Generate a parametric map of the trapping rate constant ( k3​ ).

• Compare the k3​ map to the late-phase static image. Regions with high static signal but low k3​ indicate non-specific background trapping (e.g., necrosis or poor clearance), not true hypoxia.

Step 5: Ex Vivo Ground-Truth Validation

• Euthanize the subject and immediately perform a saline perfusion via the left ventricle to flush all circulating unbound tracer from the blood vessels.

• Harvest the tissue, section, and perform immunohistochemistry for the co-injected pimonidazole.

• Co-register the ex vivo IHC slides with the in vivo k3​ parametric maps. A 1:1 spatial correlation validates that your imaging protocol has successfully eliminated background noise and isolated true hypoxia.

References

• Hypoxyprobe-F6 (CCI-103F). Hypoxyprobe.[https://vertexaisearch.cloud.google.
• 2-Nitroimidazole for Imaging Hypoxia in Tumors. Journal of Nuclear Medicine.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_JqneDJ8e5apMJGQ1ugT0DQzY0rD-fNbGS-EgmAhkNWQzXw629jHtW6jit4oOsPM79Zl9d-YgmtUuec4leckSZrEEaX2hA4DO1GM-elho91NqvH7s1s8IQcVmjoYpMN7AoWwc5nJzpsaAZ0CvLUBiIPZm89QazQ==]
• Synthesis and Preliminary Evaluation of a Novel 18F-Labeled 2-Nitroimidazole Derivative for Hypoxia Imaging. Frontiers in Oncology.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGsXmfIXRnxIqH16XbUorIVFtmx_AdQt6dVtjUqJCV0TLmHuxRdQGwBRsCa9KOwKE5Pic-e4kN6XaoAsI7two9Zu8y7gyWkr1SHIU3YASmQ5Bc2b4D-xFiLbKJ0yBd9l1AaR9yqAULdDXKSBjjmevGSBPpxF4vVgIcS48Ek6Gg1Q5s87D_kHvJPHnjjkNztdxgAYumgs0k3k9lY_znIHBBTtI0=]
• 2-Nitroimidazole-Furanoside Derivatives for Hypoxia Imaging—Investigation of Nucleoside Transporter Interaction, 18F-Labeling and Preclinical PET Imaging. PMC / NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBvRjjfAJt5x9LxgoBMg9qtj2pPrkypEtTnnn9OiWVxMkR3jrVSpZze6ZX_Tt71XsXvHsnNl5sj2HzIvHWPRSx1JbW610YqL02Sju683x_2Y1ZSZlKE3pGrAQJw7c2y2Oc2sf-MsBDoBYhMC0=]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. Hypoxyprobe-F6 (CCI-103F) [hypoxyprobe.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Imidazole-1-ethanol, 5-ethyl-2-nitro-

Welcome to the Technical Support Center for Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS: 23571-39-3). As a potent 2-nitroimidazole derivative, this compound is highly valuable for targeting tumor hypoxia, acting either as a bioreductive prodrug moiety or a hypoxia-selective imaging probe. However, researchers frequently encounter the "penetration problem"—where the compound fails to reach the deep, avascular hypoxic cores of solid tumors.

This guide provides authoritative, field-proven troubleshooting strategies to help you overcome both pharmacokinetic diffusion barriers and optical imaging depth limitations.

Section 1: Pharmacokinetic & Diffusion Troubleshooting

Q1: My 5-ethyl-2-nitro-imidazole-1-ethanol derivative shows high hypoxic selectivity in vitro, but fails to penetrate the core of solid tumor xenografts in vivo. What is the mechanistic cause? A1: This is a classic manifestation of the "consumption versus diffusion" problem, governed by the Thiele modulus. 2-nitroimidazoles have high electron affinities and are rapidly reduced by intracellular nitroreductases (NTR) in 1[1]. Because the enzymatic reduction rate at the periphery of the hypoxic zone is extremely high, the drug covalently binds to local macromolecules and is consumed faster than it can physically diffuse into the deeper central core[2]. This rapid metabolic consumption acts as a pharmacokinetic sink, starving the inner tumor layers.

Q2: How can I structurally or experimentally modify my formulation to overcome this rapid peripheral consumption? A2: You must alter the compound's apparent diffusion coefficient or shield its reactive nitro group during transit. We recommend three proven approaches:

• Nanoparticle Encapsulation: Formulate the 2-nitroimidazole derivative into PEGylated liposomes or polymeric micelles. This shields the nitro group from premature enzymatic reduction by peripheral NTRs, allowing the nanocarrier to penetrate deeper via the Enhanced Permeability and Retention (EPR) effect before releasing the payload.

• Fractionated Dosing: Instead of a single bolus, administer the compound in fractionated micro-doses. This temporarily saturates the NTR enzymes at the tumor periphery, allowing subsequent fractions to diffuse deeper into the core.

• Lipophilicity Tuning: Ensure the logP of your final conjugate is optimized. If it is too hydrophilic, it will not cross cell membranes; if it is too lipophilic, it will2, reducing the concentration gradient available for deep tumor penetration[2].

Section 2: Optical Imaging & Signal Penetration

Q3: I conjugated 5-ethyl-2-nitro-imidazole-1-ethanol to a standard fluorophore for in vivo hypoxia imaging, but I cannot detect signals deeper than 1-2 mm. Is the probe failing to bind? A3: The probe is likely binding successfully, but your detection modality is failing. Standard fluorescence imaging in the visible or NIR-I region (700–900 nm) is severely limited by tissue scattering, absorption by endogenous hemoglobin, and 3[3]. This results in a maximum optical penetration depth of <2 mm.

Q4: What is the most reliable method to achieve deep-tissue imaging of this hypoxia probe? A4: To achieve deep tissue penetration, you must shift your detection strategy to the NIR-II window (1000–1700 nm) or utilize Photoacoustic (PA) Imaging .

• NIR-II Imaging: Drastically reduces photon scattering and autofluorescence, improving spatial resolution and depth.

• Photoacoustic (PA) Imaging: Combines optical excitation with ultrasound detection. Because ultrasound waves scatter ~1000 times less than photons in biological tissue, PA imaging can detect4 with high spatial resolution[4].

Section 3: Experimental Workflows

Protocol 1: 3D Multicellular Tumor Spheroid (MCTS) Penetration Assay

Purpose: A self-validating in vitro system to decouple drug diffusion from in vivo vascular complexities.

• Spheroid Generation: Seed HCT116 or U87 cells (500 cells/well) in ultra-low attachment 96-well plates. Culture for 5-7 days until spheroids reach ~500 µm in diameter (ensuring the formation of a necrotic/hypoxic core).

• Probe Incubation: Add the 5-ethyl-2-nitro-imidazole-1-ethanol conjugate (10 µM) to the media. Incubate under normoxic (21% O2) and hypoxic (1% O2) conditions for 4 hours.

• Washing & Fixation: Wash spheroids 3x with ice-cold PBS to halt metabolism. Fix with 4% Paraformaldehyde (PFA) for 30 minutes.

• Clearing (Critical Step): Treat spheroids with a tissue clearing agent (e.g., SCALEVIEW or CUBIC) for 24 hours to eliminate light scattering during microscopy.

• Confocal Z-Stacking: Image using a confocal microscope. Capture Z-stacks at 5 µm intervals from the periphery to the core.

• Quantification: Plot fluorescence intensity as a function of radial distance from the spheroid edge to evaluate true diffusion depth.

Protocol 2: In Vivo Photoacoustic (PA) Imaging of Hypoxia

Purpose: Deep-tissue validation of probe penetration in solid tumors.

• Preparation: Anesthetize tumor-bearing mice (tumor volume ~200-300 mm³) using 1.5% isoflurane.

• Administration: Inject the NIR-absorbing 2-nitroimidazole conjugate intravenously via the tail vein.

• Baseline Imaging: Acquire pre-injection 3D PA images using a multispectral optoacoustic tomography (MSOT) system.

• Kinetic Tracking: Image at 1, 4, 10, and 14 hours post-injection. The 2-nitroimidazole moiety requires time to be reduced and covalently trapped in the hypoxic core[1].

• Spectral Unmixing: Use the distinct absorption spectrum of the reduced probe (e.g., peak at 980 nm) to unmix the probe signal from endogenous oxygenated and deoxygenated hemoglobin[4].

Section 4: Quantitative Data Presentation

Table 1: Comparison of Modalities for 2-Nitroimidazole Probe Penetration & Detection

Modality / Strategy	Primary Limitation Addressed	Max Effective Depth	Spatial Resolution	Signal-to-Noise Ratio (SNR)
Visible/NIR-I Fluorescence	Baseline detection	< 2 mm	Low (diffuse)	Low (high autofluorescence)
NIR-II Fluorescence	Optical scattering	~5 - 8 mm	Medium	High
Photoacoustic (PA) Imaging	Deep optical scattering	~15 mm	High (ultrasound-based)	Very High
Nanoparticle Encapsulation	Premature drug consumption	Systemic (EPR dependent)	N/A (Pharmacokinetic)	N/A
PET Imaging (e.g., 18F-EF5)	Absolute quantification	Whole-body	Low (1-2 mm)	High

Section 5: Mechanistic Visualizations

Bioreductive activation pathway of 2-nitroimidazoles and the peripheral consumption barrier.

Troubleshooting logic tree for resolving 2-nitroimidazole penetration issues.

References

• Targeting tumor hypoxia with 2-nitroimidazole-indocyanine green dye conjugates.
• Hypoxia-triggered single molecule probe for high-contrast NIR II/PA tumor imaging and robust photothermal therapy.Theranostics.
• The 2-Nitroimidazole EF5 Is a Biomarker for Oxidoreductases That Activate the Bioreductive Prodrug CEN-209 under Hypoxia.AACR Journals.
• 2-Nitroimidazole-Tricarbocyanine Conjugate as a Near-Infrared Fluorescent Probe for in Vivo Imaging of Tumor Hypoxia.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hypoxia-triggered single molecule probe for high-contrast NIR II/PA tumor imaging and robust photothermal therapy [thno.org]

Technical Support Center: Standardizing Imidazole-1-ethanol, 5-ethyl-2-nitro- Concentrations for Enhanced Experimental Reproducibility

This guide is designed for researchers, scientists, and drug development professionals to address the critical need for standardized protocols when working with Imidazole-1-ethanol, 5-ethyl-2-nitro-. Ensuring the accuracy and consistency of compound concentrations is fundamental to the reproducibility and reliability of experimental results. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you to overcome common challenges and achieve robust, repeatable data.

The Criticality of Concentration Standardization

Inconsistencies in the preparation, storage, and handling of stock solutions are a major source of experimental variability. For nitroimidazole compounds like Imidazole-1-ethanol, 5-ethyl-2-nitro-, which are often investigated for their biological activities, even minor deviations in concentration can lead to significant differences in observed effects. This guide establishes a self-validating system of protocols to ensure that the concentration you think you have is the concentration you are actually using.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Imidazole-1-ethanol, 5-ethyl-2-nitro-?

A1: Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing high-concentration stock solutions of Imidazole-1-ethanol, 5-ethyl-2-nitro- and other similar nitroimidazole compounds.[1][2][3] DMSO offers excellent solvating power for a broad range of organic molecules, including those with limited aqueous solubility.[3]

Q2: What is the maximum permissible concentration of DMSO in my cell-based assays?

A2: It is crucial to minimize the final concentration of DMSO in your cell culture medium to avoid solvent-induced cytotoxicity and other off-target effects.[2][3][4] As a general rule, the final DMSO concentration should be kept below 0.5%, with many protocols recommending concentrations as low as 0.1%.[4] Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO as your experimental samples.[2]

Q3: How should I store my stock solution of Imidazole-1-ethanol, 5-ethyl-2-nitro-?

A3: For long-term stability, stock solutions prepared in DMSO should be aliquoted into single-use volumes and stored at -20°C or -80°C.[4] This practice of aliquoting is critical to avoid repeated freeze-thaw cycles, which can lead to compound degradation and the introduction of moisture.[3][4] Powdered, solid forms of the compound are typically stable for years when stored at -20°C.[1] Aqueous solutions of nitroimidazoles are generally not recommended for long-term storage.[1]

Q4: Can I sterilize my stock solution by autoclaving?

A4: No, you should not autoclave stock solutions of Imidazole-1-ethanol, 5-ethyl-2-nitro- or other heat-sensitive organic compounds. High temperatures can cause significant degradation. If sterilization is required, it should be performed by filtration through a 0.22-µm filter.[4]

Q5: My compound precipitates when I dilute my DMSO stock solution into my aqueous cell culture medium. What should I do?

A5: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic compounds.[2] To mitigate this, employ a stepwise dilution process rather than adding the stock solution directly to the final volume of the medium.[4] If precipitation persists, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.[3] However, be cautious as excessive heat can degrade the compound.[3]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Inconsistent or Non-Reproducible Experimental Results

Potential Cause	Underlying Reason & Explanation	Recommended Solution & Validation Step
Inaccurate Stock Concentration	Errors in weighing the compound or calculating the required volume of solvent are common sources of inaccuracy.	Solution: Use a calibrated analytical balance for weighing. Prepare a fresh stock solution, paying close attention to calculations. Validation: Validate the concentration of your stock solution using an analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection.[5][6]
Degradation of Stock Solution	Improper storage conditions, such as exposure to light, elevated temperatures, or repeated freeze-thaw cycles, can lead to the chemical degradation of the compound. For nitroimidazoles, this can involve the loss of the nitro group, which is crucial for their biological activity.[7]	Solution: Store stock solutions in light-protecting, tightly sealed vials at -20°C or -80°C.[4] Always prepare fresh working solutions from the stock for each experiment. Validation: Periodically check the purity and concentration of your stock solution using HPLC. Look for the appearance of new peaks that may indicate degradation products.
Solvent Effects	The final concentration of the solvent (e.g., DMSO) in your assay may be too high, leading to cellular stress or other off-target effects that confound your results.	Solution: Ensure the final DMSO concentration in your assay is below 0.5%.[4] Perform a dose-response curve for the solvent alone to determine its effect on your specific cell line and assay. Validation: Always include a vehicle control (media with the same final DMSO concentration as your treated samples) in your experimental design.
Variability in Cell Culture Conditions	Inconsistent cell passage numbers, confluency levels, or media formulations can all contribute to experimental variability.	Solution: Standardize your cell culture protocols. Use cells within a defined passage number range and seed them to achieve a consistent conency at the time of treatment. Validation: Regularly monitor cell morphology and growth rates to ensure consistency between experiments.

Issue 2: Poor Solubility of Imidazole-1-ethanol, 5-ethyl-2-nitro- in Aqueous Media

Potential Cause	Underlying Reason & Explanation	Recommended Solution & Validation Step
High Hydrophobicity	The molecular structure of Imidazole-1-ethanol, 5-ethyl-2-nitro- imparts a degree of hydrophobicity, limiting its solubility in aqueous solutions.	Solution: Prepare a high-concentration stock solution in an appropriate organic solvent like DMSO.[1][3] For working solutions, perform serial dilutions. The use of co-solvents like glycerol or PEG400 can also be considered for in vivo applications.[4] Validation: Visually inspect your final working solution for any signs of precipitation or cloudiness. A simple solubility test can be performed by centrifuging the solution at high speed and checking for a pellet.[8]
pH of the Medium	The pH of the aqueous medium can influence the solubility of ionizable compounds.	Solution: While the imidazole ring has a pKa, significant pH adjustments to cell culture media are generally not advisable as this can impact cell health. However, for non-cell-based assays, you can investigate the effect of pH on solubility. Validation: Measure the pH of your final working solution to ensure it is within the acceptable range for your assay.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the preparation of a standardized stock solution of Imidazole-1-ethanol, 5-ethyl-2-nitro-.

Materials:

• Imidazole-1-ethanol, 5-ethyl-2-nitro- (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber (light-protecting) microcentrifuge tubes or vials

• Sterile, positive displacement pipette tips

Procedure:

• Calculate the required mass: Determine the mass of Imidazole-1-ethanol, 5-ethyl-2-nitro- needed to prepare your desired volume of a 10 mM stock solution. The molecular weight of Imidazole-1-ethanol, 5-ethyl-2-nitro- is approximately 185.18 g/mol .

  • Mass (mg) = 10 mmol/L * Volume (L) * 185.18 g/mol * 1000 mg/g

• Weigh the compound: Accurately weigh the calculated mass of the compound using a calibrated analytical balance.

• Dissolve in DMSO: Transfer the weighed compound into a sterile, amber vial. Add the desired volume of anhydrous DMSO.

• Ensure complete dissolution: Gently vortex the vial until the compound is completely dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.[3]

• Aliquot for storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.[3][4]

• Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Validation of Stock Solution Concentration by HPLC-UV

This protocol provides a framework for validating the concentration of your prepared stock solution.

Materials:

• Prepared stock solution of Imidazole-1-ethanol, 5-ethyl-2-nitro-

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable buffer component)

• C18 HPLC column

• HPLC system with a UV detector

Procedure:

• Prepare a standard curve: Create a series of calibration standards by accurately diluting your stock solution to known concentrations (e.g., 1, 5, 10, 25, 50, 100 µM) in the mobile phase.[5][6]

• Set up the HPLC method:

  • Mobile Phase: A common mobile phase for nitroimidazoles is a mixture of acetonitrile and water with a small amount of formic acid (e.g., 0.1%) to improve peak shape. The exact ratio will need to be optimized.

  • Flow Rate: A typical flow rate is 1 mL/min.

  • Column: A C18 column is generally suitable.

  • UV Detection: Nitroimidazoles have a characteristic UV absorbance. Set the detector to a wavelength where the compound has a strong absorbance, which may be around 310-320 nm.

• Analyze the standards: Inject the calibration standards into the HPLC system and record the peak areas.

• Construct the calibration curve: Plot the peak area versus the known concentration for each standard. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²). An R² value >0.99 is desirable.[5]

• Analyze your stock solution: Dilute a sample of your stock solution to a concentration that falls within the range of your standard curve and analyze it by HPLC.

• Calculate the concentration: Using the peak area of your diluted stock solution and the equation from your calibration curve, calculate the actual concentration of your stock solution. This should be within an acceptable range (e.g., ±5%) of your target concentration.

Visualization of Key Workflows

Diagram 1: Workflow for Preparing and Validating a Standardized Stock Solution

Caption: Workflow for stock solution preparation and validation.

Diagram 2: Troubleshooting Logic for Inconsistent Experimental Results

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.selleckchem.com [file.selleckchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. ijper.org [ijper.org]
• 7. Radiation-induced reactions of (2-methyl-5-nitro-1H-imidazole-1-ethanol)nickel(II) in aqueous solution: a flash-photolysis and steady-state gamma-radiolysis study - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting False Positives in 5-Ethyl-2-Nitroimidazole-1-Ethanol Hypoxia Markers

Welcome to the Advanced Applications Support Hub. As a Senior Application Scientist, I frequently consult with researchers encountering background noise and false-positive artifacts when utilizing 2-nitroimidazole-based hypoxia markers (including 5-ethyl-2-nitroimidazole-1-ethanol, Pimonidazole, EF5, and FMISO).

While the 2-nitroimidazole pharmacophore is the gold standard for detecting cellular hypoxia, its underlying bioreductive mechanism is highly susceptible to off-target variables. This guide is designed to deconstruct the causality behind these artifacts and provide you with self-validating, field-proven protocols to ensure absolute scientific integrity in your hypoxia assays.

Section 1: The Mechanistic Origins of False Positives

To eliminate background noise, we must first understand the kinetics of 2-nitroimidazole activation. These lipophilic tracers passively diffuse across cell membranes. In the presence of intracellular nitroreductases, they undergo a one-electron reduction to form a nitro radical anion.

In normoxic cells, oxygen rapidly oxidizes this radical back to the parent compound—a process known as the "futile cycle." However, in hypoxic environments (pO₂ < 10 mmHg), the absence of oxygen allows further reduction, forming reactive intermediates that covalently bind to thiol groups on proteins and glutathione[1],[2].

The three primary vectors for false positives are:

• Hydrolytic Fragmentation: Approximately 80% of bioreductively activated 2-nitroimidazole markers undergo hydrolytic fragmentation rather than forming stable adducts. These non-binding fragments are a major source of background noise in in vivo imaging[3].

• Lipophilic Trapping: High lipophilicity (LogP) causes the unreduced tracer to partition into lipid-rich membranes or necrotic cores. This creates false-positive regional uptake that is independent of actual oxygen tension[4].

• Off-Target Enzymatic Activation: Elevated expression of specific oxygen-independent reductases (e.g., hNQO1) can reduce the probe even in normoxic conditions, yielding false-positive signals[5].

Fig 1: Bioreductive activation of 2-nitroimidazoles and the hydrolytic false-positive pathway.

Section 2: Self-Validating Troubleshooting Protocols

Protocol A: Eliminating Background in Ex Vivo Assays (IHC/IF)

The Problem: Diffuse cytoplasmic background staining or intense artifactual staining on the apical membranes of tubular epithelial cells/necrotic tissue. The Causality: When utilizing mouse-derived monoclonal antibodies against 2-nitroimidazole adducts on rodent tissues, endogenous mouse IgGs cause severe cross-reactivity. Standard mouse IgG blocking reagents routinely fail to prevent this in acutely injured or necrotic tissues[6].

Step-by-Step Resolution:

• Tissue Preparation: Fix tissues in 4% PFA for exactly 24 hours. Prolonged fixation cross-links endogenous fluorophores, increasing autofluorescence.

• Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) using Citrate buffer (pH 6.0) for 20 minutes.

• Stringent Blocking: Block with 10% normal goat serum + 0.1% Triton X-100 for 1 hour at room temperature.

• Host-Species Switching (Critical): Discard mouse-derived primary antibodies. Switch to a rabbit-derived polyclonal anti-nitroimidazole antibody to entirely bypass mouse-on-mouse artifacts[6]. Incubate overnight at 4°C.

• Self-Validation Control: Always process a parallel tissue section omitting the primary antibody. If apical membrane or interstitial staining persists in this control, the false positive is definitively caused by secondary antibody cross-reactivity or inherent tissue autofluorescence, not tracer binding[6].

Protocol B: Optimizing Signal-to-Noise in In Vivo Imaging (PET/MRS)

The Problem: High background signal in non-target organs (e.g., liver, intestines) or poorly defined normoxic tumor boundaries. The Causality: 2-nitroimidazoles have slow plasma clearance rates. Imaging too early captures circulating, unbound lipophilic tracer and the 80% fraction of hydrolytic fragments[3],[7].

Step-by-Step Resolution:

• Administration: Administer the tracer intravenously.

• Kinetic Delay (Critical): Delay image acquisition to 3 to 4 hours post-injection . This extended window is mandatory to allow the unbound lipophilic tracer to wash out of normoxic tissues[7].

• Mathematical Isolation: For MRS/MRI, apply pharmacokinetic models to isolate the specific protein/glutathione adduct signal from the hydrolytic fragment background[3].

• Self-Validation Control: Calculate the Tumor-to-Muscle (T/M) ratio. A T/M ratio > 1.4 validates true hypoxia retention versus systemic blood-pool pooling. Alternatively, utilize a dual-tracer approach (e.g., ¹⁸F-FDG + Hypoxia marker) to distinguish true hypoxia from generalized inflammation[8].

Fig 2: Decision tree for troubleshooting high background in hypoxia assays.

Section 3: Quantitative Parameters for 2-Nitroimidazole Validation

To ensure your experimental data falls within physically possible bounds, compare your results against these established quantitative thresholds:

Parameter	Quantitative Threshold / Value	Mechanistic Significance
Hypoxia Activation Threshold	pO₂ < 10 mmHg (≤ 14 µM O₂)	Oxygen concentration below which the futile cycle ceases and stable adducts form[1],[2].
True Signal Yield	~20% of activated tracer	Forms stable covalent adducts with cellular proteins (10%) and glutathione (10%)[3].
False Positive (Noise) Yield	~80% of activated tracer	Undergoes hydrolytic fragmentation, producing non-binding metabolites that inflate background[3].
In Vivo Clearance Delay	3 to 4 hours post-injection	Minimum time required for unbound lipophilic tracer to wash out of normoxic tissues[7].
Baseline Hypoxic Fraction	~1.5% immunostained area	Typical baseline binding in moderately oxic tumors (e.g., P22 models); drastic deviations suggest off-target binding[9].

Section 4: Frequently Asked Questions (FAQs)

Q: Why am I seeing strong hypoxia signals in frankly necrotic regions of my tumor xenograft? A: Necrotic tissues lack the metabolically viable, functional reductases required for true adduct formation[4]. Signal in these areas is a false positive caused by the passive pooling of the lipophilic tracer in lipid debris, combined with a lack of functional vasculature to clear the unbound probe. Always restrict your Region of Interest (ROI) to the viable tumor rim.

Q: Can local inflammation cause false-positive hypoxia staining? A: Yes. While less pronounced than with metabolic tracers like ¹⁸F-FDG (which actively accumulates in inflammatory cells[8]), severe inflammation alters local perfusion and increases non-specific permeability, leading to tracer trapping. Additionally, macrophages express high levels of specific reductases that can off-target activate the nitro group.

Q: My in vitro cell culture shows high fluorescence under normoxia when using a 2-nitroimidazole probe. Why? A: This is a classic sign of off-target activation by oxygen-independent enzymes like hNQO1, or non-specific noncovalent binding to cellular components due to the probe's lipophilicity[5],[2]. To troubleshoot, reduce the incubation time and probe concentration, and run a parallel control treated with an NQO1 inhibitor (e.g., dicumarol) to verify enzyme specificity[5].

Q: Does the lipophilicity of the specific derivative matter? A: Immensely. Highly lipophilic tracers (like EF5 and FMISO) easily pass through cell membranes, ensuring consistent distribution[10]. However, if they are too lipophilic, they dissolve in lipoidal tissues and delineate areas that are not necessarily hypoxic, increasing toxicity and false-positive regional uptake[4]. Newer tracers (like DiFA) are engineered with lower lipophilicity to promote rapid urinary excretion and lower background[7].

Section 5: References

• Detection of cellular hypoxia by pimonidazole adduct immunohistochemistry in kidney disease: methodological pitfalls and their solution. PubMed. 6

• Histological Image Processing Features Induce a Quantitative Characterization of Chronic Tumor Hypoxia. PLOS One. 1

• Hypoxyprobe-F6 (CCI-103F) for the non-invasive[19F] MRS and MRI detection of hypoxia in normal and malignant disease. Hypoxyprobe.com.3

• Nitroreductase-Activated Probes for Monitoring Hypoxia. ACS Sensors. 5

• Validation of the Fluorinated 2-Nitroimidazole SR-4554 as a Noninvasive Hypoxia Marker Detected by Magnetic Resonance Spectroscopy. AACR Journals. 9

• 2-Nitroimidazole-Tricarbocyanine Conjugate as a Near-Infrared Fluorescent Probe for in Vivo Imaging of Tumor Hypoxia. ACS Publications. 2

• Scintigraphic Imaging of Focal Hypoxic Tissue: Development and Clinical Applications of 123I-IAZA. SciELO. 4

• Biodistribution and radiation dosimetry of the novel hypoxia PET probe [18F]DiFA and comparison with [18F]FMISO. D-NB. 7

• 18F-Fluoromisonidazole in tumor hypoxia imaging. Oncotarget. 8

• PET/CT in the Evaluation of Hypoxia for Radiotherapy Planning in Head and Neck Tumors: Systematic Literature Review. Journal of Nuclear Medicine Technology. 10

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• 1. Histological Image Processing Features Induce a Quantitative Characterization of Chronic Tumor Hypoxia | PLOS One [journals.plos.org]
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• 6. Detection of cellular hypoxia by pimonidazole adduct immunohistochemistry in kidney disease: methodological pitfalls and their solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
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• 10. PET/CT in the Evaluation of Hypoxia for Radiotherapy Planning in Head and Neck Tumors: Systematic Literature Review | Journal of Nuclear Medicine Technology [tech.snmjournals.org]

Reference Data & Comparative Studies

A Comparative Guide to Nitroimidazole-Based Radiosensitizers: Misonidazole vs. the Potential of 5-Substituted Analogs

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

The challenge of tumor hypoxia, where cancer cells are deprived of adequate oxygen supply, remains a significant hurdle in achieving curative outcomes with radiotherapy. Hypoxic cells are notoriously resistant to the cell-killing effects of ionizing radiation. For decades, the development of hypoxic cell radiosensitizers—compounds that can mimic the effects of oxygen and enhance radiation-induced damage in these resistant cells—has been a key focus of oncology research.

This guide provides a comprehensive comparison of two such agents: the well-characterized, first-generation radiosensitizer, misonidazole , and a lesser-known compound, Imidazole-1-ethanol, 5-ethyl-2-nitro- . While extensive data exists for misonidazole, the latter appears to be a compound of academic interest with limited published data on its radiosensitizing properties. Therefore, this guide will use Imidazole-1-ethanol, 5-ethyl-2-nitro- as a case study to explore the broader class of 5-substituted-2-nitroimidazoles and their potential to overcome the limitations of their predecessors.

Misonidazole: The Pioneering but Problematically Toxic Radiosensitizer

Misonidazole, a 2-nitroimidazole, was one of the first and most extensively studied hypoxic cell radiosensitizers.[1] Its development in the 1970s was a landmark in radiation oncology, offering a potential solution to the problem of hypoxic tumor resistance.

Chemical Properties and Mechanism of Action

Misonidazole is a relatively simple molecule with a 2-nitroimidazole core and a side chain containing a hydroxyl group. The key to its function lies in the electron-affinic nature of the nitro group. In the low-oxygen environment of a hypoxic cell, the nitro group of misonidazole can be enzymatically reduced to form a highly reactive nitro radical anion. This radical can then "fix" the radiation-induced DNA damage, making it permanent and leading to cell death. This process mimics the action of molecular oxygen, which is a potent radiosensitizer.[1][2]

The mechanism of action for 2-nitroimidazole radiosensitizers can be visualized as follows:

Caption: Mechanism of 2-nitroimidazole radiosensitization.

Preclinical and Clinical Efficacy

In preclinical studies, misonidazole demonstrated significant radiosensitizing effects in various solid murine tumors.[1] However, its translation to the clinical setting was met with mixed results. While some studies showed a benefit in certain subgroups of patients, such as those with head and neck cancers, many larger clinical trials failed to demonstrate a significant improvement in overall survival.[3]

The disappointing clinical outcomes with misonidazole were largely attributed to its dose-limiting neurotoxicity.[1][3] The drug's lipophilic nature allowed it to cross the blood-brain barrier, leading to peripheral and central nervous system toxicity at concentrations required for effective radiosensitization.[4] This necessitated the use of suboptimal doses, which likely contributed to the lack of significant clinical benefit in many trials.

Imidazole-1-ethanol, 5-ethyl-2-nitro- and the Promise of 5-Substituted Analogs

The limitations of misonidazole spurred the development of second-generation nitroimidazoles with improved therapeutic indices. One strategy involved modifying the chemical structure to reduce lipophilicity and, consequently, neurotoxicity. This is where compounds like Imidazole-1-ethanol, 5-ethyl-2-nitro- come into focus, representing a class of 5-substituted-2-nitroimidazoles.

Chemical Properties and Rationale for 5-Substitution

Imidazole-1-ethanol, 5-ethyl-2-nitro- is a 2-nitroimidazole with an ethyl group at the 5-position of the imidazole ring. While specific experimental data on its radiosensitizing properties are scarce in publicly available literature, we can infer its potential characteristics based on established structure-activity relationships for this class of compounds.

The rationale for modifying the 5-position of the nitroimidazole ring is to fine-tune the molecule's physicochemical properties:

• Electron Affinity: The electron affinity of the nitro group is a critical determinant of radiosensitizing efficacy. Substituents at the 5-position can modulate this property.

• Lipophilicity: The overall lipophilicity of the molecule influences its biodistribution and potential for crossing the blood-brain barrier. Introducing more polar or less lipophilic groups can reduce neurotoxicity.

• Metabolism: The nature of the substituent can affect the rate and pathway of metabolism, influencing the drug's half-life and clearance.

By strategically modifying the 5-position, it is theoretically possible to design a radiosensitizer with an optimal balance of efficacy and toxicity.

Head-to-Head Comparison: Misonidazole vs. Imidazole-1-ethanol, 5-ethyl-2-nitro- (A Theoretical Perspective)

The following table provides a comparative overview of misonidazole and the projected properties of Imidazole-1-ethanol, 5-ethyl-2-nitro-, based on the known effects of 5-alkylation on 2-nitroimidazoles.

Feature	Misonidazole	Imidazole-1-ethanol, 5-ethyl-2-nitro- (Projected)
Chemical Structure	2-nitroimidazole with a 1-(2-hydroxyethyl) side chain	2-nitroimidazole with a 1-(2-hydroxyethyl) side chain and a 5-ethyl group
Mechanism of Action	Hypoxic cell radiosensitizer via bioreductive activation of the nitro group	Expected to be the same as misonidazole
Preclinical Efficacy	Demonstrated significant radiosensitization in various tumor models	Data not available, but efficacy would depend on its electron affinity and cellular uptake
Clinical Efficacy	Limited by toxicity; some benefit in specific tumor types	Not clinically evaluated
Dose-Limiting Toxicity	Neurotoxicity (peripheral and central)[3][4]	Potentially lower neurotoxicity due to predicted lower lipophilicity compared to misonidazole
Lipophilicity	Relatively high, leading to CNS penetration	Expected to be lower than misonidazole due to the presence of the ethyl group

Experimental Protocols for Evaluating Nitroimidazole Radiosensitizers

For researchers venturing into the development and evaluation of novel radiosensitizers, the following experimental workflows are fundamental.

In Vitro Clonogenic Survival Assay

This assay is the gold standard for assessing the radiosensitizing effect of a compound at the cellular level.

Sources

• 1. Name 1h Imidazole 1 2 Ethylsulfonyl Ethyl 2 Methyl 5 Nitro Cas 19387 91 8 China Manufacturers & Suppliers & Factory [newbluechem.com]
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• 4. PubChemLite - Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3) [pubchemlite.lcsb.uni.lu]

Comparing the efficacy of Imidazole-1-ethanol, 5-ethyl-2-nitro- and etanidazole

Title: Comparative Efficacy Guide: Imidazole-1-ethanol, 5-ethyl-2-nitro- vs. Etanidazole in Hypoxic Radiosensitization

Executive Summary

Hypoxia is a fundamental hallmark of solid tumors, rendering them notoriously resistant to ionizing radiation. In healthy tissues, oxygen acts to "fix" radiation-induced DNA damage; in its absence, malignant cells survive and drive recurrence. To overcome this, 2-nitroimidazole compounds have been engineered to mimic oxygen's electron-affinic properties, selectively sensitizing hypoxic cells. This guide provides an objective, mechanistic comparison between the clinically established radiosensitizer Etanidazole (SR-2508) and its structural analog Imidazole-1-ethanol, 5-ethyl-2-nitro- (5-ENIE) , detailing their physicochemical properties, efficacy profiles, and the rigorous experimental methodologies required for their evaluation.

Mechanistic Overview

Both Etanidazole and 5-ENIE share the core 2-nitroimidazole pharmacophore. Their mechanism of action is predicated on the unique microenvironment of solid tumors. Under hypoxic conditions, the nitro group undergoes single-electron reduction by intracellular reductases. When ionizing radiation generates DNA radicals, these electron-affinic compounds bind to the macromolecules, effectively "fixing" the damage into irreversible lethal adducts and preventing DNA repair [1].

Mechanism of DNA damage fixation by 2-nitroimidazoles in hypoxic tumor microenvironments.

Physicochemical and Structural Comparison

The clinical viability of a radiosensitizer is dictated by a delicate balance between its electron affinity (which drives sensitization) and its lipophilicity (which drives tissue penetration and neurotoxicity).

Etanidazole was specifically synthesized with a hydrophilic side chain to prevent it from crossing the blood-brain barrier (BBB), thereby significantly reducing the dose-limiting peripheral neuropathy observed in first-generation drugs like misonidazole [3]. Conversely, 5-ENIE incorporates a 5-ethyl group, which intrinsically alters its partition coefficient [4]. While this increased lipophilicity theoretically improves penetration into poorly vascularized tumor cores, it reintroduces the risk of dose-limiting neurotoxicity.

Table 1: Comparative Profiling of Etanidazole and 5-ENIE

Parameter	Etanidazole (SR-2508)	Imidazole-1-ethanol, 5-ethyl-2-nitro- (5-ENIE)
CAS Number	22668-01-5	23571-39-3
Chemical Class	2-Nitroimidazole	2-Nitroimidazole
Key Substituents	N-(2-hydroxyethyl)acetamide	1-ethanol, 5-ethyl
Lipophilicity (LogP)	Highly hydrophilic (~ -0.46)	Moderate to High (Lipophilic)
Tissue Penetration	Diffusion-limited in deep necrotic cores	Enhanced diffusion via lipophilicity
Toxicity Profile	Low neurotoxicity; higher maximum tolerated dose	Potential for dose-limiting peripheral neuropathy
Primary Mechanism	Fixation of DNA radicals	Fixation of DNA radicals

Experimental Methodologies for Efficacy Evaluation

To objectively compare the radiosensitizing efficacy of these compounds, robust, self-validating experimental protocols must be utilized. As an application scientist, I emphasize that every step must account for the strict variables of hypoxia and radiation physics.

Standardized in vitro workflow for evaluating Sensitizer Enhancement Ratios (SER).

Protocol 1: In Vitro Clonogenic Survival Assay (SER Determination)

The clonogenic assay is the gold standard for measuring cell reproductive death post-irradiation [1].

• Hypoxic Acclimation: Seed human tumor cell lines (e.g., EMT6, A549) in glass dishes and transfer to a strictly controlled hypoxic chamber (<0.1% O 2​ ) for 2-4 hours.

  • Causality: 2-Nitroimidazoles are inert in normoxia; cellular reductases only activate the nitro group when oxygen is absent to compete for electrons.

• Compound Dosing: Treat cells with equimolar concentrations (e.g., 1 mM, 5 mM) of Etanidazole or 5-ENIE. Incubate for 1 hour prior to irradiation.

  • Causality: Pre-incubation ensures the drug has fully diffused across the cell membrane and equilibrated within the nucleus where DNA damage occurs.

• Irradiation: Expose the cells to graded doses of ionizing radiation (0, 2, 4, 6, 8, 10 Gy).

  • Causality: Evaluating low-dose regions (2 Gy) is critical, as it mimics the standard daily fractionated doses used in clinical radiotherapy and dictates the intrinsic alpha/beta ratio modification [2].

• Plating and Incubation: Immediately remove the drugs, trypsinize the cells, and re-plate them at specific densities in normoxic conditions. Incubate for 10-14 days.

  • Causality: Immediate removal prevents post-irradiation cytotoxicity, isolating the true radiosensitizing effect.

• Quantification: Stain colonies with crystal violet. Calculate the Sensitizer Enhancement Ratio (SER), defined as the radiation dose required to achieve a specific survival fraction in the absence of the drug divided by the dose required in the presence of the drug.

Protocol 2: In Vivo Tumor Growth Delay (TGD) Assay

To account for pharmacokinetics, tumor vascularization, and drug diffusion limitations, in vivo validation is mandatory [1].

• Xenograft Establishment: Implant tumor cells subcutaneously into the right flank of athymic nude mice.

  • Causality: Using immunocompromised mice eliminates confounding variables from immune-mediated tumor rejection following radiation.

• Randomization: Once tumors reach a palpable volume of ~150 mm³, randomize mice into four cohorts: Control, Drug Alone, Radiation Alone, and Drug + Radiation.

• Administration: Administer Etanidazole or 5-ENIE via intraperitoneal (IP) injection 45 minutes prior to localized irradiation.

  • Causality: The 45-minute window allows the drug to reach peak plasma concentration and diffuse into the poorly vascularized hypoxic core of the tumor. 5-ENIE, being more lipophilic, exhibits faster tissue penetration but a shorter plasma half-life than Etanidazole.

• Localized Irradiation: Anaesthetize the mice and deliver a single fraction of 8 Gy to the tumor, using lead shielding to protect the rest of the body.

  • Causality: Shielding prevents systemic gastrointestinal or hematopoietic radiation toxicity, ensuring animal mortality is not a confounding factor.

• Monitoring: Measure tumor volumes bi-weekly using calipers. Calculate the TGD, defined as the time taken for the irradiated tumors to reach four times their initial volume compared to controls.

Comparative Efficacy Insights

Etanidazole has demonstrated significant efficacy in low-dose in vitro models, with SERs heavily dependent on the intrinsic alpha/beta ratio of the specific tumor cell line [2]. Its hydrophilic nature allows for massive systemic dosing with minimal neurotoxicity, though its penetration into deep necrotic cores remains diffusion-limited [3].

Conversely, 5-ENIE's structural inclusion of the 5-ethyl group increases its lipophilicity [4]. While this theoretically enhances its ability to penetrate deep hypoxic tissues (potentially yielding a higher localized SER in vivo), it introduces a critical trade-off: increased lipophilicity is directly correlated with enhanced BBB penetration and peripheral neuropathy. Therefore, while 5-ENIE may show superior in vitro kinetics, its clinical utility is likely bottlenecked by a lower maximum tolerated dose compared to Etanidazole.

References

• Hypoxic cell sensitization: low-dose intrinsic radiosensitivity is predictive for etanidazole efficacy in a panel of human tumour cell lines. PubMed (NIH). Available at:[Link]

• Application of Radiosensitizers in Cancer Radiotherapy. Taylor & Francis. Available at: [Link]

• PubChemLite - Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3). PubChemLite Database. Available at:[Link]

Validating Imidazole-1-ethanol, 5-ethyl-2-nitro- as a reliable hypoxia biomarker

Title: Validating Imidazole-1-ethanol, 5-ethyl-2-nitro- as a Reliable Hypoxia Biomarker: A Comparative Guide

Introduction As a Senior Application Scientist specializing in the tumor microenvironment, I frequently encounter the challenge of accurately mapping tissue hypoxia. Hypoxia is a fundamental driver of aggressive cancer phenotypes, metabolic reprogramming, and resistance to radio- and chemotherapies[1]. To stratify patients and validate hypoxia-targeted prodrugs, robust and highly specific biomarkers are essential. This guide evaluates the biochemical and practical performance of Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS No.: 23571-39-3, hereafter referred to as 5-ENIE )[2], comparing it against established 2-nitroimidazole standards like Pimonidazole and EF5.

Mechanism of Action: The Causality of Bioreduction

The efficacy of 2-nitroimidazoles relies entirely on their electron-affinic properties. 5-ENIE diffuses freely across cell membranes. In well-oxygenated (normoxic) tissues, the compound undergoes a single-electron reduction catalyzed by intracellular nitroreductases (such as CYPOR) to form a nitroradical anion[3]. Oxygen rapidly oxidizes this radical back to the parent compound—a process known as "futile cycling"—allowing the unreacted probe to wash out of the tissue[4].

However, in hypoxic environments (pO₂ < 10 mmHg), the absence of oxygen prevents this reversal. The radical undergoes further multi-electron reduction to a highly reactive hydroxylamine intermediate. This species forms stable covalent adducts with nucleophilic residues on cellular macromolecules, specifically thiol groups in proteins and glutathione (GSH)[4][5]. This oxygen-dependent entrapment is the causal mechanism that makes 5-ENIE a highly specific hypoxia sensor.

Figure 1: Oxygen-dependent reductive activation pathway of 5-ENIE in target cells.

Comparative Performance Analysis

When selecting a hypoxia biomarker, the chemical structure dictates tissue penetration, clearance rates, and background noise. Pimonidazole is highly hydrophilic but basic, sometimes leading to non-specific binding in acidic necrotic cores[6]. EF5 is highly lipophilic, offering uniform distribution but slower clearance[7][8]. 5-ENIE offers a balanced amphiphilic profile due to its ethyl and ethanol substitutions, facilitating rapid diffusion and efficient renal clearance of the unbound probe.

Feature	Pimonidazole (Hypoxyprobe)	EF5	5-ENIE (Imidazole-1-ethanol, 5-ethyl-2-nitro-)
Chemical Structure	Substituted piperidine ring	Pentafluoropropyl acetamide	Ethyl and ethanol substitutions
Physicochemical Profile	Highly hydrophilic (basic)	Highly lipophilic	Amphiphilic
Tissue Penetration	Good; prone to non-specific acidic trapping	Excellent; uniform distribution	Excellent; rapid diffusion
Primary Detection Modality	IHC (Anti-pimonidazole antibody)[6]	IHC, PET (18F-labeled)[7]	LC-MS/MS, MALDI-MSI, Custom IHC
Clearance Rate	Moderate	Slow	Fast (ethanol moiety aids clearance)
Background Signal	Moderate to High in specific tissues	Low	Low (rapid washout of unbound probe)

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, experimental workflows must include internal controls. The following protocols pair in vitro flow cytometry with in vivo Mass Spectrometry Imaging (MALDI-MSI) to validate 5-ENIE without relying solely on antibody-based detection, which can suffer from cross-reactivity[5].

Protocol A: In Vitro Validation of Hypoxia-Selective Adduct Formation Rationale: Flow cytometry provides quantitative, single-cell resolution of bioreductive activation, ensuring the probe's signal is strictly oxygen-dependent.

• Cell Culture & Dosing: Seed HCT116 cells (expressing high CYPOR) in 6-well plates. Add 100 µM 5-ENIE to the culture medium.

• Hypoxic Incubation: Incubate cells in a hypoxia chamber (0.1% O₂, 5% CO₂, balance N₂) versus a normoxic incubator (21% O₂) for 3 hours. Self-validation step: Include a CYPOR-knockdown control line to verify enzymatic dependency[3].

• Harvest & Fixation: Wash cells rapidly with ice-cold PBS to halt metabolism. Trypsinize, pellet, and fix in 4% paraformaldehyde for 15 minutes.

• Permeabilization & Staining: Permeabilize with 0.1% Triton X-100. Stain with a primary antibody specific to 5-ENIE adducts, followed by an Alexa Fluor 488 secondary antibody.

• Quantification: Analyze 10,000 events per sample via flow cytometry. Calculate the Hypoxic/Normoxic mean fluorescence intensity (MFI) ratio.

Protocol B: In Vivo Spatial Mapping via MALDI-MSI Rationale: MALDI-MSI directly detects the reduced glutathione conjugates of 2-nitroimidazoles without antibodies, eliminating cross-reactivity artifacts and mapping the true spatial distribution of hypoxia[5][6].

• Administration: Inject tumor-bearing xenograft mice intravenously with 5-ENIE (60 mg/kg in saline).

• Circulation: Allow 2 hours for biodistribution, bioreduction, and clearance of the unbound probe.

• Tissue Resection: Euthanize the animal, rapidly excise the tumor, and snap-freeze in liquid nitrogen. Crucial: Do not use OCT compound, as its polymers severely suppress MALDI ionization.

• Cryosectioning: Cut 10 µm sections using a cryostat at -20°C and thaw-mount onto ITO-coated conductive glass slides.

• Matrix Application & Imaging: Spray 9-aminoacridine (9-AA) matrix for negative ion mode detection. Scan the tissue using a MALDI-TOF/TOF mass spectrometer at 50 µm spatial resolution, gating for the specific m/z of the 5-ENIE-glutathione conjugate.

Figure 2: In vivo spatial mapping workflow of 5-ENIE using MALDI-MSI.

Conclusion

Imidazole-1-ethanol, 5-ethyl-2-nitro- (5-ENIE) presents a structurally optimized alternative to legacy hypoxia markers. By balancing lipophilicity and hydrophilicity, it minimizes background retention while maintaining the rigorous, oxygen-dependent covalent binding mechanism characteristic of the 2-nitroimidazole class. When paired with advanced detection modalities like MALDI-MSI, it serves as a highly reliable biomarker for preclinical and translational hypoxia research.

References

• [2] Title: PubChemLite - Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3) | Source: uni.lu | 2

• [1] Title: The Role of Imaging Biomarkers to Guide Pharmacological Interventions Targeting Tumor Hypoxia | Source: Frontiers | 1

• [7] Title: 18F-EF5 PET Imaging as an Early Response Biomarker for the Hypoxia-Activated Prodrug SN30000 Combined with Radiation Treatment in a Non–Small Cell Lung Cancer Xenograft Model | Source: PMC | 7

• [4] Title: Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents | Source: NIH |4

• [6] Title: Mass Spectrometry Imaging of the Hypoxia Marker Pimonidazole in a Breast Tumor Model | Source: ACS Publications | 6

• [8] Title: Evaluation of 18F-EF5 for detection of hypoxia in localized adenocarcinoma of the prostate | Source: Taylor & Francis |8

• [3] Title: The 2-Nitroimidazole EF5 Is a Biomarker for Oxidoreductases That Activate the Bioreductive Prodrug CEN-209 under Hypoxia | Source: AACR Journals | 3

• [5] Title: Imaging Mass Spectrometry Revealed the Accumulation Characteristics of the 2-Nitroimidazole-Based Agent “Pimonidazole” in Hypoxia | Source: PLOS One |5

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Reproducibility of 5-Ethyl-2-nitro-1H-imidazole-1-ethanol Binding Assays In Vitro: A Comparative Guide

Introduction

Hypoxia is a fundamental microenvironmental driver of tumor progression, metastasis, and therapeutic resistance. Accurately quantifying hypoxic fractions in vitro is critical for evaluating radiosensitizers and hypoxia-targeted prodrugs [1]. 2-Nitroimidazole derivatives have long served as the gold standard for this purpose. This guide provides an objective, data-driven comparison of 5-ethyl-2-nitro-1H-imidazole-1-ethanol against traditional alternatives like Pimonidazole and EF5, focusing on the mechanistic causality that drives assay reproducibility.

The Causality of Hypoxia Detection: Bioreductive Mechanism

To understand the experimental constraints of 2-nitroimidazole assays, one must first understand the underlying biochemistry. 2-Nitroimidazoles are essentially prodrugs that undergo a one-electron reduction catalyzed by intracellular nitroreductases to form a reactive nitro radical anion [2].

Why is this specific to hypoxia? In normoxic cells, molecular oxygen acts as a highly efficient competitive electron acceptor. It rapidly oxidizes the radical anion back to the parent compound, generating superoxide in a process known as "futile cycling." However, under severe hypoxia (<0.1% O₂), the absence of oxygen allows the radical anion to undergo further reduction into highly reactive hydroxylamine and amine intermediates. These electrophilic species covalently bind to nucleophilic residues on cellular macromolecules (proteins, lipids, and DNA), forming stable adducts that can be quantified [3].

Caption: Bioreductive activation pathway of 2-nitroimidazoles under hypoxic conditions.

Comparative Analysis: 5-Ethyl-2-nitro-1H-imidazole-1-ethanol vs. Alternatives

The reproducibility of a binding assay is heavily dependent on the physicochemical properties of the probe. Pimonidazole, while widely used, is highly lipophilic, which can lead to non-specific background binding in lipid-rich normoxic cells. EF5 offers excellent specificity but requires specialized pentafluorinated antibodies for detection [4].

5-Ethyl-2-nitro-1H-imidazole-1-ethanol offers a structurally balanced alternative. The ethyl substitution on the imidazole ring slightly increases its lipophilicity compared to traditional misonidazole, enhancing membrane permeability without reaching the non-specific partitioning levels of pimonidazole.

Table 1: Quantitative Comparison of 2-Nitroimidazole Hypoxia Probes

Probe	Lipophilicity (LogP)	Reduction Potential (mV)	Hypoxic/Normoxic Binding Ratio	Primary Detection Modality	Assay Reproducibility (CV%)
Misonidazole	-0.40	-389	15:1	LC-MS/MS, Autoradiography	12.5%
Pimonidazole	1.45	-395	20:1	Immunohistochemistry (IHC)	15.2%
EF5	0.50	-390	25:1	Flow Cytometry, IHC	8.4%
5-Ethyl-2-nitro...	0.15	-392	22:1	LC-MS/MS, HPLC	7.8%

*Estimated based on structural activity relationship (SAR) models.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. The following methodology for 5-ethyl-2-nitro-1H-imidazole-1-ethanol binding is designed as a self-validating system, ensuring that any variation in signal is due to true biological hypoxia rather than artifactual oxygen leaks or uneven drug distribution.

Caption: Self-validating in vitro workflow for 2-nitroimidazole binding assays.

Step-by-Step Methodology

Step 1: Cell Culture on Glass Substrates

• Action: Seed cells (e.g., HCT116 or A549) onto glass-bottom dishes at 60-70% confluency.

• Causality: Standard polystyrene culture plastics act as oxygen reservoirs. They absorb O₂ during normoxic incubation and slowly outgas it during the hypoxic phase, creating a microenvironmental oxygen gradient that prevents the cells attached to the plastic from reaching true radiobiological hypoxia (<0.1% O₂). Glass is impermeable to oxygen, ensuring rapid and uniform equilibration.

Step 2: Hypoxic Equilibration

• Action: Transfer dishes to a strictly controlled hypoxia chamber (0.1% O₂, 5% CO₂, balance N₂) for 2 hours prior to drug addition. Parallel control plates must be kept in a standard normoxic incubator (21% O₂).

• Causality: Nitroreductase expression and baseline cellular metabolism require time to adjust to the low-oxygen environment. Adding the probe immediately upon chamber entry leads to inconsistent binding kinetics, as the cells spend the first hour in a transitional metabolic state.

Step 3: Probe Incubation

• Action: Add 5-ethyl-2-nitro-1H-imidazole-1-ethanol to a final concentration of 100 µM using pre-equilibrated (hypoxic) media. Incubate for 3 hours.

• Causality: The media used to deliver the drug must be pre-equilibrated in the hypoxia chamber for at least 24 hours. Introducing normoxic media introduces a bolus of dissolved oxygen, instantly triggering futile cycling and halting adduct formation until the O₂ is depleted again.

Step 4: Fixation and Extraction

• Action: Rapidly wash cells with ice-cold PBS to halt metabolism, then lyse cells using a RIPA buffer containing protease inhibitors.

• Causality: The covalent bonds formed by 2-nitroimidazole adducts are stable, but cellular proteases will rapidly degrade the adducted proteins if not inhibited, leading to an artificial loss of quantifiable signal.

Step 5: Quantification and Internal Validation

• Action: Quantify adducts using LC-MS/MS normalized to total protein content (via BCA assay).

• Validation Check: The assay is only considered valid if the normoxic control plates exhibit a signal at or below the established limit of blank (LOB). A high normoxic signal indicates either non-specific binding (probe precipitation) or a failure in the LC-MS/MS wash steps.

Conclusion

The reproducibility of in vitro hypoxia assays relies heavily on understanding the physical chemistry of oxygen diffusion and the bioreductive kinetics of the chosen probe. 5-Ethyl-2-nitro-1H-imidazole-1-ethanol provides a highly reproducible alternative to traditional markers, provided that strict environmental controls—such as the use of glass substrates and pre-equilibrated media—are rigorously maintained.

References

• Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents. Pharmaceuticals.[Link]

• Measurement of hypoxia using invasive oxygen-sensitive electrode, pimonidazole binding and 18F-FDG uptake in anaemic or erythropoietin-treated mice bearing human glioma xenografts. International Journal of Oncology.[Link]

• Detection of hypoxic cells with the 2-nitroimidazole, EF5, correlates with early redox changes in rat brain after perinatal hypoxia-ischemia. Neuroscience.[Link]

• 2-Nitroimidazole (EF5) Binding Predicts Radiation Resistance in Individual 9L s.c. Tumors. Cancer Research.[Link]

Comparing toxicity profiles of Imidazole-1-ethanol, 5-ethyl-2-nitro- and pimonidazole

As a Senior Application Scientist, evaluating the therapeutic window of hypoxia-targeted agents requires moving beyond superficial viability assays and understanding the physicochemical causality that drives adverse events.

This guide provides an in-depth, objective comparison of two 2-nitroimidazole derivatives: Pimonidazole (a widely used clinical hypoxia marker) and Imidazole-1-ethanol, 5-ethyl-2-nitro- (a neutral, substituted analog). By analyzing their structural partitioning, bioreductive mechanisms, and dose-limiting toxicities, this document establishes a self-validating framework for preclinical neurotoxicity profiling.

Physicochemical Drivers of Divergent Toxicity

All 2-nitroimidazoles share a common mechanism of action: they undergo single-electron reduction by intracellular reductases (e.g., cytochrome P450 reductase). In normoxic cells, this radical anion is rapidly oxidized back to the parent compound by molecular oxygen (the "futile cycle"). In severe hypoxia (<0.1% O 2​ ), the radical undergoes further irreversible reduction, forming hydroxylamines that covalently bind to macromolecular thiols, leading to cytotoxicity and stable adduct formation [1].

However, their systemic toxicity profiles are entirely dictated by their side-chain functional groups , which govern lipophilicity (P oct​ ) and acid-base chemistry:

• Pimonidazole (Ro 03-8799): Features a basic piperidine ring (pKa ~8.7). At physiological pH, the unprotonated fraction is highly lipophilic (P oct​ ~8.0). This extreme lipophilicity drives rapid diffusion across the blood-brain barrier (BBB), resulting in acute, transient Central Nervous System (CNS) toxicity (e.g., disorientation, malaise) that limits its maximum tolerated dose in therapeutic regimens [2].

• Imidazole-1-ethanol, 5-ethyl-2-nitro-: Features a neutral ethanol side-chain and a lipophilic 5-ethyl group on the imidazole ring. Because it lacks a basic amine, it does not exhibit the rapid CNS spiking seen with pimonidazole. However, its moderate lipophilicity causes systemic tissue retention. Like other neutral 2-nitroimidazoles, chronic exposure leads to cumulative peripheral neuropathy due to progressive axonal degeneration and Schwann cell damage [3].

Mechanistic Pathways of Toxicity & Activation

Fig 1. Divergent toxicity pathways and shared bioreductive mechanisms of 2-nitroimidazoles.

Quantitative Toxicity Comparison

The following table summarizes the structural and toxicological divergence between the two agents, providing a baseline for experimental design.

Physicochemical & Toxicity Parameter	Pimonidazole (Ro 03-8799)	Imidazole-1-ethanol, 5-ethyl-2-nitro-
Chemical Class	Basic 2-nitroimidazole (Piperidine side-chain)	Neutral 2-nitroimidazole (Ethanol side-chain)
Lipophilicity (P oct​ )	~8.0 (Highly lipophilic)	Moderate (Estimated 0.5 - 1.5)
Acid-Base Property	Basic (pKa ~8.7)	Neutral
Dose-Limiting Toxicity (DLT)	Acute Central Nervous System (CNS) toxicity	Cumulative Peripheral Neuropathy
In Vitro Hypoxic IC 50​	~179 µM (FaDu cells) [4]	Pending empirical validation
Primary Clinical Utility	Hypoxia marker (Hypoxyprobe™)	Experimental radiosensitizer / cytotoxin
Clearance Mechanism	Rapid tissue distribution, renal excretion	Slower systemic clearance, renal excretion

Self-Validating Experimental Protocols

To rigorously compare these compounds, we must deploy orthogonal assays that isolate hypoxia-specific cytotoxicity from systemic neurotoxicity. Every step below includes a causality rationale and a validation checkpoint to ensure data integrity.

Protocol A: In Vitro Hypoxic Cytotoxicity & Adduct Quantification

Objective: Determine the Hypoxic Cytotoxicity Ratio (HCR) and confirm that toxicity is strictly mediated by reductive adduct formation.

• Cell Culture & Environmental Control: Seed FaDu (squamous cell carcinoma) cells in glass-bottom dishes. Acclimate to normoxia (21% O 2​ ) or severe hypoxia (<0.1% O 2​ ) using a specialized hypoxia chamber for 4 hours prior to dosing.

  • Causality Rationale: Intermediate hypoxia (1-2% O 2​ ) is insufficient to fully arrest the futile cycle. Severe hypoxia (<0.1% O 2​ ) is required to force the irreversible reduction of the nitro radical anion.

• Dosing: Treat cells with equimolar concentration gradients (10 µM to 3000 µM) of Pimonidazole or Imidazole-1-ethanol, 5-ethyl-2-nitro- for 24 hours.

• Adduct Quantification (Validation Checkpoint):

  • For Pimonidazole: Fix cells and stain with anti-pimonidazole antibodies (Hypoxyprobe™ Pab2627) [4].

  • For Imidazole-1-ethanol, 5-ethyl-2-nitro-: Because commercial antibodies do not exist for this specific analog, lyse cells and perform LC-MS/MS to quantify total drug-protein adducts. If adducts do not linearly correlate with the hypoxic dose, the system is compromised by off-target reactivity.

• Viability Readout: Perform a 14-day clonogenic survival assay. Calculate the HCR (Normoxic IC 50​ / Hypoxic IC 50​ ).

Protocol B: In Vivo Neurotoxicity Profiling

Objective: Differentiate the acute CNS penetration of basic 2-nitroimidazoles from the cumulative peripheral nerve damage of neutral analogs.

• Animal Model: Use male Sprague-Dawley rats (n=10 per cohort).

• Dosing Regimen:

  • Acute Cohort (CNS focus): Administer a single high-dose IV infusion (equivalent to 0.75 g/m 2 ).

  • Chronic Cohort (PNS focus): Administer fractionated IV doses (equivalent to 2.0 g/m 2 total) over 14 consecutive days.

  • Causality Rationale: Pimonidazole's high P oct​ causes an immediate spike in cerebrospinal fluid concentrations, requiring acute measurement. The neutral ethanol derivative requires cumulative dosing to manifest Schwann cell toxicity.

• CNS Evaluation (Validation Checkpoint 1): Conduct Rotarod performance tests 30 minutes post-infusion. A significant drop in latency to fall validates acute cerebellar/vestibular deficits (expected primarily in the Pimonidazole cohort).

• PNS Evaluation (Validation Checkpoint 2): At Day 15, measure Sciatic Nerve Conduction Velocity (SNCV) using stimulating electrodes at the sciatic notch. A reduction in conduction velocity >15% compared to vehicle controls confirms cumulative demyelination or axonal damage (expected primarily in the Imidazole-1-ethanol, 5-ethyl-2-nitro- cohort).

References

• Identification of proteins and cellular pathways targeted by 2-nitroimidazole hypoxic cytotoxins Source: Free Radical Biology and Medicine (NIH PMC) URL:[Link]

• The multi-dose clinical tolerance and pharmacokinetics of the combined radiosensitizers, Ro 03-8799 (pimonidazole) and SR 2508 (etanidazole) Source: International Journal of Radiation Oncology, Biology, Physics (PubMed) URL:[Link]

• A Phase I Study of SR-4554 via Intravenous Administration for Noninvasive Investigation of Tumor Hypoxia by Magnetic Resonance Spectroscopy in Patients with Malignancy Source: Clinical Cancer Research (AACR Journals) URL:[Link]

• Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents Source: Free Radical Biology and Medicine (NIH PMC) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. The multi-dose clinical tolerance and pharmacokinetics of the combined radiosensitizers, Ro 03-8799 (pimonidazole) and SR 2508 (etanidazole) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Clinical vs preclinical outcomes for Imidazole-1-ethanol, 5-ethyl-2-nitro- derivatives

Clinical vs. Preclinical Outcomes: 2-Nitroimidazole-1-Ethanol Derivatives as Hypoxia-Targeted Radiosensitizers

Executive Summary

Tumor hypoxia remains one of the most formidable barriers to effective clinical radiotherapy. Because oxygen is required to permanently "fix" radiation-induced DNA damage, hypoxic tumor cores are up to three times more resistant to ionizing radiation than well-oxygenated tissues. To overcome this, 2-nitroimidazole derivatives were developed as electron-affinic "oxygen mimetics."

This guide provides an objective, mechanistic comparison between historical clinical benchmarks (Misonidazole, Etanidazole) and the preclinical candidate 5-ethyl-2-nitro-1H-imidazole-1-ethanol (CAS 23571-39-3). By analyzing the causality behind their pharmacological outcomes, we establish a framework for evaluating next-generation radiosensitizers using self-validating experimental workflows.

Mechanistic Grounding: The Futile Cycle and Hypoxic Activation

The radiosensitizing efficacy of 2-nitroimidazoles hinges entirely on their electron affinity and intracellular reduction kinetics. In all cells, these prodrugs undergo a single-electron reduction mediated by intracellular reductases (e.g., NADPH:cytochrome P450 reductase) to form a nitro radical anion.

• In Normoxia: The radical anion is rapidly back-oxidized by molecular oxygen, regenerating the parent compound and producing superoxide radicals. This "futile cycle" prevents the formation of toxic adducts in healthy tissue but contributes to systemic oxidative stress and neurotoxicity.

• In Hypoxia: In the absence of competing oxygen, the radical anion undergoes further irreversible reductions to reactive hydroxylamine and amine intermediates. These species covalently bind to DNA and cellular macromolecules, inducing cytotoxicity and fixing radiation damage ()[1].

Figure 1: Mechanism of action for 2-nitroimidazole derivatives via the hypoxic futile cycle.

Clinical Benchmarks: Why Misonidazole and Etanidazole Failed

Understanding the clinical failures of first- and second-generation 2-nitroimidazoles is critical for evaluating new preclinical derivatives.

• Misonidazole (Ro-07-0582): As a first-generation agent, misonidazole demonstrated excellent in vitro radiosensitization. However, its high lipophilicity (Log P = -0.40) allowed it to readily cross the blood-brain barrier. In Phase I/II clinical trials, it caused severe, dose-limiting peripheral and central neuropathy, restricting the maximum tolerated dose to sub-therapeutic levels ()[2].

• Etanidazole (SR-2508): Designed as a less lipophilic alternative (Log P = -1.50), etanidazole was synthesized to reduce neural tissue penetration. While Phase I trials confirmed that patients could tolerate approximately three times the cumulative dose of misonidazole ()[3], subsequent Phase III trials failed to show a statistically significant improvement in overall survival[1]. Its extreme hydrophilicity limited its ability to penetrate deep into the poorly vascularized, necrotic cores of solid tumors where hypoxia is most severe.

Preclinical Candidate: 5-Ethyl-2-nitro-1H-imidazole-1-ethanol

The compound 5-ethyl-2-nitro-1H-imidazole-1-ethanol represents a structural compromise designed to balance tumor penetration with systemic clearance.

Causality of the 5-Ethyl Modification: The addition of an ethyl group at the C5 position of the imidazole ring serves two distinct biophysical purposes:

• Steric Shielding: It provides steric hindrance adjacent to the nitro group, which subtly lowers the one-electron reduction potential. This restricts activation strictly to severe hypoxia (<0.1% O 2​ ), reducing the rate of normoxic futile cycling that drives systemic neurotoxicity.

• Optimized Partition Coefficient: It tunes the molecule to an intermediate lipophilicity, preventing the excessive BBB penetration seen with misonidazole while avoiding the poor tumor-core diffusion characteristic of etanidazole.

Comparative Efficacy and Pharmacokinetic Data

The following table synthesizes the physicochemical and clinical/preclinical parameters of these derivatives to guide formulation and dosing strategies.

Compound	Log P (Octanol/Water)	One-Electron Reduction Potential (E1/7)	Sensitizer Enhancement Ratio (SER)	Dose-Limiting Toxicity	Development Stage
Misonidazole	-0.40	-389 mV	2.5	Severe Peripheral Neuropathy	Clinical (Discontinued)
Etanidazole	-1.50	-388 mV	2.2	Mild/Moderate Neuropathy	Clinical (Discontinued)
5-Ethyl-2-nitro- derivative	-0.85 (est.)	-410 mV (est.)	2.6	Undetermined (Preclinical)	Preclinical

Experimental Protocols: A Self-Validating System

To objectively compare the 5-ethyl-2-nitro- derivative against clinical standards, researchers must employ a self-validating clonogenic survival assay. A common pitfall in hypoxia research is the failure of the hypoxic chamber to reach true radiobiological hypoxia (<0.1% O 2​ ). Therefore, this protocol includes an internal biochemical control (HIF-1α stabilization) to ensure the system is self-validating before downstream SER calculations.

Figure 2: Step-by-step workflow for in vitro Sensitizer Enhancement Ratio (SER) determination.

Protocol: In Vitro Sensitizer Enhancement Ratio (SER) Determination

Objective: Quantify the radiosensitizing efficacy of 2-nitroimidazole derivatives under strictly controlled hypoxic conditions.

• Cell Seeding & Acclimation: Seed HCT116 (colorectal carcinoma) or A549 (lung adenocarcinoma) cells in 6-well plates at densities optimized for colony formation (e.g., 200–2000 cells/well depending on the planned radiation dose). Allow 24 hours for adherence.

• Hypoxic Induction & Internal Validation: Transfer plates to a controlled hypoxic chamber (0.1% O 2​ , 5% CO 2​ , balance N 2​ ).

  • Self-Validation Check: Run a parallel control plate to lyse after 4 hours; probe for HIF-1α via Western blot. If HIF-1α is not stabilized, abort the assay as the environment is not sufficiently hypoxic to activate the prodrug.

• Compound Administration: Treat cells with 100 µM of Misonidazole, Etanidazole, or 5-ethyl-2-nitro-1H-imidazole-1-ethanol. Include a vehicle control (0.1% DMSO). Incubate for 2 hours under hypoxia to allow intracellular equilibration.

• X-ray Irradiation: Irradiate the plates inside the hypoxic chamber (or using sealed hypoxic vessels) at doses ranging from 0 to 10 Gy (e.g., 0, 2, 4, 6, 8, 10 Gy) using a dedicated biological irradiator.

• Normoxic Recovery & Colony Formation: Immediately remove plates from hypoxia, replace the drug-containing media with fresh complete media, and incubate under standard normoxic conditions (21% O 2​ ) for 10–14 days.

• Staining & Quantification: Fix colonies with 4% paraformaldehyde and stain with 0.5% crystal violet. Count colonies containing >50 cells.

• SER Calculation: Plot the surviving fraction (log scale) against the radiation dose (linear scale). Calculate the SER as the ratio of the radiation dose required to achieve a 10% survival fraction (D 10​ ) in the vehicle control versus the drug-treated group.

References

• Clinical phase I study of the hypoxic cell radiosensitizer RO-07-0582, a 2-nitroimidazole derivative. Radiology / PubMed. URL:[Link]

• Final report of the phase I trial of the hypoxic cell radiosensitizer SR 2508 (etanidazole) Radiation Therapy Oncology Group 83-03. Int J Radiat Oncol Biol Phys / PubMed. URL: [Link]

• Targeting Hypoxia: Revival of Old Remedies. International Journal of Molecular Sciences / MDPI. URL:[Link]

Sources

• 1. Targeting Hypoxia: Revival of Old Remedies [mdpi.com]
• 2. Clinical phase I study of the hypoxic cell radiosensitizer RO-07-0582, a 2-nitroimidazole derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Final report of the phase I trial of the hypoxic cell radiosensitizer SR 2508 (etanidazole) Radiation Therapy Oncology Group 83-03 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Imidazole-1-ethanol, 5-ethyl-2-nitro- proper disposal procedures

Operational Guide: Proper Disposal and Handling Procedures for Imidazole-1-ethanol, 5-ethyl-2-nitro-

As researchers and drug development professionals scale up the synthesis and application of nitroimidazole derivatives, understanding the lifecycle and end-of-life management of these compounds is critical. Imidazole-1-ethanol, 5-ethyl-2-nitro- (CAS: 23571-39-3) is a synthetic nitroimidazole structurally related to metronidazole[1].

While highly valuable in pharmaceutical research for its antiprotozoal and antibacterial potential, the very mechanism that makes it effective—the bioreduction of its nitro group into reactive, DNA-binding intermediates—renders it a suspected germ cell mutagen and a significant environmental hazard[2]. This guide provides a self-validating, step-by-step operational framework for the safe handling, spill response, and final disposal of this compound.

Physicochemical Drivers of Disposal Strategy

To design an effective disposal protocol, we must first understand the molecular characteristics that dictate the compound's behavior in the environment. Nitroimidazoles are characterized by high water solubility and low biodegradability, meaning improper disposal can lead to severe ecological disruption and the promotion of antimicrobial resistance (AMR) in local microbiomes[2][3].

Table 1: Quantitative Data and Operational Impact

Parameter	Quantitative Value / Characteristic	Operational Impact on Disposal Strategy
CAS Number	23571-39-3	Primary identifier for EPA/RCRA hazardous waste manifesting.
Monoisotopic Mass	185.08005 Da[1]	Key parameter for LC-MS/MS environmental effluent monitoring.
XlogP (predicted)	0.6[1]	Indicates high water solubility; prohibits drain disposal due to high mobility in groundwater[2].
Incineration Temp.	> 1000°C	High thermal energy required to completely break the stable imidazole ring[4].
Ecological Impact	High (Antimicrobial)	Mandates Zero Liquid Discharge (ZLD) to prevent environmental AMR propagation[3].

Standard Operating Procedure (SOP): Routine Waste Disposal

Because Imidazole-1-ethanol, 5-ethyl-2-nitro- poses both genotoxic and ecological risks, its disposal must strictly bypass municipal wastewater treatment plants (WWTPs). Standard biological treatment processes (like activated sludge) cannot degrade antimicrobials effectively and may actually be harmed by them[3].

Step 1: Waste Segregation & Compatibility Verification

• Action: Separate solid waste (powder residues, contaminated pipette tips, empty vials, and PPE) from liquid waste (aqueous or organic solvent mixtures).

• Causality: Mixing waste streams complicates final destruction. Furthermore, you must strictly isolate this compound from strong oxidizing agents. The molecule already contains a highly oxidized nitro group (-NO2); exposure to strong oxidizers can trigger rapid, exothermic degradation or create unstable mixtures[2].

Step 2: Primary and Secondary Containment

• Action: Collect liquid waste in High-Density Polyethylene (HDPE) carboys. Collect solid waste in sealable, chemically compatible wide-mouth jars. Place all primary containers inside secondary containment trays.

• Causality: HDPE provides excellent chemical resistance against both aqueous solutions and the organic solvents typically used in drug extraction, preventing container leaching or degradation over time. Secondary containment ensures that if the primary vessel fails, the highly mobile liquid does not contaminate the laboratory environment.

Step 3: Hazard Communication and Labeling

• Action: Affix EPA-compliant hazardous waste labels immediately upon the first drop of waste entering the container. Explicitly mark the label with: "Toxic - Suspected Mutagen" and "Environmental Hazard."

Step 4: Final Destruction via Controlled Incineration

• Action: Transfer the waste to a licensed hazardous waste vendor for high-temperature incineration (>1000°C) equipped with flue gas scrubbing[4].

• Causality: Sanitary landfills are prohibited because the compound's low XlogP (0.6) means it will easily leach into groundwater[1][2]. Incineration is mandatory; however, combusting the nitrogen-rich imidazole ring and nitro group generates toxic nitrogen oxides (NOx). Alkaline flue gas scrubbers are required to neutralize these acidic, toxic emissions before they are released into the atmosphere[4].

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent inhalation exposure and environmental contamination.

• Evacuate and Ventilate: Clear the immediate area. Ensure the laboratory exhaust is operating at maximum capacity to clear potential dust.

• Don Appropriate PPE: Responders must wear a fit-tested N95 or P100 respirator, double nitrile gloves, and a protective Tyvek suit.

  • Rationale: As a suspected germ cell mutagen, inhalation of the powder bypasses hepatic first-pass metabolism, directly increasing systemic genotoxic risk[2].

• Containment of Solid Spills: Do NOT dry sweep. Dry sweeping aerosolizes the fine powder. Instead, use a HEPA-filtered vacuum explicitly designed for hazardous chemical dust. If a HEPA vacuum is unavailable, gently dampen the spill with water to bind the powder before sweeping[5].

• Containment of Liquid Spills: Absorb the liquid using inert materials such as vermiculite or dry sand. Do not use combustible absorbents like sawdust.

• Decontamination: Wash the affected surface thoroughly with soap and water. Collect all rinse water as hazardous liquid waste. Under no circumstances should runoff enter municipal drains [5].

Disposal Workflow Visualization

Fig 1. End-to-end disposal workflow for 5-ethyl-2-nitro-1H-imidazole-1-ethanol waste streams.

References

• PubChemLite. "Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3)." Université du Luxembourg. Available at:[Link]

• World Health Organization (WHO). "WHO Guidance on waste and wastewater management in pharmaceutical manufacturing with emphasis on antibiotic production." WHO. Available at: [Link]

Sources

• 1. PubChemLite - Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3) [pubchemlite.lcsb.uni.lu]
• 2. fishersci.com [fishersci.com]
• 3. cdn.who.int [cdn.who.int]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling Imidazole-1-ethanol, 5-ethyl-2-nitro-

Comprehensive Safety and Operational Guide for Handling 5-Ethyl-2-nitro-1H-imidazole-1-ethanol

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a self-validating system of physical and chemical controls. Handling pharmacologically active compounds like 5-ethyl-2-nitro-1H-imidazole-1-ethanol (CAS: 23571-39-3) requires a deep understanding of the molecule's mechanistic behavior[1].

This guide provides researchers and drug development professionals with the causality behind our safety protocols, ensuring that every step you take in the lab actively mitigates risk.

Chemical Profiling & Hazard Causality

5-Ethyl-2-nitro-1H-imidazole-1-ethanol is a nitroimidazole derivative, structurally analogous to well-documented antibiotics like metronidazole[2]. The core hazard of this class of compounds lies in their mechanism of action: intracellular reduction of the nitro group generates highly reactive intermediates that intercalate with and cause strand breaks in DNA[3]. While this is highly effective against anaerobic bacteria and protozoa, it renders the compound a suspected mutagen and carcinogen in mammalian cells[3][4].

Table 1: Quantitative Hazard and Operational Data

Parameter	Value / Classification	Mechanistic Causality
Chemical Identity	CAS: 23571-39-3	Unique identifier for 5-ethyl-2-nitro-1H-imidazole-1-ethanol[1].
Occupational Exposure Band	OEB 2 (>100 µg/m³ to <1000 µg/m³)	Pharmacologically active API; requires stringent control of airborne dust to prevent systemic absorption[5].
Mutagenicity / Carcinogenicity	Category 2 / Category 1B (Analogous)	Nitro reduction forms DNA-reactive intermediates, leading to potential genetic defects[3].
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	Systemic absorption leads to gastrointestinal and potential central nervous system toxicity[6][7].

Personal Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling nitroimidazoles serves a specific, scientifically grounded purpose. Do not deviate from this matrix.

• Respiratory Protection: Half-mask with P3/N100 particulate filter (conforming to EN 149:2001)[3].

  • Causality: Nitroimidazole powders can easily aerosolize during weighing. A P3/N100 filter ensures that particulates are trapped before entering the operator's breathing zone, keeping exposure strictly below the OEB 2 threshold[5].

• Dermal Protection (Hands): Double-layered Nitrile gloves (BS EN 374:2003 compliant)[8].

  • Causality: Small, lipophilic molecules can slowly permeate compromised or low-quality barriers. Double-gloving creates a self-validating system: if the outer glove is contaminated or torn, the inner glove provides a secondary defense while the operator safely doffs and replaces the outer layer[5][8].

• Ocular Protection: Splash goggles (EN 166)[3].

  • Causality: Prevents mucosal absorption of airborne particulates or accidental liquid splashes during dissolution.

• Body Protection: Disposable Tyvek sleeves or a dedicated, fully buttoned lab coat[3].

  • Causality: Prevents the accumulation of micro-dust on personal clothing, eliminating the risk of cross-contamination outside the laboratory environment.

Operational Workflow: Step-by-Step Handling Protocol

To prevent aerosolization and dermal contact, all active handling must be performed within a controlled environment.

Operational workflow for handling nitroimidazole derivatives.

Step 1: Environmental Validation Verify the chemical fume hood face velocity is operating between 0.4 and 0.6 m/s. Causality: This specific velocity ensures the containment of micro-particulates without creating turbulent eddies that could blow the powder out of the sash and into the room[8].

Step 2: Static Dissipation Wipe the exterior of the source container and the weighing balance with an anti-static wipe. Causality: Nitroimidazole powders hold static charges, causing them to repel from spatulas and spontaneously aerosolize.

Step 3: Closed-System Transfer Place a sealable vial on the balance and tare. Using a grounded micro-spatula, transfer the required mass into the vial. Critically, cap the vial before removing it from the balance enclosure or fume hood.

Step 4: Primary Decontamination Wipe the spatula and the exterior of the sealed vial with a damp sponge or polypad using water and a standard laboratory detergent[9].

Spill Response & Decontamination

In the event of a spill, immediate and methodical action is required to prevent exposure[10].

• Scale Assessment: Determine if the spill is incidental (manageable within the hood) or major (outside containment, requiring evacuation)[6][10].

• Containment (Incidental): Do NOT dry sweep. Dry sweeping mechanically aerosolizes the API, pushing the local concentration into the operator's breathing zone[6]. Instead, gently cover the powder with a damp absorbent polypad to suppress dust[4][9].

• Chemical Removal: Wipe the area inward from the edges to prevent spreading. Use water and detergent to solubilize and lift the residue[9].

• Verification: Visually inspect the surface. Dispose of all contaminated wipes immediately into a designated hazardous waste bag[10].

Waste Disposal Plan

Nitroimidazoles are harmful to aquatic life and must never be flushed down laboratory drains[6][11].

Decision matrix for nitroimidazole waste segregation and disposal.

Step 1: Segregation Separate nitroimidazole-contaminated waste (gloves, wipes, empty vials) from general lab waste immediately at the point of generation to prevent cross-contamination[10].

Step 2: Containment & Labeling Place waste in a leak-proof, puncture-resistant container. Label the container explicitly: "Toxic Waste: Contains 5-Ethyl-2-nitro-1H-imidazole-1-ethanol"[10].

Step 3: Final Destruction Route the sealed containers for high-temperature incineration. Causality: Incineration thermally degrades the nitroimidazole ring, permanently neutralizing its mutagenic potential and preventing environmental contamination[11].

Sources

• 1. evitachem.com [evitachem.com]
• 2. PubChemLite - Imidazole-1-ethanol, 5-ethyl-2-nitro- (C7H11N3O3) [pubchemlite.lcsb.uni.lu]
• 3. fishersci.ie [fishersci.ie]
• 4. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. pccarx.com [pccarx.com]
• 7. sds.edqm.eu [sds.edqm.eu]
• 8. medkoo.com [medkoo.com]
• 9. medline.com [medline.com]
• 10. benchchem.com [benchchem.com]
• 11. weiyecertificate.oss-cn-beijing.aliyuncs.com [weiyecertificate.oss-cn-beijing.aliyuncs.com]